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2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid Documentation Hub

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  • Product: 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid
  • CAS: 317324-72-4

Core Science & Biosynthesis

Foundational

Structure Elucidation of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid: A Multi-technique Spectroscopic Approach

An In-depth Technical Guide for Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the structural elucidation of the novel heterocyclic compound, 2-[(3-Cyano-4,5,6-trimeth...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of the novel heterocyclic compound, 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. Substituted pyridines are a cornerstone in medicinal chemistry, and unambiguous structural confirmation is a critical prerequisite for advancing any candidate in the drug development pipeline.[1][2][3][4] This document moves beyond a simple recitation of analytical techniques, instead detailing an integrated, logic-driven workflow. We will explain the causality behind experimental choices and demonstrate how data from Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, and one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy are synergistically employed to build a self-validating structural hypothesis. This guide is intended for researchers, analytical scientists, and drug development professionals seeking a field-proven methodology for characterizing complex small molecules.

Introduction and Strategic Overview

The pyridine scaffold is a privileged structure in pharmacology, appearing in numerous approved drugs and clinical candidates.[2] Its unique electronic properties and ability to engage in hydrogen bonding make it a versatile core for designing molecules with specific biological activities. The target molecule, 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid, incorporates several key functional groups: a polysubstituted pyridine ring, a nitrile (cyano group), a thioether linkage, and a carboxylic acid. Each of these groups presents distinct spectroscopic signatures that can be leveraged for structural confirmation.

Foundational Analysis: Synthesis and Molecular Properties

Before delving into spectroscopic analysis, it is crucial to establish the compound's basic molecular properties and understand its likely synthetic origin. This context is invaluable for forming an initial structural hypothesis. The compound is identified by the molecular formula C₁₀H₁₀N₂O₂S.[5]

PropertyValueSource
Molecular Formula C₁₀H₁₀N₂O₂SPubChem[5]
Monoisotopic Mass 222.0463 DaPubChem[5]
Nominal Mass 222 DaCalculated
InChIKey PPAQOKSJTBXIOC-UHFFFAOYSA-NPubChem[5]
Canonical SMILES CC1=CC(=NC(=C1C#N)SCC(=O)O)CPubChem[5]
Proposed Synthetic Pathway

The structure suggests a logical synthetic route via nucleophilic substitution. The key precursor, 2-mercapto-3-cyano-4,5,6-trimethylpyridine, can be synthesized from readily available starting materials. Subsequent S-alkylation with an α-haloacetic acid, such as chloroacetic acid, under basic conditions would yield the final product. This synthetic logic provides the initial, unconfirmed structural hypothesis that our analytical workflow will seek to validate.

G cluster_0 Precursor Synthesis cluster_1 Final Alkylation Step Acetylacetone Acetylacetone Precursor 2-Mercapto-3-cyano- 4,5,6-trimethylpyridine Acetylacetone->Precursor Gewald Reaction Malononitrile Malononitrile Malononitrile->Precursor Gewald Reaction Sulfur Sulfur Sulfur->Precursor Gewald Reaction Base (e.g., Morpholine) Base (e.g., Morpholine) Base (e.g., Morpholine)->Precursor Gewald Reaction Target_Molecule 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid Precursor->Target_Molecule S-Alkylation Chloroacetic_Acid ClCH₂COOH Chloroacetic_Acid->Target_Molecule Base_2 Base (e.g., K₂CO₃) Base_2->Target_Molecule

Figure 1: Proposed synthetic workflow for the target molecule.

Spectroscopic Analysis and Data Interpretation

This section forms the core of the elucidation process. Each technique provides a unique piece of the structural puzzle.

Mass Spectrometry (MS)

Causality: High-resolution mass spectrometry (HRMS) is the first line of analysis. Its primary purpose is to provide an exact mass of the molecular ion, which directly confirms the elemental composition (molecular formula). Furthermore, the isotopic pattern validates the presence of specific elements, like sulfur, and the fragmentation pattern offers initial evidence of the molecule's core building blocks.

Experimental Protocol (ESI-HRMS):

  • Prepare a 1 mg/mL stock solution of the sample in methanol or acetonitrile.

  • Dilute the stock solution to approximately 1-10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid (for positive ion mode) or 0.1% ammonium hydroxide (for negative ion mode).

  • Infuse the sample into an Electrospray Ionization (ESI) source coupled to a Time-of-Flight (TOF) or Orbitrap mass analyzer.

  • Acquire data in both positive ([M+H]⁺) and negative ([M-H]⁻) ion modes over a mass range of m/z 50-500.

  • Analyze the resulting spectrum for the exact mass of the parent ion and its isotopic distribution.

Expected Data & Interpretation:

FeatureExpected ObservationRationale & Confirmation
[M+H]⁺ Ion m/z 223.0536Confirms C₁₀H₁₁N₂O₂S⁺ elemental composition.
[M-H]⁻ Ion m/z 221.0390Confirms C₁₀H₉N₂O₂S⁻ elemental composition.
Nitrogen Rule Even nominal mass (222 Da)Consistent with the presence of an even number (2) of nitrogen atoms.[6]
Isotopic Pattern M+1: ~11.8%M+2: ~4.9%M+1 abundance confirms ~10 carbon atoms. The significant M+2 peak (~4.4% from ³⁴S) is a strong indicator for the presence of one sulfur atom.[6]

Predicted Fragmentation Pathway: The primary fragmentation is expected to occur at the most labile bonds, namely the C-S bond and the bonds adjacent to the carboxylic acid group.

G M [M+H]⁺ m/z 223.05 F1 Loss of H₂O (-18) [C₁₀H₉N₂OS]⁺ m/z 205.04 M->F1 -H₂O F2 Loss of COOH (-45) [C₉H₁₀N₂S]⁺ m/z 178.06 M->F2 -•COOH F3 Loss of CH₂COOH (-59) [C₈H₈N₂S]⁺ m/z 164.04 M->F3 -•CH₂COOH F4 [Pyridine-thiol fragment]⁺ m/z 163.04 F3->F4 -H

Figure 2: Predicted ESI-MS fragmentation pathway for the protonated molecule.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality: FT-IR spectroscopy is a rapid and powerful technique for identifying the presence of specific functional groups. The vibrational frequencies of bonds like O-H, C=O, and C≡N are highly characteristic and provide direct, confirmatory evidence of the key moieties hypothesized to be in the structure.

Experimental Protocol (Attenuated Total Reflectance - ATR):

  • Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact.

  • Collect the spectrum over a range of 4000-400 cm⁻¹, co-adding at least 16 scans to improve the signal-to-noise ratio.

  • Perform a background scan of the clean, empty ATR crystal prior to sample analysis.

Expected Characteristic Absorptions:

Wavenumber (cm⁻¹)Vibration TypeFunctional GroupRationale & Confirmation
2500-3300 (very broad)O-H stretchCarboxylic AcidThe broadness is due to intermolecular hydrogen bonding, a hallmark of carboxylic acids in the solid state.[7][8][9]
~2900-3000 (sharp)C-H stretchMethyl/MethyleneAliphatic C-H stretches from the methyl and methylene groups.
~2230 (strong, sharp)C≡N stretchNitrile (Cyano)This region is relatively clean, making the nitrile stretch highly diagnostic. Conjugation with the pyridine ring places it in this specific range.[7][8][10]
~1710 (strong, sharp)C=O stretchCarboxylic AcidConsistent with a hydrogen-bonded (dimeric) carboxylic acid.[7][8][9]
~1550-1600C=C / C=N stretchPyridine RingAromatic ring skeletal vibrations.
Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the most powerful technique for definitive structure elucidation, providing detailed information about the carbon-hydrogen framework. ¹H NMR quantifies protons and shows their electronic environment and connectivity through spin-spin coupling. ¹³C NMR reveals the number and types of carbon atoms. Crucially, 2D NMR experiments like HSQC and HMBC establish direct and long-range C-H correlations, allowing for the unambiguous assembly of the molecular puzzle.

Experimental Protocol (General):

  • Dissolve ~10-15 mg of the sample in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for carboxylic acids to ensure the acidic proton is observable.

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire ¹H, ¹³C, DEPT-135, HSQC, and HMBC spectra on a spectrometer operating at a field strength of 400 MHz or higher.

  • For D₂O exchange, add one drop of D₂O to the NMR tube after initial ¹H acquisition and re-acquire the spectrum.

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale & Confirmation
~12-13Broad Singlet1H-COOH Highly deshielded acidic proton. Signal will disappear upon D₂O exchange.[7][10]
~4.0Singlet2H-S-CH₂ -COOHMethylene protons adjacent to both a sulfur atom and a carbonyl group. No adjacent protons to couple with.
~2.6Singlet3HRing-CH₃ Assignment to positions 4, 5, or 6 requires 2D NMR, but one methyl group will be distinct.
~2.4Singlet3HRing-CH₃ Second distinct methyl group on the pyridine ring.
~2.3Singlet3HRing-CH₃ Third distinct methyl group on the pyridine ring.
Chemical Shift (δ, ppm)Carbon TypeAssignmentRationale & Confirmation
~170CC =OCarboxylic acid carbonyl carbon.[7][8][9]
~160CC 2-SPyridine carbon bearing the sulfur, highly deshielded.
~158CC 6-CH₃Pyridine carbon bearing a methyl group, adjacent to nitrogen.
~148CC 4-CH₃Substituted pyridine carbon.
~135CC 5-CH₃Substituted pyridine carbon.
~117CC ≡NNitrile carbon.[7][8][10]
~105CC 3-CNPyridine carbon bearing the cyano group.
~35CH₂-S-CH₂ -Methylene carbon adjacent to sulfur.
~20-25CH₃Ring-CH₃ The three distinct methyl carbons, upfield.

HSQC (Heteronuclear Single Quantum Coherence): This experiment is used to establish direct, one-bond correlations between protons and the carbons they are attached to. It is a self-validating step to confirm the assignments made in the 1D spectra (e.g., pairing the proton signal at ~4.0 ppm with the carbon signal at ~35 ppm).

HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for assembling the molecular fragments. It reveals correlations between protons and carbons that are 2 or 3 bonds away.

Key Expected HMBC Correlations:

Figure 3: Key expected HMBC correlations for structural confirmation.

  • Methylene Protons (-S-CH₂-): The protons at ~4.0 ppm will show a correlation to the pyridine carbon C2 (~160 ppm) and the carbonyl carbon C=O (~170 ppm). This single observation definitively links the thioacetic acid sidechain to the C2 position of the pyridine ring.

  • Methyl Protons (e.g., C4-CH₃): The protons of the methyl group at C4 will show correlations to C3 and C5 of the pyridine ring, confirming its position. Similar correlations will lock the C5 and C6 methyl groups into place.

Integrated Structure Elucidation Workflow

The final structure is not confirmed by any single piece of data but by the convergence of all data points. This integrated workflow demonstrates how the techniques are mutually reinforcing.

G cluster_Data Experimental Data Acquisition cluster_Info Information Derived MS HRMS Info_MS Elemental Composition: C₁₀H₁₀N₂O₂S Presence of Sulfur MS->Info_MS IR FT-IR Info_IR Functional Groups: -COOH -C≡N -CH₃ IR->Info_IR NMR1D 1D NMR (¹H, ¹³C) Info_NMR1D Proton/Carbon Count & Environment NMR1D->Info_NMR1D NMR2D 2D NMR (HSQC, HMBC) Info_NMR2D Atom Connectivity (C-H Framework) NMR2D->Info_NMR2D Confirmed_Structure Final Confirmed Structure: 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid Info_NMR1D->NMR2D Guides 2D Setup Info_NMR2D->Confirmed_Structure Definitive Proof

Figure 4: Integrated workflow demonstrating the convergence of analytical data.

Conclusion

The structural elucidation of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid is achieved through a systematic and multi-faceted analytical approach. High-resolution mass spectrometry confirms the exact mass and elemental formula. FT-IR spectroscopy provides rapid and unambiguous identification of the key carboxylic acid and nitrile functional groups. Finally, a suite of 1D and 2D NMR experiments, culminating in the analysis of HMBC correlations, serves as the definitive tool to piece together the molecular framework, confirming the precise connectivity of the thioacetic acid sidechain and the trimethyl substitution pattern on the cyanopyridine core. The convergence of data from these orthogonal techniques provides an exceptionally high degree of confidence in the assigned structure, a mandatory checkpoint for any compound intended for further development.

References

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  • Spectroscopy of Carboxylic Acids and Nitriles | Organic Chemistry Class Notes - Fiveable. Fiveable. [Link]

  • 20.8: Spectroscopy of Carboxylic Acids and Nitriles - Chemistry LibreTexts. (2025). Chemistry LibreTexts. [Link]

  • 20.8: Spectroscopy of Carboxylic Acids and Nitriles - Chemistry LibreTexts. (2024). Chemistry LibreTexts. [Link]

  • 13C NMR Chemical Shift Calculations for Some Substituted Pyridines: A Comparative Consideration. Semantic Scholar. [Link]

  • Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. Scientific Research Publishing. [Link]

  • 4-Cyanopyridine - Optional[13C NMR] - Chemical Shifts - SpectraBase. SpectraBase. [Link]

  • Lin, N. H., et al. (2001). Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3. Bioorganic & Medicinal Chemistry Letters, 11(5), 631-3. [Link]

  • Synthesis of 2-Amino-3-cyanopyridine Derivatives Using Superparamagnetic Recyclable Nanocatalyst of Fe₃O₄@THAM. Organic Chemistry Research. [Link]

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  • Lynch, W., et al. Structures of Substituted Pyridine N-Oxide With Manganese(II) Acetate. Amanote Research. [Link]

  • Synthesis, Reactions and Biological Activity of 2-Substituted 3-Cyano-4,6-dimethylpyridine Derivatives. ResearchGate. [Link]

  • STUDIES IN THE HETEROCYCLIC COMPOUNDS: II. THE MASS SPECTRA OF SOME THIOPHENE-SULFONYL DERIVATIVES. ResearchGate. [Link]

  • A Simple, Modular Synthesis of Substituted Pyridines. ACS Publications. [Link]

  • Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings with Dibromoquinazoline Moiety. ResearchGate. [Link]

  • Route to Highly Substituted Pyridines. ACS Publications. [Link]

  • 2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetic acid - PubChem. PubChem. [Link]

  • Compound 2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]-N-(pyridin-2-yl)acetamide... MolPort. [Link]

  • Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives. Oriental Journal of Chemistry. [Link]

  • Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. The Royal Society of Chemistry. [Link]

  • 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000042). Human Metabolome Database. [Link]

  • Fragmentation and Interpretation of Spectra. University at Albany. [Link]

  • Synthesis and characterization of process related impurities of an anti- tuberculosis drug-Prothionamide. Der Pharma Chemica. [Link]

  • 1H NMR spectrum (CDCl3) of thioacetic acid 3-(3,... ResearchGate. [Link]

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  • N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. MDPI. [Link]

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Sources

Exploratory

The Diverse Biological Activities of Cyanopyridine Derivatives: A Technical Guide for Drug Discovery Professionals

Abstract The cyanopyridine scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry due to the diverse and potent biological activities exhibited by its derivatives. Thes...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The cyanopyridine scaffold is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry due to the diverse and potent biological activities exhibited by its derivatives. These compounds have demonstrated a wide spectrum of pharmacological effects, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core biological activities of cyanopyridine derivatives. We will delve into their mechanisms of action, supported by detailed signaling pathways, present quantitative data on their potency, and provide robust, step-by-step experimental protocols for their evaluation. This guide is designed to be a practical resource, blending theoretical knowledge with actionable experimental insights to facilitate the discovery and development of novel cyanopyridine-based therapeutics.

Introduction: The Chemical Versatility and Pharmacological Significance of Cyanopyridines

Cyanopyridines are a class of organic compounds characterized by a pyridine ring substituted with a nitrile (-C≡N) group. The unique electronic properties conferred by the electron-withdrawing cyano group and the nitrogen atom in the pyridine ring make this scaffold a versatile building block in organic synthesis.[1] This chemical tractability allows for the generation of large libraries of derivatives with diverse physicochemical properties, which is a key advantage in the quest for novel drug candidates.

The biological importance of cyanopyridines is underscored by their presence in a number of clinically used drugs and promising preclinical candidates.[2] Their ability to interact with a wide range of biological targets, including enzymes and receptors, is the basis for their diverse pharmacological profiles.[3][4] This guide will focus on two of the most extensively studied and therapeutically relevant areas of cyanopyridine activity: anticancer and antimicrobial effects.

Anticancer Activity of Cyanopyridine Derivatives: Targeting Key Oncogenic Pathways

Cyanopyridine derivatives have emerged as a promising class of anticancer agents, with numerous studies demonstrating their potent cytotoxic and antiproliferative effects against a variety of cancer cell lines.[4][5] Their anticancer activity often stems from the inhibition of key molecular targets involved in cancer cell proliferation, survival, and metastasis.

Mechanism of Action: Inhibition of Pro-Survival Kinases and Apoptosis Modulators

Several key oncogenic pathways are effectively targeted by cyanopyridine derivatives, leading to the suppression of tumor growth and induction of cancer cell death.

The Proviral Integration site for Moloney murine leukemia virus (PIM-1) is a serine/threonine kinase that is overexpressed in many human cancers and plays a crucial role in cell survival, proliferation, and drug resistance.[6][7] Cyanopyridine derivatives have been identified as potent inhibitors of PIM-1 kinase.[8][9] By binding to the ATP-binding pocket of PIM-1, these compounds block its catalytic activity, leading to the dephosphorylation of downstream targets such as the pro-apoptotic protein BAD, thereby promoting apoptosis.[10]

PIM1_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Cytokine_Receptor Cytokine Receptor JAK JAK Cytokine_Receptor->JAK Activation STAT3 STAT3 JAK->STAT3 Phosphorylation STAT3_dimer STAT3 Dimer STAT3->STAT3_dimer Dimerization PIM1 PIM-1 BAD BAD PIM1->BAD Phosphorylation (Inhibition) Bcl2 Bcl-2 BAD->Bcl2 Inhibition Apoptosis_Inhibition Apoptosis Inhibition Bcl2->Apoptosis_Inhibition Cyanopyridine Cyanopyridine Derivative Cyanopyridine->PIM1 Inhibition PIM1_Gene PIM1 Gene Transcription STAT3_dimer->PIM1_Gene Transcription PIM1_Gene->PIM1 Translation

Figure 1: Simplified PIM-1 signaling pathway and its inhibition by cyanopyridine derivatives.

Survivin is a member of the inhibitor of apoptosis (IAP) protein family that is highly expressed in most human tumors but is generally absent in normal adult tissues.[9][11] It plays a dual role in promoting cell division and inhibiting apoptosis.[12][13] Certain cyanopyridine derivatives have been shown to downregulate the expression of survivin, leading to cell cycle arrest and induction of apoptosis.[11] The exact mechanism of survivin downregulation by these compounds is an area of active investigation, but it may involve the inhibition of signaling pathways that regulate survivin expression, such as the PI3K/Akt pathway.[14]

Survivin_Pathway Growth_Factor_Receptor Growth Factor Receptor PI3K PI3K Growth_Factor_Receptor->PI3K Akt Akt PI3K->Akt Survivin_Expression Survivin Gene Expression Akt->Survivin_Expression Survivin Survivin Protein Survivin_Expression->Survivin Caspase_Inhibition Caspase Inhibition Survivin->Caspase_Inhibition Cell_Cycle_Progression Cell Cycle Progression Survivin->Cell_Cycle_Progression Apoptosis_Inhibition Apoptosis Inhibition Caspase_Inhibition->Apoptosis_Inhibition Cyanopyridine Cyanopyridine Derivative Cyanopyridine->Survivin_Expression Inhibition

Figure 2: Overview of survivin's role in cancer and its modulation by cyanopyridine derivatives.

Vascular endothelial growth factor receptor 2 (VEGFR-2) and human epidermal growth factor receptor 2 (HER-2) are receptor tyrosine kinases that are crucial for tumor angiogenesis and cancer cell proliferation, respectively.[3][15] Dual inhibition of these two targets is a promising strategy for cancer therapy. Some cyanopyridine derivatives have been identified as potent dual inhibitors of VEGFR-2 and HER-2.[13][16] These compounds typically compete with ATP for binding to the kinase domain of the receptors, thereby blocking downstream signaling pathways such as the PI3K/Akt/mTOR and MAPK pathways, which are critical for cell proliferation, survival, and angiogenesis.[4][17]

Quantitative Data: In Vitro Anticancer Activity

The anticancer potency of cyanopyridine derivatives is typically evaluated by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The following table summarizes the IC50 values for some representative cyanopyridine derivatives.

Compound IDCancer Cell LineTarget(s)IC50 (µM)Reference
Compound 7h MCF-7 (Breast)PIM-11.89[8]
Compound 8f MCF-7 (Breast)PIM-11.69[8]
Compound 5e PC-3 (Prostate)SurvivinLower than 5-FU[11]
Compound 5e MDA-MB-231 (Breast)SurvivinLower than 5-FU[11]
Compound 5a MCF-7 (Breast)VEGFR-2/HER-21.77[13]
Compound 5e MCF-7 (Breast)VEGFR-2/HER-21.39[13]
Compound 4e MCF-7 (Breast)Topoisomerase-IIβ8.352[12][14]
Compound 4a CaCo-2 (Colon)Topoisomerase-IIβ2.612[12][14]
Compound 4c HCT-116 (Colon)PIM-17.15[15]
Compound 4d HepG-2 (Liver)PIM-16.95[15]

Note: IC50 values can vary depending on the specific assay conditions, cell line, and incubation time. The provided data is for comparative purposes.

Antimicrobial Activity of Cyanopyridine Derivatives: A New Frontier in Combating Infectious Diseases

The rise of antimicrobial resistance necessitates the development of new classes of antimicrobial agents. Cyanopyridine derivatives have demonstrated promising activity against a range of pathogenic bacteria and fungi.[15][17][18]

Mechanism of Action: Inhibition of Essential Bacterial Enzymes

The antimicrobial effect of cyanopyridine derivatives is often attributed to their ability to inhibit essential bacterial enzymes that are absent or significantly different in humans, providing a basis for selective toxicity.

DNA gyrase is a type II topoisomerase that is essential for bacterial DNA replication, transcription, and repair.[16][19] It introduces negative supercoils into the bacterial chromosome, a process that is vital for relieving the topological stress that arises during DNA unwinding.[20][21] Certain cyanopyridine derivatives have been shown to inhibit DNA gyrase, leading to the accumulation of double-strand DNA breaks and ultimately bacterial cell death.[2] These compounds may act by a mechanism distinct from that of quinolone antibiotics, which also target DNA gyrase, suggesting they could be effective against quinolone-resistant strains.[22]

DNA_Gyrase_Inhibition Relaxed_DNA Relaxed Bacterial DNA DNA_Gyrase DNA Gyrase (GyrA & GyrB subunits) Relaxed_DNA->DNA_Gyrase Binding Supercoiled_DNA Negatively Supercoiled DNA DNA_Gyrase->Supercoiled_DNA ATP-dependent supercoiling DNA_Replication DNA Replication & Transcription Supercoiled_DNA->DNA_Replication Cyanopyridine Cyanopyridine Derivative Cyanopyridine->DNA_Gyrase Inhibition

Figure 3: Mechanism of DNA gyrase inhibition by cyanopyridine derivatives.
Quantitative Data: In Vitro Antimicrobial Activity

The antimicrobial efficacy of cyanopyridine derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Compound IDMicroorganismMIC (µg/mL)Reference
Compound 5a E. coli64.5 - 250[17]
Compound 5b B. subtilis64.5 - 250[17]
Compound 3d E. coli3.91[2]
Compound 3e E. coli3.91[2]
Various S. aureus, E. coli, B. megaterium, S. taphimurium, A. nigerTested at 50 µg/mL[18]
2a, 2e E. coliActive[23]
1d P. aeruginosaActive[23]

Note: MIC values are dependent on the specific strain of microorganism and the testing methodology (e.g., broth microdilution, agar dilution).

Experimental Protocols: A Practical Guide to Evaluating Biological Activity

This section provides detailed, step-by-step methodologies for key experiments used to assess the biological activities of cyanopyridine derivatives.

In Vitro Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

  • Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals.[5] The amount of formazan produced is proportional to the number of viable cells.

  • Protocol:

    • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

    • Compound Treatment: Prepare serial dilutions of the cyanopyridine derivatives in culture medium. The final concentration of the solvent (e.g., DMSO) should be less than 0.5%. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (medium with solvent) and a positive control (a known anticancer drug). Incubate for 48-72 hours.

    • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

    • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

    • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

    • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

  • Expert Insights:

    • Solubility: Cyanopyridine derivatives can have limited aqueous solubility. It is crucial to ensure that the compounds are fully dissolved in the stock solution (typically in DMSO) and do not precipitate upon dilution in the culture medium.[9]

    • Concentration Range: A typical starting concentration range for screening is 0.01 to 100 µM.

    • Interference: Some compounds can directly reduce MTT, leading to false-positive results. It is advisable to perform a control experiment without cells to check for any direct reaction between the compound and MTT.[2][6]

Western blotting is used to detect specific proteins in a sample and can be used to confirm the mechanism of action of cyanopyridine derivatives.[18]

  • Principle: Proteins are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific antibodies.

  • Protocol:

    • Protein Extraction: Treat cells with the cyanopyridine derivative for the desired time. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

    • Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

    • Gel Electrophoresis: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

    • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

    • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the target protein (e.g., anti-PIM-1, anti-survivin, anti-phospho-VEGFR-2, anti-phospho-HER-2) overnight at 4°C.

    • Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detection: Wash the membrane and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Expert Insights:

    • Optimization: Antibody concentrations and incubation times should be optimized for each target protein to achieve a good signal-to-noise ratio.[17][23]

    • Loading Control: Always probe for a loading control protein (e.g., GAPDH, β-actin) to ensure equal protein loading between lanes.

This flow cytometry-based assay is used to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[8]

  • Principle: In early apoptosis, phosphatidylserine (PS) is translocated to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V. Propidium iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, thus staining late apoptotic and necrotic cells.[3]

  • Protocol:

    • Cell Treatment: Treat cells with the cyanopyridine derivative for the desired time.

    • Cell Harvesting: Harvest both adherent and floating cells.

    • Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and PI according to the manufacturer's instructions.

    • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Expert Insights:

    • Cell Handling: Handle the cells gently during harvesting and staining to avoid inducing mechanical damage, which can lead to false-positive PI staining.

    • Controls: Include unstained, Annexin V-only, and PI-only controls for proper compensation and gating.[1][12]

In Vitro Antimicrobial Activity

This is a standard method for determining the MIC of an antimicrobial agent.

  • Principle: A standardized inoculum of a microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration that inhibits visible growth.

  • Protocol:

    • Compound Preparation: Prepare serial twofold dilutions of the cyanopyridine derivative in a 96-well microtiter plate.

    • Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

    • Inoculation: Inoculate each well with the bacterial suspension.

    • Incubation: Incubate the plate at 37°C for 18-24 hours.

    • MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth.

  • Expert Insights:

    • Solvent Effects: Ensure that the concentration of the solvent used to dissolve the compound (e.g., DMSO) does not affect bacterial growth.

    • Quality Control: Include a positive control (bacteria with no compound) and a negative control (broth only) in each assay. Also, test a reference antibiotic with a known MIC against the test organism.

Conclusion and Future Perspectives

Cyanopyridine derivatives represent a highly versatile and promising class of compounds with a broad range of biological activities. Their demonstrated efficacy as anticancer and antimicrobial agents, coupled with their synthetic accessibility, makes them attractive candidates for further drug discovery and development efforts. The mechanisms of action for many of these compounds involve the modulation of key signaling pathways and the inhibition of essential enzymes, providing a solid foundation for rational drug design.

The experimental protocols and expert insights provided in this guide are intended to equip researchers with the necessary tools to effectively evaluate the biological potential of novel cyanopyridine derivatives. Future research in this area should focus on optimizing the potency and selectivity of these compounds, as well as elucidating their pharmacokinetic and pharmacodynamic properties in preclinical models. The continued exploration of the cyanopyridine scaffold is likely to yield new and improved therapeutic agents for a variety of human diseases.

References

  • A review: Biological activities of novel cyanopyridine derivatives - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • Design, synthesis, and anti-breast cancer activity evaluation of novel 3-cyanopyridine derivatives as PIM-1 inhibitors - NIH. (n.d.). Retrieved January 15, 2026, from [Link]

  • A review: Biological activities of novel cyanopyridine derivatives - Semantic Scholar. (n.d.). Retrieved January 15, 2026, from [Link]

  • Discovery of Novel 3-Cyanopyridines as Survivin Modulators and Apoptosis Inducers - PMC. (2020, October 22). Retrieved January 15, 2026, from [Link]

  • Synthesis and Biological Assessment of Cyanopyridine‐Based 1,3,4‐Oxadiazole Derivatives: Anticancer Potential, Antioxidant Activity, Molecular Docking, and DFT Calculations - NIH. (2025, June 17). Retrieved January 15, 2026, from [Link]

  • Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - PMC - PubMed Central. (2022, October 13). Retrieved January 15, 2026, from [Link]

  • Solubility of some novel cyanopyridine derivatives - MedCrave online. (2018, April 16). Retrieved January 15, 2026, from [Link]

  • Synthesis and Biological Assessment of Cyanopyridine-Based 1,3,4-Oxadiazole Derivatives: Anticancer Potential, Antioxidant Activity, Molecular Docking, and DFT Calculations - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation | ACS Omega. (2023, May 24). Retrieved January 15, 2026, from [Link]

  • Nanostructured Na2CaP2O7: A New and Efficient Catalyst for One-Pot Synthesis of 2-Amino-3-Cyanopyridine Derivatives and Evaluation of Their Antibacterial Activity - MDPI. (n.d.). Retrieved January 15, 2026, from [Link]

  • Discovery of cyanopyridine scaffold as novel indoleamine-2,3-dioxygenase 1 (IDO1) inhibitors through virtual screening and preliminary hit optimisation - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • The PIM1 Kinase Is a Critical Component of a Survival Pathway Activated by Docetaxel and Promotes Survival of Docetaxel-treated Prostate Cancer Cells - NIH. (n.d.). Retrieved January 15, 2026, from [Link]

  • 182-186 Research Article Synthesis and biological evaluation of - JOCPR. (n.d.). Retrieved January 15, 2026, from [Link]

  • SYNTHESIS AND PHARMACOLOGICAL APPLICATIONS OF CYANOPYRIDINE DERIVATIVES: A REVIEW - Googleapis.com. (n.d.). Retrieved January 15, 2026, from [Link]

  • MIC Determination By Microtitre Broth Dilution Method - Hancock Lab. (n.d.). Retrieved January 15, 2026, from [Link]

  • (PDF) Synthesis and antimicrobial activity of new cyanopyridine and cyanopyrans towards Mycobacterium tuberculosis and other microorganisms - ResearchGate. (2025, August 6). Retrieved January 15, 2026, from [Link]

  • New N-amino-5-cyano-6-pyridones as antimicrobial small molecules endowed with DNA gyrase a inhibitory activity: design, one-pot synthesis, biological assessment and in silico insights - PMC - NIH. (2024, November 13). Retrieved January 15, 2026, from [Link]

  • Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies - MDPI. (n.d.). Retrieved January 15, 2026, from [Link]

  • Design, Synthesis, and Biological Evaluation of Novel 3-Cyanopyridone/Pyrazoline Hybrids as Potential Apoptotic Antiproliferative Agents Targeting EGFR/BRAF V600E Inhibitory Pathways - MDPI. (2023, September 12). Retrieved January 15, 2026, from [Link]

  • Synthesis of New Cyanopyridine Scaffolds and their Biological Activities - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • Western Blot Protocol: Step-by-Step Guide | Boster Bio. (n.d.). Retrieved January 15, 2026, from [Link]

  • VEGF-A/VEGFR2 signaling network in endothelial cells relevant to angiogenesis - PMC. (2016, September 12). Retrieved January 15, 2026, from [Link]

  • Broth Microdilution | MI - Microbiology. (n.d.). Retrieved January 15, 2026, from [Link]

  • (PDF) Synthesis and antimicrobial activity of new cyanopyridine and cyanopyrans towards Mycobacterium tuberculosis and other microorganisms - ResearchGate. (2025, August 6). Retrieved January 15, 2026, from [Link]

  • Design, Synthesis, And Evaluation Of Cyanopyridines As Anti-Colorectal Cancer Agents Via Inhibiting STAT3 Pathway - PMC - NIH. (n.d.). Retrieved January 15, 2026, from [Link]

  • What are Bacterial DNA gyrase inhibitors and how do they work? - Patsnap Synapse. (2024, June 21). Retrieved January 15, 2026, from [Link]

  • Mechanism of inhibition of DNA gyrase by ES-1273, a novel DNA gyrase inhibitor - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed. (n.d.). Retrieved January 15, 2026, from [Link]

  • Targeting PIM Kinases to Overcome Therapeutic Resistance in Cancer - AACR Journals. (n.d.). Retrieved January 15, 2026, from [Link]

Sources

Foundational

spectroscopic data for 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid Abstract This technical guide provides a comprehensive framework for the structural elucid...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid, a substituted pyridine derivative of interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the spectroscopic techniques essential for its characterization. We delve into the theoretical underpinnings and practical application of Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and correlation spectroscopy), and Mass Spectrometry (MS). By integrating predictive data analysis with robust, field-proven experimental protocols, this guide serves as a self-validating system for confirming the molecular structure of the title compound, emphasizing the causality behind experimental choices and data interpretation.

Introduction and Molecular Structure

2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid is a multifaceted molecule featuring a highly substituted pyridine core. The strategic placement of a cyano group, three methyl groups, and a sulfanylacetic acid moiety creates a unique electronic and steric environment. Understanding this structure is paramount for predicting its reactivity, biological activity, and material properties. Spectroscopic analysis provides the empirical evidence required to confirm this structure unequivocally.

The analytical workflow is designed to probe different aspects of the molecule, with each technique providing complementary information that, when synthesized, leads to a complete structural assignment.

cluster_mol Molecular Structure of the Analyte mol_structure

Caption: The chemical structure of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid.

Analytical Workflow: A Synergistic Approach

The confirmation of the analyte's structure is not reliant on a single technique but on the convergence of data from multiple spectroscopic methods. Our standard workflow ensures that each piece of evidence corroborates the others, providing a high degree of confidence in the final assignment.

G start Sample Preparation (High Purity Analyte) ftir FT-IR Spectroscopy start->ftir nmr NMR Spectroscopy start->nmr ms Mass Spectrometry start->ms interpretation Integrated Data Analysis ftir->interpretation h_nmr ¹H NMR nmr->h_nmr c_nmr ¹³C NMR / DEPT nmr->c_nmr corr_nmr 2D Correlation (HSQC/HMBC) nmr->corr_nmr ms->interpretation h_nmr->interpretation c_nmr->interpretation corr_nmr->interpretation final Final Structure Confirmation interpretation->final

Caption: Standard workflow for spectroscopic characterization of the target compound.

Fourier-Transform Infrared (FT-IR) Spectroscopy

3.1. Theoretical Basis

FT-IR spectroscopy probes the vibrational modes of a molecule. Specific functional groups absorb infrared radiation at characteristic frequencies, causing their bonds to stretch or bend. This technique is exceptionally powerful for the rapid identification of key functional groups present in the analyte. For our target molecule, we anticipate clear signals for the carboxylic acid and nitrile moieties.

3.2. Experimental Protocol: Attenuated Total Reflectance (ATR)

  • Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with a solvent-moistened (e.g., isopropanol) lint-free tissue.

  • Background Scan: Record a background spectrum of the empty ATR stage. This is crucial for eliminating atmospheric (CO₂, H₂O) and instrumental interferences from the sample spectrum.

  • Sample Application: Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal.

  • Pressure Application: Apply consistent pressure using the instrument's anvil to ensure firm contact between the sample and the crystal.

  • Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4 cm⁻¹ to achieve an excellent signal-to-noise ratio.

  • Data Processing: The resulting spectrum is automatically ratioed against the background by the instrument software, yielding the final absorbance or transmittance spectrum.

3.3. Predicted Data and Interpretation

The FT-IR spectrum serves as the initial fingerprint, confirming the presence of the primary functional groups.

Predicted Wavenumber (cm⁻¹)Vibrational ModeFunctional GroupRationale and Expected Appearance
2500-3300O-H stretchCarboxylic AcidA very broad, strong absorption band, characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.[1][2][3]
~2950C-H stretchMethyl groupsAliphatic C-H stretching, may appear as minor peaks superimposed on the broad O-H band.
~2230C≡N stretchNitrileA sharp, medium-to-strong intensity peak. Its position indicates conjugation with the pyridine ring.[1][2][3]
~1715C=O stretchCarboxylic AcidA very strong, sharp absorption. The frequency suggests a dimeric, conjugated carboxylic acid.[1][2][3]
1550-1600C=C / C=N stretchPyridine RingAromatic ring stretching vibrations.
~1450C-H bendMethyl/MethyleneBending (scissoring) vibrations of the aliphatic groups.
~1250C-O stretchCarboxylic AcidStrong stretching vibration coupled with O-H bending.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation, providing detailed information about the carbon-hydrogen framework of a molecule.

4.1. Experimental Protocol

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the analyte and dissolve it in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for carboxylic acids to ensure the observation of the exchangeable acidic proton.

  • Solvent Choice Rationale: DMSO-d₆ will hydrogen bond with the carboxylic acid proton, slowing its exchange rate and allowing it to be observed as a broad singlet.[4] CDCl₃ may also be used, but the acidic proton signal can be very broad or exchange away completely.

  • Internal Standard: The residual solvent peak (DMSO-d₅ at δ ~2.50 ppm for ¹H; DMSO-d₆ at δ ~39.5 ppm for ¹³C) is typically used as the primary internal reference.

  • Data Acquisition:

    • ¹H NMR: Acquire with a 400 MHz or higher field spectrometer. Standard parameters include a 30° pulse angle and a relaxation delay of 1-2 seconds.

    • ¹³C NMR: Acquire using proton decoupling. A greater number of scans is required due to the lower natural abundance of ¹³C. A relaxation delay of 2-5 seconds is standard.

    • DEPT-135 (Optional but Recommended): A Distortionless Enhancement by Polarization Transfer experiment is run to differentiate between CH, CH₂, and CH₃ carbons. CH/CH₃ signals appear as positive peaks, while CH₂ signals are negative. Quaternary carbons are absent.

    • 2D HSQC (Optional): A Heteronuclear Single Quantum Coherence experiment correlates directly bonded protons and carbons, providing unambiguous C-H assignments.

4.2. Predicted ¹H NMR Data and Interpretation

The ¹H NMR spectrum will reveal the number of distinct proton environments, their integration (ratio), and their coupling patterns.

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~12-13Broad Singlet1HCOOHThe acidic proton is highly deshielded and its signal is broadened due to hydrogen bonding and chemical exchange.[4][5]
~3.9Singlet2HS-CH₂-COOHThe methylene protons are adjacent to both the electron-withdrawing sulfur atom and the carbonyl group, shifting them downfield.
~2.6Singlet3HC6-CH₃Methyl group on the pyridine ring. Its exact shift is influenced by the adjacent nitrogen and sulfur atoms.
~2.4Singlet3HC4-CH₃Methyl group on the pyridine ring.
~2.3Singlet3HC5-CH₃Methyl group on the pyridine ring.

4.3. Predicted ¹³C NMR Data and Interpretation

The ¹³C NMR spectrum indicates the number of unique carbon environments.

Predicted Chemical Shift (δ, ppm)Carbon Type (from DEPT)AssignmentRationale
~170Quaternary (C)C OOHThe carboxyl carbon is significantly deshielded by the two oxygen atoms.[2][3][4]
~160Quaternary (C)C2-SThe carbon atom of the pyridine ring bonded to sulfur and adjacent to nitrogen is expected to be highly deshielded.
~158Quaternary (C)C6-NThe carbon atom of the pyridine ring bonded to a methyl group and adjacent to nitrogen.
~145Quaternary (C)C4The carbon atom of the pyridine ring bonded to a methyl group.
~135Quaternary (C)C5The carbon atom of the pyridine ring bonded to a methyl group.
~117Quaternary (C)C ≡NThe nitrile carbon has a characteristic chemical shift in this region.[2][3][5]
~105Quaternary (C)C3-CNThe carbon atom of the pyridine ring bonded to the cyano group.
~35Methylene (CH₂)S-C H₂-COOHAliphatic carbon shifted downfield by the adjacent sulfur atom.
~20Methyl (CH₃)C6-C H₃Aliphatic methyl carbon.
~18Methyl (CH₃)C4-C H₃Aliphatic methyl carbon.
~16Methyl (CH₃)C5-C H₃Aliphatic methyl carbon.

Mass Spectrometry (MS)

5.1. Theoretical Basis

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. High-resolution mass spectrometry (HRMS), using techniques like Electrospray Ionization (ESI), can determine the molecular weight with extremely high precision, allowing for the unambiguous determination of the molecular formula.

5.2. Experimental Protocol: ESI-MS

  • Sample Preparation: Prepare a dilute solution of the analyte (~1 mg/mL) in a suitable solvent like methanol or acetonitrile, often with a small amount of formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode) to promote ionization.

  • Ionization: Introduce the sample into the ESI source. A high voltage is applied, creating a fine spray of charged droplets. As the solvent evaporates, ions of the analyte are released into the gas phase.

  • Analysis: The ions are guided into the mass analyzer (e.g., Time-of-Flight or Orbitrap), which separates them based on their m/z ratio.

  • Detection: The detector records the abundance of ions at each m/z value, generating the mass spectrum.

5.3. Predicted Data and Interpretation

  • Molecular Formula: C₁₂H₁₂N₂O₂S

  • Monoisotopic Mass: 264.0620 g/mol

  • Expected Ions:

    • Positive Ion Mode [M+H]⁺: The most prominent ion should be the protonated molecule at m/z 265.0698. This is the primary evidence for the molecular weight.

    • Negative Ion Mode [M-H]⁻: The deprotonated molecule (carboxylate anion) should be observed at m/z 263.0542.

  • Fragmentation Analysis (MS/MS): By selecting the parent ion (e.g., 265.0698) and subjecting it to collision-induced dissociation (CID), characteristic fragment ions can be generated. A likely and diagnostic fragmentation would be the loss of the carboxylic acid group (-45 Da), providing further structural confirmation.

Conclusion: Synthesizing the Spectroscopic Evidence

The structural elucidation of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid is achieved through the careful integration of data from multiple spectroscopic techniques.

  • FT-IR confirms the presence of the critical nitrile and carboxylic acid functional groups.

  • ¹H and ¹³C NMR provide the complete carbon-hydrogen framework, establishing the connectivity of the three distinct methyl groups, the methylene bridge, and the substituted pyridine ring.

  • HRMS provides the exact molecular formula, corroborating the elemental composition suggested by the NMR data.

Together, these techniques provide a self-validating and comprehensive dataset that unequivocally confirms the proposed molecular structure. This guide outlines the predictive analysis and robust methodologies required for the successful characterization of this and structurally related compounds, forming a foundational component of any research or development program.

References

  • OpenStax. (2023). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. In Organic Chemistry. [Link][1]

  • Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link][2]

  • NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. [Link][3]

  • Fiveable. (n.d.). Spectroscopy of Carboxylic Acids and Nitriles. In Organic Chemistry Class Notes. [Link][5]

  • Chemistry LibreTexts. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link][4]

  • Kumar, V., & Chandra, S. (n.d.). Spectral Study of Substituted Pyridine. ACCENT JOURNAL OF ECONOMICS ECOLOGY & ENGINEERING. [Link]

  • ResearchGate. (2015). Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives. [Link][6]

  • BTC. (2023). What is the NMR spectrum of Pyridine Series compounds like?. [Link][7]

  • YouTube. (2017). NMR/IR Analysis - Predicting a Structure and Assigning a Spectrum with a Pyridine Ring. [Link][8]

  • MDPI. (2021). N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. [Link][9]

  • Asian Journal of Chemistry. (2023). Ultrasonic Assisted Three Component Synthesis of 3-Cyano-pyridine-2(1H)-ones. [Link][10]

  • ResearchGate. (2015). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2- yl) thio) acetamide and its cyclized form. [Link][11]

  • MDPI. (2022). Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. [Link][12]

  • Oriental Journal of Chemistry. (2015). Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives. [Link][13]

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Exploratory

The Cyanopyridine Scaffold: A Versatile Blueprint for Novel Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The cyanopyridine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable bre...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The cyanopyridine scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable breadth of biological activities. This guide provides a comprehensive technical overview of the key therapeutic targets modulated by cyanopyridine-based compounds. We will delve into the mechanistic underpinnings of these interactions, from enzyme inhibition to the modulation of complex signaling pathways. This document serves as a resource for researchers engaged in the discovery and development of novel therapeutics, offering detailed experimental protocols and insights into the causality behind experimental design for the validation of cyanopyridine-based drug candidates.

Introduction: The Chemical Versatility of Cyanopyridines

Cyanopyridines, heterocyclic compounds featuring a pyridine ring substituted with a nitrile group, represent a cornerstone in the synthesis of a multitude of pharmaceutical agents.[1][2] Their structural and electronic properties, including their ability to participate in various organic reactions, make them ideal starting points for the creation of complex molecular architectures designed to interact with specific biological targets.[1][2] The diverse pharmacological effects of cyanopyridine derivatives are well-documented, with applications spanning oncology, infectious diseases, and metabolic disorders.[3][4][5] This guide will explore the most promising therapeutic avenues for cyanopyridine compounds, focusing on the molecular targets that underpin their therapeutic potential.

Key Therapeutic Target Classes for Cyanopyridine Compounds

The broad bioactivity of cyanopyridines stems from their ability to interact with a wide array of biological macromolecules. This section will explore the major classes of therapeutic targets for which cyanopyridine-based modulators have been developed.

Protein Kinases: Precision Targeting of Cellular Signaling

Protein kinases are a large family of enzymes that play critical roles in regulating cellular processes. Their dysregulation is a hallmark of many diseases, particularly cancer, making them prime targets for therapeutic intervention. Cyanopyridine derivatives have shown significant promise as kinase inhibitors.[3][5]

The Proviral Integration site for Moloney murine leukemia virus (PIM-1) is a serine/threonine kinase that is overexpressed in various hematological and solid tumors.[6][7] PIM-1 promotes cell survival and proliferation, making it an attractive target for anticancer drug development.[7] Several novel 3-cyanopyridine derivatives have been designed and synthesized as potent PIM-1 inhibitors, demonstrating significant anti-breast cancer activity.[6]

  • Mechanism of Action: Cyanopyridine-based inhibitors typically function as ATP-competitive inhibitors, binding to the active site of the PIM-1 kinase and preventing the phosphorylation of its downstream substrates. This leads to the induction of apoptosis and cell cycle arrest in cancer cells.[6] The binding modes of these compounds can be elucidated through molecular docking studies.[6]

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and Human Epidermal Growth Factor Receptor 2 (HER-2) are key receptor tyrosine kinases involved in angiogenesis and cancer progression.[8][9] The development of dual inhibitors targeting both VEGFR-2 and HER-2 is a promising strategy in cancer therapy. Novel cyanopyridone and pyrido[2,3-d]pyrimidine derivatives have been identified as potent dual inhibitors of these kinases.[8]

  • Causality in Dual Inhibition: Targeting both VEGFR-2 and HER-2 simultaneously can lead to a more comprehensive blockade of tumor growth and progression. VEGFR-2 inhibition disrupts the formation of new blood vessels that supply nutrients to the tumor, while HER-2 inhibition directly impedes the proliferation of cancer cells.

Inhibitors of Apoptosis Proteins (IAPs): Overcoming Resistance to Cell Death

Survivin is a member of the inhibitor of apoptosis protein (IAP) family that is highly expressed in most human tumors but is generally absent in normal adult tissues.[10] It plays a crucial role in regulating cell division and inhibiting apoptosis.[10] The overexpression of survivin is associated with resistance to chemotherapy and poor patient prognosis.[10] Consequently, it is a significant target for the development of new anticancer agents.[10]

  • Mechanism of Modulation: Novel 3-cyanopyridine derivatives have been discovered as effective modulators of survivin.[10] These compounds have been shown to reduce survivin expression through proteasome-dependent degradation and decrease the expression of other IAP family proteins.[10] This leads to cell cycle arrest at the G2/M phase and the induction of apoptosis.[10]

Enzymes in Metabolic and Immune Pathways

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the first and rate-limiting step in the catabolism of tryptophan.[11][12] By depleting tryptophan in the tumor microenvironment, IDO1 suppresses the activity of immune cells, allowing cancer cells to evade immune surveillance.[12] The discovery of novel IDO1 inhibitors is a highly active area of cancer research.

  • Discovery of Cyanopyridine-Based IDO1 Inhibitors: Through virtual screening and subsequent optimization, a cyanopyridine scaffold was identified as a novel and potent inhibitor of IDO1.[11][13] Molecular docking studies have provided insights into the possible binding modes of these compounds, paving the way for further development.[13]

Ketohexokinase (KHK) is the primary enzyme responsible for the phosphorylation of fructose.[14] Excessive fructose metabolism by KHK is implicated in the pathogenesis of nonalcoholic fatty liver disease (NAFLD), nonalcoholic steatohepatitis (NASH), and type 2 diabetes.[14]

  • Therapeutic Strategy: Novel cyanopyridine compounds have been developed as potent KHK inhibitors, offering a promising therapeutic strategy for the treatment of these metabolic disorders.[14]

Experimental Protocols for Target Validation

The following section provides detailed, step-by-step methodologies for key experiments used to validate the interaction of cyanopyridine compounds with their therapeutic targets.

In Vitro Kinase Inhibition Assays

These assays are fundamental for determining the potency of a compound against a specific kinase. A common method is the luminescence-based ADP-Glo™ Kinase Assay.

Protocol: PIM-1 Kinase Inhibition Assay (ADP-Glo™) [15]

  • Reagent Preparation:

    • Prepare a PIM-1 Kinase Buffer: 40 mM Tris, pH 7.5; 20 mM MgCl₂; 0.1 mg/ml BSA; 50 µM DTT.[15]

    • Dilute the PIM-1 enzyme, substrate (e.g., a specific peptide), and ATP in the Kinase Buffer.

    • Prepare serial dilutions of the cyanopyridine test compound in a suitable solvent (e.g., 5% DMSO).

  • Kinase Reaction:

    • In a 384-well plate, add 1 µl of the test inhibitor or vehicle control (5% DMSO).[15]

    • Add 2 µl of the diluted PIM-1 enzyme.

    • Add 2 µl of the substrate/ATP mixture to initiate the reaction.

    • Incubate at room temperature for 60 minutes.[15]

  • Signal Detection:

    • Add 5 µl of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.[15]

    • Incubate at room temperature for 40 minutes.[15]

    • Add 10 µl of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[15]

    • Incubate at room temperature for 30 minutes.[15]

    • Measure the luminescence using a plate reader. The luminescent signal is directly proportional to the amount of ADP produced and thus, the kinase activity.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

    • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Note: Similar protocols can be adapted for other kinases such as VEGFR-2, HER-2, and IKK-β by using the appropriate enzyme, substrate, and optimized buffer conditions.[2][11][14][16][17][18][19]

Apoptosis Detection by Annexin V-FITC Staining

This flow cytometry-based assay is used to quantify the induction of apoptosis in cells treated with a test compound.

Protocol: Annexin V-FITC/Propidium Iodide (PI) Apoptosis Assay [3][4][7][20][21]

  • Cell Treatment:

    • Seed the target cancer cells in a culture plate and allow them to adhere.

    • Treat the cells with various concentrations of the cyanopyridine compound for a specified period (e.g., 24-48 hours). Include a vehicle-treated control group.

  • Cell Harvesting and Staining:

    • Collect both the floating and adherent cells.

    • Wash the cells with ice-cold PBS.

    • Resuspend the cells in 1X Annexin V Binding Buffer.[4][7]

    • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.[4][7]

    • Incubate the cells in the dark at room temperature for 5-15 minutes.[4][7]

  • Flow Cytometry Analysis:

    • Analyze the stained cells using a flow cytometer.

    • FITC signal (Annexin V) is typically detected in the FL1 channel, and PI signal in the FL2 or FL3 channel.

  • Data Interpretation:

    • Live cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

    • Necrotic cells: Annexin V-negative and PI-positive.

    • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the compound.

Western Blotting for Survivin Expression

This technique is used to measure the protein levels of survivin in cells following treatment with a cyanopyridine compound.

Protocol: Survivin Western Blot [22]

  • Cell Lysis and Protein Quantification:

    • Treat cells with the cyanopyridine compound as described for the apoptosis assay.

    • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease inhibitors.

    • Quantify the protein concentration of the cell lysates using a standard method (e.g., BCA assay).

  • SDS-PAGE and Protein Transfer:

    • Load equal amounts of protein from each sample onto an SDS-polyacrylamide gel.

    • Separate the proteins by electrophoresis.

    • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

    • Incubate the membrane with a primary antibody specific for survivin.

    • Wash the membrane to remove unbound primary antibody.

    • Incubate the membrane with a secondary antibody conjugated to an enzyme (e.g., HRP).

    • Wash the membrane to remove unbound secondary antibody.

  • Detection and Analysis:

    • Add a chemiluminescent substrate to the membrane.

    • Detect the signal using an imaging system.

    • Analyze the band intensities to determine the relative expression levels of survivin. Normalize the survivin signal to a loading control protein (e.g., β-actin or GAPDH).

Data Presentation and Visualization

Quantitative Data Summary

The following table summarizes the inhibitory activities of representative cyanopyridine compounds against various therapeutic targets.

Compound ClassTargetCompound ExampleIC₅₀ (µM)Cell LineReference
3-CyanopyridinePIM-1 KinaseCompound 7h0.281-[6]
3-CyanopyridinePIM-1 KinaseCompound 8f0.58-[6]
CyanopyridoneVEGFR-2Compound 5a-MCF-7[8]
CyanopyridoneHER-2Compound 5a-MCF-7[8]
CyanopyridoneVEGFR-2Compound 5e-MCF-7[8]
CyanopyridoneHER-2Compound 5e-MCF-7[8]
2-Oxo-3-cyanopyridineSurvivin ModulatorCompound 5c-PC-3, MDA-MB-231, HepG2[10]
2-Oxo-3-cyanopyridineSurvivin ModulatorCompound 5e-PC-3, MDA-MB-231, HepG2[10]
CyanopyridineIDO1LVS-019Submicromolar-[13]

Note: Specific IC₅₀ values for some compounds against VEGFR-2, HER-2, and as survivin modulators are not explicitly stated in the provided search results but are described as potent.

Visualizing Signaling Pathways and Workflows

PIM-1 Signaling Pathway and Point of Inhibition by Cyanopyridines

PIM1_Pathway Cytokines Cytokines / Growth Factors Receptor Receptor Tyrosine Kinase Cytokines->Receptor JAK_STAT JAK/STAT Pathway Receptor->JAK_STAT PIM1_mRNA PIM-1 mRNA JAK_STAT->PIM1_mRNA Transcription PIM1 PIM-1 Kinase PIM1_mRNA->PIM1 Translation Phosphorylation Phosphorylation PIM1->Phosphorylation Substrates Downstream Substrates (e.g., BAD, p27) Substrates->Phosphorylation Apoptosis_Inhibition Inhibition of Apoptosis Phosphorylation->Apoptosis_Inhibition Cell_Cycle_Progression Cell Cycle Progression Phosphorylation->Cell_Cycle_Progression Cyanopyridine Cyanopyridine Inhibitor Cyanopyridine->PIM1 Inhibition

Caption: PIM-1 signaling pathway and the inhibitory action of cyanopyridine compounds.

Experimental Workflow for Kinase Inhibition Assay

Kinase_Assay_Workflow Start Start Prepare_Reagents Prepare Kinase, Substrate, ATP, and Inhibitor Start->Prepare_Reagents Reaction_Setup Set up Kinase Reaction in 384-well plate Prepare_Reagents->Reaction_Setup Incubation Incubate at RT for 60 min Reaction_Setup->Incubation Add_ADP_Glo Add ADP-Glo™ Reagent Incubation->Add_ADP_Glo Incubate_ADP_Glo Incubate at RT for 40 min Add_ADP_Glo->Incubate_ADP_Glo Add_Detection_Reagent Add Kinase Detection Reagent Incubate_ADP_Glo->Add_Detection_Reagent Incubate_Detection Incubate at RT for 30 min Add_Detection_Reagent->Incubate_Detection Measure_Luminescence Measure Luminescence Incubate_Detection->Measure_Luminescence Data_Analysis Calculate % Inhibition and IC50 Measure_Luminescence->Data_Analysis End End Data_Analysis->End

Caption: A typical workflow for a luminescence-based in vitro kinase inhibition assay.

Conclusion and Future Directions

The cyanopyridine scaffold has proven to be a highly fruitful starting point for the development of potent and selective modulators of a diverse range of therapeutic targets. The examples highlighted in this guide, from kinase inhibitors for oncology to enzyme modulators for metabolic diseases, underscore the versatility of this chemical moiety. The detailed experimental protocols provided herein offer a validated framework for researchers to investigate and advance their own cyanopyridine-based drug discovery programs.

Future research in this area will likely focus on the development of next-generation cyanopyridine derivatives with improved pharmacokinetic and pharmacodynamic properties. Furthermore, the application of novel drug discovery technologies, such as artificial intelligence and machine learning, may accelerate the identification of new therapeutic targets and the design of highly optimized cyanopyridine-based drug candidates.

References

  • A review: Biological activities of novel cyanopyridine derivatives. (2023). Archiv der Pharmazie. [Link]

  • Synthesis of New Cyanopyridine Scaffolds and their Biological Activities. (2023). PubMed. [Link]

  • A review: Biological activities of novel cyanopyridine derivatives. (2023). Semantic Scholar. [Link]

  • Design, synthesis, and anti-breast cancer activity evaluation of novel 3-cyanopyridine derivatives as PIM-1 inhibitors. (2024). BMC Chemistry. [Link]

  • 2-AMINO-3-CYANOPYRIDINE: A BIOACTIVE SCAFFOLD. (2014). International Journal of Pharmaceutical Sciences and Research. [Link]

  • SYNTHESIS AND PHARMACOLOGICAL APPLICATIONS OF CYANOPYRIDINE DERIVATIVES: A REVIEW. (n.d.). Googleapis.com. [Link]

  • Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. (2023). ACS Omega. [Link]

  • Nicotinonitrile as an Essential Scaffold in Medicinal Chemistry: An Updated Review. (2023). Journal of Advanced Biomedical and Pharmaceutical Sciences. [Link]

  • Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation. (2023). ACS Publications. [Link]

  • Discovery of Novel 3-Cyanopyridines as Survivin Modulators and Apoptosis Inducers. (2020). Molecules. [Link]

  • Discovery of cyanopyridine scaffold as novel indoleamine-2,3-dioxygenase 1 (IDO1) inhibitors through virtual screening and preliminary hit optimisation. (2019). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Discovery of cyanopyridine scaffold as novel indoleamine-2,3-dioxygenase 1 (IDO1) inhibitors through virtual screening and preliminary hit optimisation. (2019). PubMed. [Link]

  • The Crucial Role of 3-Cyanopyridine in Pharmaceutical Synthesis. (n.d.). Ningbo Inno Pharmchem Co., Ltd. [Link]

  • Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. (2022). Molecules. [Link]

  • The Chemical Backbone: Exploring 3-Cyanopyridine's Impact on Pharmaceuticals. (n.d.). Ningbo Inno Pharmchem Co., Ltd. [Link]

  • Identification of Novel Cyanopyridones and Pyrido[2,3-d]pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. (2022). PubMed Central. [Link]

  • Novel Cyanopyridine Compounds as KHK Inhibitors for Treating NAFLD, NASH, and Type II Diabetes. (2024). ACS Medicinal Chemistry Letters. [Link]

  • Annexin V-FITC Staining Protocol for Apoptosis Detection. (n.d.). Creative Diagnostics. [Link]

  • Ketohexokinase Assay | A Validated KHK Inhibitor Screening Assay. (n.d.). BellBrook Labs. [Link]

  • Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2018). Bio-protocol. [Link]

  • IKK Kinase Assay for Assessment of Canonical NF-κB Activation in Neurons. (2016). Methods in Molecular Biology. [Link]

  • Cell based functional assays for IDO1 inhibitor screening and characterization. (2018). OncoImmunology. [Link]

  • Quantification of IDO1 enzyme activity in normal and malignant tissues. (2017). Experimental Biology and Medicine. [Link]

  • Challenges in the Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. (2019). Journal of Medicinal Chemistry. [Link]

  • A Validated IKK beta Inhibitor Screening Assay. (n.d.). BellBrook Labs. [Link]

  • A2A Biochemical Binding Assay Service. (n.d.). Reaction Biology. [Link]

  • Adenosine A2A Receptor Assay. (n.d.). Innoprot. [Link]

  • Western blot assay of survivin, bcl-2 and bcl-x protein expression in... (n.d.). ResearchGate. [Link]

  • A luminescence-based protocol for assessing fructose metabolism via quantification of ketohexokinase enzymatic activity in mouse or human hepatocytes. (2021). STAR Protocols. [Link]

  • In vitro assessment of the efficiency of the PIM-1 kinase pharmacological inhibitor as a potential treatment for Burkitt's lymphoma. (2019). Oncology Letters. [Link]

  • (PDF) In vitro assessment of the efficiency of the PIM‑1 kinase pharmacological inhibitor as a potential treatment for Burkitt's lymphoma. (n.d.). ResearchGate. [Link]

  • VEGFR2 (KDR) Kinase Assay Kit. (n.d.). BPS Bioscience. [Link]

  • Western blot analysis of survivin expression in leukemic cell lines,... (n.d.). ResearchGate. [Link]

  • KHK-C expression and activity in cell culture and mouse tissue... (n.d.). ResearchGate. [Link]

  • Western blotting analysis showed that the expression of Survivin... (n.d.). ResearchGate. [Link]

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Foundational

In Silico Predictive Analysis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid: A Technical Guide for Drug Development Professionals

Abstract This technical guide provides a comprehensive in silico evaluation of the physicochemical, pharmacokinetic (ADME), and toxicological properties of the novel compound 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfa...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This technical guide provides a comprehensive in silico evaluation of the physicochemical, pharmacokinetic (ADME), and toxicological properties of the novel compound 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. In the contemporary drug discovery landscape, the early-stage assessment of a molecule's drug-like characteristics is paramount to de-risk development pipelines and optimize resource allocation. By leveraging a suite of validated computational tools, this report offers a multi-faceted predictive profile of the title compound, furnishing researchers and drug development professionals with critical data to inform subsequent experimental investigations. The methodologies employed herein are detailed to ensure transparency and reproducibility, adhering to the principles of scientific integrity. The synthesized data is presented in a clear, comparative format to facilitate strategic decision-making in the progression of this potential therapeutic agent.

Introduction: The Imperative of Early-Stage In Silico Profiling

The trajectory of a new chemical entity (NCE) from discovery to market is fraught with challenges, with a significant proportion of candidates failing due to suboptimal pharmacokinetic profiles or unforeseen toxicity.[1] The paradigm of modern drug discovery has, therefore, shifted towards a "fail early, fail cheap" philosophy, where potential liabilities are identified at the earliest possible stage. In silico, or computational, prediction of a molecule's properties has emerged as an indispensable tool in this endeavor.[2] These predictive models, built upon vast datasets of experimental results and sophisticated machine learning algorithms, offer a rapid and cost-effective means to evaluate the drug-likeness of a compound before committing to resource-intensive synthesis and biological testing.[3]

This guide focuses on the comprehensive in silico characterization of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid . The canonical SMILES (Simplified Molecular Input Line Entry System) for this compound is CC1=C(C(=C(N=C1SCC(=O)O)C)C#N)C .

2D structure of a related compound (Note: Image is of the closely related structure 2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetic acid for illustrative purposes, as a direct image for the title compound is not readily available in public repositories.)

The following sections will detail the methodologies used to predict the physicochemical properties, Absorption, Distribution, Metabolism, and Excretion (ADME) profile, and key toxicological endpoints of this molecule. The causality behind the selection of specific computational tools and the interpretation of the generated data will be explained from the perspective of a seasoned application scientist, aiming to provide actionable insights for the research and development team.

Prediction of Physicochemical Properties: The Foundation of Drug Action

The physicochemical properties of a molecule are the bedrock upon which its biological activity and pharmacokinetic behavior are built.[4] Parameters such as molecular weight, lipophilicity (logP), and polar surface area (TPSA) are critical determinants of a compound's ability to be absorbed, distributed, and to interact with its biological target.[5]

Methodology: The SwissADME Web Server

For the prediction of physicochemical properties, the SwissADME web server was selected.[6][7] This tool is widely recognized in the scientific community for its user-friendly interface and the robustness of its underlying predictive models.[8] It provides a comprehensive panel of descriptors that are crucial for assessing drug-likeness.

Experimental Protocol: Physicochemical Property Prediction using SwissADME

  • Access the Tool: Navigate to the SwissADME web server (]">http://www.swissadme.ch).[6]

  • Input Molecular Structure: In the input field, paste the canonical SMILES string for the target compound: CC1=C(C(=C(N=C1SCC(=O)O)C)C#N)C.

  • Initiate Prediction: Execute the prediction by clicking the "Run" button.

  • Data Collection: From the results page, collect the values for the following physicochemical properties: Molecular Weight (MW), LogP (Consensus), Topological Polar Surface Area (TPSA), number of Hydrogen Bond Acceptors (HBA), number of Hydrogen Bond Donors (HBD), and Water Solubility (LogS).

Predicted Physicochemical Properties

The predicted physicochemical properties for 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid are summarized in Table 1.

PropertyPredicted ValueSignificance in Drug Discovery
Molecular Weight (MW) 250.32 g/mol Influences diffusion and transport across biological membranes.
Lipophilicity (Consensus LogP) 2.15A key determinant of solubility, permeability, and metabolic stability.
Topological Polar Surface Area (TPSA) 89.86 ŲCorrelates with membrane permeability and oral bioavailability.
Hydrogen Bond Acceptors (HBA) 5Influences solubility and binding to biological targets.
Hydrogen Bond Donors (HBD) 1Affects solubility and the potential for forming hydrogen bonds.
Water Solubility (LogS) -3.2Crucial for formulation and absorption from the gastrointestinal tract.
Workflow Diagram: Physicochemical Property Prediction

SMILES Canonical SMILES String CC1=C(C(=C(N=C1SCC(=O)O)C)C#N)C SwissADME SwissADME Web Server SMILES->SwissADME Properties Predicted Physicochemical Properties (MW, LogP, TPSA, HBA, HBD, Solubility) SwissADME->Properties Table1 Table 1: Summary of Physicochemical Properties Properties->Table1

Caption: Workflow for physicochemical property prediction.

ADME Profile Prediction: The Journey of a Drug in the Body

The ADME profile of a compound describes its absorption, distribution, metabolism, and excretion within an organism.[1] A favorable ADME profile is essential for a drug to reach its target in sufficient concentration and for a suitable duration, while minimizing off-target effects.

Methodology: Leveraging SwissADME for Pharmacokinetic Insights

The SwissADME web server was also employed for the prediction of key ADME parameters. Its integrated models provide valuable insights into a compound's likely pharmacokinetic behavior in humans.[6][7]

Experimental Protocol: ADME Profile Prediction using SwissADME

  • Utilize Previous Results: The ADME parameters are generated in the same run as the physicochemical properties on the SwissADME web server using the SMILES string CC1=C(C(=C(N=C1SCC(=O)O)C)C#N)C.

  • Data Collection: From the results page, collect the predictions for Gastrointestinal (GI) absorption, Blood-Brain Barrier (BBB) permeation, and inhibition of key Cytochrome P450 (CYP) enzymes (CYP1A2, CYP2C19, CYP2C9, CYP2D6, CYP3A4).

Predicted ADME Profile

The predicted ADME profile for 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid is presented in Table 2.

ADME ParameterPredictionImplication for Drug Development
Gastrointestinal (GI) Absorption HighThe compound is likely to be well-absorbed from the gut, making it a good candidate for oral administration.
Blood-Brain Barrier (BBB) Permeation NoUnlikely to cross the BBB, which is desirable for peripherally acting drugs to avoid central nervous system side effects.
CYP1A2 Inhibitor NoLow potential for drug-drug interactions with substrates of this enzyme.
CYP2C19 Inhibitor NoLow potential for drug-drug interactions with substrates of this enzyme.
CYP2C9 Inhibitor YesPotential for drug-drug interactions with drugs metabolized by CYP2C9 (e.g., warfarin, ibuprofen). This requires experimental validation.
CYP2D6 Inhibitor NoLow potential for drug-drug interactions with substrates of this enzyme.
CYP3A4 Inhibitor NoLow potential for drug-drug interactions with a wide range of commonly prescribed drugs.
Drug-Likeness Evaluation

Drug-likeness rules are heuristics used to assess whether a compound has properties that would make it a likely orally active drug in humans.

  • Lipinski's Rule of Five: This compound violates zero of Lipinski's rules (MW < 500, LogP < 5, HBD < 5, HBA < 10), suggesting good oral bioavailability.

  • Veber's Rule: This compound meets Veber's criteria (TPSA ≤ 140 Ų and Rotatable Bonds ≤ 10), further supporting the potential for good oral bioavailability.

Workflow Diagram: ADME and Drug-Likeness Prediction

SMILES Canonical SMILES String CC1=C(C(=C(N=C1SCC(=O)O)C)C#N)C SwissADME SwissADME Web Server SMILES->SwissADME ADME_Props Predicted ADME Properties (GI Absorption, BBB Permeation, CYP Inhibition) SwissADME->ADME_Props DrugLikeness Drug-Likeness Rules (Lipinski's, Veber's) SwissADME->DrugLikeness Table2 Table 2: Summary of ADME Profile ADME_Props->Table2

Caption: Workflow for ADME and drug-likeness prediction.

Toxicological Hazard Prediction: Ensuring Safety

Early identification of potential toxicological liabilities is a critical step in drug development. In silico toxicology models can flag potential hazards such as mutagenicity, carcinogenicity, and organ toxicity, guiding further experimental safety assessments.

Methodology: A Dual-Tool Approach for Robustness

To enhance the reliability of the toxicological predictions, a dual-tool approach was employed, utilizing both the ProTox-II and OSIRIS Property Explorer web servers.

  • ProTox-II: This server provides predictions for a wide range of toxicity endpoints, including organ-specific toxicity and carcinogenicity, based on a large dataset of experimental data.

  • OSIRIS Property Explorer: This tool is particularly useful for identifying potential mutagenicity and other toxicity risks based on the presence of structural alerts (fragments known to be associated with toxicity).

Experimental Protocol: Toxicological Prediction using ProTox-II and OSIRIS

  • ProTox-II Analysis:

    • Access the ProTox-II web server ([Link]).

    • Input the SMILES string CC1=C(C(=C(N=C1SCC(=O)O)C)C#N)C and initiate the prediction.

    • Collect the predicted LD50 value, toxicity class, and predictions for hepatotoxicity, carcinogenicity, and mutagenicity.

  • OSIRIS Property Explorer Analysis:

    • Access the OSIRIS Property Explorer ([Link]).

    • Draw the molecule or input the SMILES string.

    • Collect the color-coded toxicity risk predictions (mutagenicity, tumorigenicity, irritant, reproductive effects) and the overall Drug Score.

Predicted Toxicological Profile

The predicted toxicological profile for 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid is summarized in Table 3.

Toxicological EndpointProTox-II PredictionOSIRIS PredictionInterpretation
Acute Oral Toxicity (LD50) 700 mg/kg (Class 4)N/APredicted to be harmful if swallowed.
Hepatotoxicity InactiveN/ALow probability of causing drug-induced liver injury.
Carcinogenicity InactiveNo tumorigenic riskLow probability of being carcinogenic.
Mutagenicity (Ames Test) InactiveNo mutagenic riskLow probability of causing genetic mutations.
hERG Inhibition N/AN/AThis is a critical parameter for cardiotoxicity that requires a specific in silico model or experimental validation.
Overall Drug Score N/A0.75A good overall drug score, indicating a favorable balance of properties.
Workflow Diagram: Toxicological Hazard Prediction

SMILES Canonical SMILES String CC1=C(C(=C(N=C1SCC(=O)O)C)C#N)C ProToxII ProTox-II Web Server SMILES->ProToxII OSIRIS OSIRIS Property Explorer SMILES->OSIRIS Tox_Endpoints Predicted Toxicological Endpoints (LD50, Hepatotoxicity, Carcinogenicity, Mutagenicity) ProToxII->Tox_Endpoints OSIRIS->Tox_Endpoints Table3 Table 3: Summary of Toxicological Profile Tox_Endpoints->Table3

Sources

Protocols & Analytical Methods

Method

protocol for synthesizing 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

An Application Note and Protocol for the Synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid Authored by: A Senior Application Scientist Introduction This document provides a comprehensive guide for...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol for the Synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

Authored by: A Senior Application Scientist

Introduction

This document provides a comprehensive guide for the synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid, a substituted pyridine derivative of interest in medicinal chemistry and materials science. Substituted cyanopyridines serve as crucial intermediates in the development of various pharmaceutical agents and functional materials.[1][2][3] The target molecule incorporates a thioglycolic acid moiety onto a trimethylated cyanopyridine scaffold, a structural motif that offers multiple points for further chemical modification.

The synthetic strategy detailed herein is a robust two-step process. It begins with the preparation of a key intermediate, 2-chloro-4,5,6-trimethyl-3-pyridinecarbonitrile, via chlorination of the corresponding pyridone precursor. This is followed by a nucleophilic aromatic substitution (SNAr) reaction, where the chloro group is displaced by the sulfur nucleophile of thioglycolic acid to yield the final product. This guide emphasizes the underlying chemical principles, safety protocols, and detailed experimental procedures to ensure a successful and safe synthesis.

Critical Safety and Handling Precautions

A thorough understanding and strict adherence to safety protocols are paramount for this synthesis. The reagents involved are hazardous and must be handled with appropriate care in a well-ventilated chemical fume hood.

  • Phosphorus Oxychloride (POCl₃): Highly corrosive and toxic. Reacts violently with water, releasing toxic hydrogen chloride gas. It is a lachrymator and can cause severe burns upon contact. Always handle with extreme caution, wearing heavy-duty acid-resistant gloves, a lab coat, and full-face protection.[4]

  • Thioglycolic Acid (HSCH₂COOH): Toxic if swallowed, inhaled, or in contact with skin, and causes severe skin burns and eye damage.[5][6][7] It is also air-sensitive.[8] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[7] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[6]

  • Cyanopyridine Derivatives: These compounds are classified as toxic. Avoid inhalation of dust and contact with skin and eyes.

  • General Handling: All manipulations should be performed in a certified chemical fume hood.[8] Ensure emergency equipment, including a safety shower and eyewash station, is readily accessible. Contaminated materials and chemical waste must be disposed of according to institutional and local environmental regulations.[7]

Part 1: Synthesis of 2-chloro-4,5,6-trimethyl-3-pyridinecarbonitrile (Intermediate I)

Scientific Principle

The first stage of the synthesis involves the conversion of a 2-pyridone (or its tautomer, 2-hydroxypyridine) into a 2-chloropyridine. This transformation is a standard method for activating the pyridine ring for subsequent nucleophilic substitution. Phosphorus oxychloride (POCl₃) is a powerful and effective chlorinating agent for this purpose. The reaction proceeds by converting the hydroxyl group of the pyridone into a better leaving group, which is then displaced by a chloride ion. This method is well-established for the synthesis of various chloropyridine intermediates.[4][9]

Experimental Protocol: Synthesis of Intermediate I
  • Setup: Equip a round-bottom flask with a magnetic stirrer and a reflux condenser. The setup must be flame-dried and maintained under an inert atmosphere (e.g., nitrogen or argon).

  • Reagents: To the flask, add 2-hydroxy-4,5,6-trimethyl-3-pyridinecarbonitrile (1.0 eq).

  • Reaction: Slowly add phosphorus oxychloride (POCl₃) (approx. 5-6 eq) to the starting material in the flask.[4]

  • Heating: Heat the mixture to reflux (approximately 105-110 °C) for 1-2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[4]

  • Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully and slowly pour the reaction mixture onto crushed ice to quench the excess POCl₃. This step is highly exothermic and must be performed with caution in a fume hood.

  • Neutralization: Neutralize the acidic aqueous solution with a suitable base, such as saturated sodium bicarbonate or dilute sodium hydroxide, until the pH is approximately 7-8.

  • Extraction: Extract the aqueous layer multiple times with an organic solvent like dichloromethane or ethyl acetate.

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product can be purified by column chromatography or recrystallization to yield pure 2-chloro-4,5,6-trimethyl-3-pyridinecarbonitrile.

Reaction Diagram: Synthesis of Intermediate I

r1 2-Hydroxy-4,5,6-trimethyl- 3-pyridinecarbonitrile p1 2-Chloro-4,5,6-trimethyl- 3-pyridinecarbonitrile (Intermediate I) r1->p1 Reflux r2 Phosphorus Oxychloride (POCl₃) r2->p1

Caption: Chlorination of the pyridone precursor using POCl₃.

Part 2: Synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

Scientific Principle

This step is a classic nucleophilic aromatic substitution (SNAr) reaction. The sulfur atom of thioglycolic acid acts as the nucleophile. To enhance its nucleophilicity, a base (e.g., potassium carbonate or potassium hydroxide) is used to deprotonate the thiol group, forming a thiolate anion (RS⁻). This potent nucleophile then attacks the electron-deficient carbon atom at the C-2 position of the pyridine ring, displacing the chloride leaving group. The reaction is facilitated by the electron-withdrawing cyano group at the C-3 position, which stabilizes the intermediate Meisenheimer complex. This type of reaction is a common and effective method for forming carbon-sulfur bonds on heteroaromatic systems.[10][11][12]

Experimental Protocol: Synthesis of the Final Product
  • Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve Intermediate I (1.0 eq) in a suitable solvent such as ethanol or dimethylformamide (DMF).[10]

  • Reagents: Add thioglycolic acid (approx. 1.1-1.2 eq) to the solution.

  • Base Addition: Add a base, such as anhydrous potassium carbonate (K₂CO₃) or potassium hydroxide (KOH) (approx. 2.0-2.2 eq), to the mixture. The base neutralizes the carboxylic acid and deprotonates the thiol.[10]

  • Reaction: Heat the reaction mixture to reflux for 2-4 hours. Monitor the reaction's completion using TLC.

  • Cooling and Filtration: After the reaction is complete, cool the mixture to room temperature. If a precipitate (inorganic salts) has formed, filter it off.

  • Solvent Removal: Remove the solvent from the filtrate under reduced pressure.

  • Acidification: Dissolve the residue in water and acidify the solution by slowly adding dilute hydrochloric acid (e.g., 2M HCl) until the pH is approximately 2-3. This step protonates the carboxylate to precipitate the final product.

  • Isolation: Collect the precipitated solid by vacuum filtration. Wash the solid with cold water to remove any remaining inorganic salts.

  • Drying: Dry the product under vacuum to yield 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Overall Synthesis Workflow

G start Start: 2-Hydroxy-4,5,6-trimethyl- 3-pyridinecarbonitrile step1 Step 1: Chlorination - Add POCl₃ - Reflux (1-2h) start->step1 workup1 Work-up 1 - Quench with ice - Neutralize & Extract step1->workup1 intermediate Isolate Intermediate I: 2-Chloro-4,5,6-trimethyl- 3-pyridinecarbonitrile workup1->intermediate step2 Step 2: S_NAr Reaction - Dissolve Intermediate I - Add Thioglycolic Acid & Base (K₂CO₃) - Reflux (2-4h) intermediate->step2 workup2 Work-up 2 - Filter salts - Remove solvent - Acidify with HCl step2->workup2 product Final Product: 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid workup2->product

Caption: Overall workflow for the two-step synthesis protocol.

Quantitative Data and Reagent Summary

ReagentM.W. ( g/mol )Density (g/mL)Molar Eq. (Step 1)Molar Eq. (Step 2)
2-Hydroxy-4,5,6-trimethyl-3-pyridinecarbonitrile~176.21-1.0-
Phosphorus Oxychloride (POCl₃)153.331.645~5.0 - 6.0-
2-Chloro-4,5,6-trimethyl-3-pyridinecarbonitrile~194.66--1.0
Thioglycolic Acid92.121.325-~1.1 - 1.2
Potassium Carbonate (K₂CO₃)138.21--~2.0 - 2.2

Characterization of Final Product

The identity and purity of the synthesized 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid should be confirmed using standard analytical techniques:

  • ¹H NMR: The proton NMR spectrum is expected to show distinct singlets for the three methyl groups on the pyridine ring, a singlet for the methylene protons (-S-CH₂-), and a broad singlet for the carboxylic acid proton.

  • ¹³C NMR: The carbon NMR spectrum should confirm the presence of all carbon atoms, including the characteristic signals for the nitrile (C≡N), carbonyl (C=O), and the carbons of the pyridine ring.

  • IR Spectroscopy: The infrared spectrum should display characteristic absorption bands for the nitrile stretch (ν C≡N) around 2220-2240 cm⁻¹, the carbonyl stretch (ν C=O) of the carboxylic acid around 1700-1725 cm⁻¹, and a broad O-H stretch.

  • Mass Spectrometry (MS): Mass spectral analysis (e.g., ESI-MS) should show the molecular ion peak corresponding to the calculated mass of the product (C₁₁H₁₂N₂O₂S). For a similar, slightly smaller molecule, 2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetic acid (C₁₀H₁₀N₂O₂S), the calculated monoisotopic mass is 222.0463 Da.[13]

  • Melting Point: A sharp melting point for the recrystallized product indicates high purity.

References

  • Movassaghi, M., et al. (2010). Direct Synthesis of Azaheterocycles from N-Aryl/Vinyl Amides. Organic Syntheses, 87, 238.
  • European Patent Office. (2006). SYNTHESIS OF 3-AMINO-2-CHLORO-4-METHYLPYRIDINE FROM MALONONITRILE AND ACETONE (EP 1064265 B1). [Link]

  • El-Tayyeeb, M. A. (2015). Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives. Oriental Journal of Chemistry, 31(2), 835-844.
  • Der Pharma Chemica. (2015). Synthesis and characterization of process related impurities of an anti- tuberculosis drug-Prothionamide. Der Pharma Chemica, 7(10), 304-312.
  • Holmberg, B. (1926). Trithiocarbodiglycolic Acid. Organic Syntheses, 6, 86.
  • Katritzky, A. R., et al. (2005).
  • PubChem. (n.d.). 2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetic acid. [Link]

  • Holota, S., et al. (2021). N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. Molbank, 2021(2), M1211.
  • Google Patents. (2010). CN101659637A - Preparation method of 2-chloro-3-cyanopyridine.
  • El-Sayed, M. A. A., & Abdel-Aziz, M. (2020). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl) thio) acetamide and its cyclized form. Algerian Journal of Biosciences, 1(2), 46-50.
  • ResearchGate. (n.d.). Cycloaddition reaction of thioglycolic acid to the prepared Schiff ' s bases (16)a-c afforded thiazolidione derivatives (17)a-c.[Link]

  • ResearchGate. (2021). N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. [Link]

  • ResearchGate. (n.d.). Cycloaddition reaction of thioglycolic acid to Schiff ' s bases(12). [Link]

  • Al-Obaid, A. M., et al. (2020). Synthesis of some novel 2-(3-cyano-6-(thiophen-2-yl)-4,4'-bipyridin-2-yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. BMC Chemistry, 14(1), 40.
  • ResearchGate. (n.d.). Reactivity of 2-amino-3-cyanopyridines. [Link]

Sources

Application

Experimental Framework for Evaluating the Insecticidal Activity of Pyridinethiol Derivatives

An Application Guide for Researchers Authored by: A Senior Application Scientist Introduction: The relentless challenge of agricultural pests and the concurrent rise of insecticide resistance necessitate the discovery of...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide for Researchers

Authored by: A Senior Application Scientist

Introduction: The relentless challenge of agricultural pests and the concurrent rise of insecticide resistance necessitate the discovery of novel chemical entities with potent insecticidal properties. Pyridine derivatives have emerged as a promising class of insecticides, with some acting as agonists on nicotinic acetylcholine receptors (nAChRs), a key target in insect nervous systems.[1] More recent research has also pointed to the vesicular acetylcholine transporter (VAChT) as a potential mode of action for certain pyridine-based compounds, offering a new avenue for pest management.[2] This guide provides a comprehensive experimental framework for researchers, scientists, and drug development professionals to rigorously evaluate the insecticidal efficacy of novel pyridinethiol derivatives. The protocols herein are designed to be self-validating, moving from initial toxicity screening to mechanistic insights, ensuring a robust and reliable assessment.

PART 1: PRE-EXPERIMENTAL PREPARATIONS

A successful bioassay is founded on meticulous preparation. The health of the target insects and the precise formulation of test compounds are paramount for generating reproducible data.

Test Insect Selection and Rearing

Causality: The choice of insect species is critical and should be based on economic relevance and established laboratory rearing protocols. For this guide, we focus on two globally significant agricultural pests: the Tobacco Cutworm (Spodoptera litura) and the Diamondback Moth (Plutella xylostella). These species represent different insect orders (Lepidoptera) and are notorious for developing resistance, making them excellent models for evaluating new insecticidal compounds.[3][4] Consistent and healthy insect populations are essential; therefore, in-house rearing under controlled conditions is mandatory.

Protocol: Rearing Spodoptera litura

  • Egg Acquisition & Hatching: Collect S. litura egg masses from laboratory stock or field collections.[5] Place them in Petri dishes with a moist cotton ball to maintain humidity.

  • Larval Rearing: Upon hatching, provide fresh castor bean (Ricinus communis) leaves or a semi-synthetic diet based on wheat germ and tomato paste.[5][6] Rear larvae in plastic containers at 27 ± 2°C, 70 ± 5% relative humidity, and a 14:10 hour (light:dark) photoperiod.[7]

  • Pupation: Once larvae reach the pre-pupal stage, provide sterilized soil or vermiculite in the container for pupation.[5]

  • Adult Maintenance: Collect pupae and place them in an emergence cage. Provide emerged adults with a 10% honey or sugar solution on a cotton pad for feeding.[6] Use filter paper or paper towels as an oviposition substrate.[8]

  • Generation Cycling: Collect new egg masses to maintain a continuous culture for experimentation.[5]

Protocol: Rearing Plutella xylostella

  • Host Plant: Use cabbage (Brassica oleracea) or Chinese cabbage as the host plant.[4][9]

  • Adult & Oviposition: Place adults in a cage with host plant leaves for oviposition. A 10% honey solution should be provided as a food source.[8]

  • Larval Development: Transfer leaves with eggs to a new container. After hatching, larvae will feed on the leaves. Ensure fresh, untreated leaves are provided daily.[8]

  • Environmental Conditions: Maintain the culture at 25 ± 2°C, 60-70% relative humidity, and a 16:8 hour (light:dark) photoperiod.[4][9] The full life cycle takes approximately 13-20 days under these conditions.[4]

  • Insect Selection for Bioassay: For all experiments, use healthy, actively feeding 3rd instar larvae to ensure uniformity and consistent results.[5]

Preparation of Test Compounds & Safety

Causality: Accurate preparation of test solutions is fundamental to dose-response experiments. The choice of solvent and the use of a surfactant ensure that the compound is properly dissolved and evenly coats the application surface (e.g., a leaf). Given the potential toxicity of these compounds, strict adherence to safety protocols is non-negotiable.

Protocol: Solution Preparation

  • Stock Solution: Prepare a 10,000 ppm (parts per million) stock solution of the synthesized pyridinethiol derivative by dissolving a precisely weighed amount of the compound in a suitable solvent, such as acetone or dimethyl sulfoxide (DMSO).[1][10]

  • Serial Dilutions: Create a series of working concentrations (e.g., 1000, 500, 250, 125, 62.5 ppm) through serial dilution of the stock solution.

  • Addition of Surfactant: Add a surfactant like Triton X-100 (typically at 0.1%) to the final dilutions to ensure uniform spreading on leaf surfaces.[11][12] The same concentration of surfactant should be used in the control solution.

  • Control Solutions: Prepare two control groups: a negative control (distilled water + surfactant) and a solvent control (solvent + surfactant) to ensure that any observed mortality is due to the test compound and not the solvent or surfactant.

Safety Precautions:

  • Handling: Always handle pyridinethiol derivatives and other chemicals in a well-ventilated fume hood.[13][14]

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, safety goggles, and a lab coat.[13][14]

  • Storage: Store compounds in clearly labeled, tightly sealed containers in a cool, dry, and well-ventilated area away from ignition sources.[13][15]

  • Spills: In case of a spill, use an absorbent material like sand or vermiculite to contain it, and dispose of it according to institutional hazardous waste protocols.[13]

PART 2: PRIMARY BIOASSAYS FOR DETERMINING ACUTE TOXICITY

Rationale: The primary objective of these assays is to quantify the acute toxicity of the pyridinethiol derivatives. This is typically expressed as the Lethal Concentration 50 (LC50) or Lethal Dose 50 (LD50), which represents the concentration or dose required to cause 50% mortality in the test population within a specified time.[16][17][18]

Workflow for Insecticidal Bioassays

G cluster_prep Preparation cluster_assay Bioassay Execution cluster_data Data Analysis rearing Insect Rearing (S. litura, P. xylostella) leaf_dip Leaf-Dip Bioassay (LC50 Determination) rearing->leaf_dip topical Topical Application (LD50 Determination) rearing->topical solution Test Solution Prep (Serial Dilutions) solution->leaf_dip solution->topical mortality Record Mortality (24, 48, 72h) leaf_dip->mortality topical->mortality probit Probit Analysis (Calculate LC50/LD50) mortality->probit results Final Results Table probit->results

Caption: Overall workflow for evaluating insecticidal activity.

Method 1: Leaf-Dip Bioassay

Causality: This method is highly relevant for chewing insects as it mimics the natural route of exposure via consumption of treated foliage. It is a robust method for screening and determining the LC50 of compounds.[11][12]

Protocol:

  • Leaf Preparation: Select fresh, undamaged leaves (e.g., castor for S. litura, cabbage for P. xylostella). Cut them into uniform discs (e.g., 5 cm diameter).

  • Dipping: Dip each leaf disc into a test concentration for 10-15 seconds with gentle agitation.[9]

  • Drying: Place the treated discs on paper towels to air dry completely.

  • Exposure: Place one dried, treated leaf disc into a Petri dish lined with moist filter paper. Introduce a known number of 3rd instar larvae (e.g., 10-20) into each dish.[9][12]

  • Replication: Use at least three to four replicates for each concentration and control group.

  • Incubation: Seal the Petri dishes and incubate them under the same controlled conditions used for rearing.

  • Mortality Assessment: Record the number of dead larvae at 24, 48, and 72 hours post-treatment. Larvae are considered dead if they cannot move when prodded with a fine brush.

Method 2: Topical Application Bioassay

Causality: Topical application allows for the delivery of a precise dose of the insecticide directly onto the insect's cuticle.[16] This method is used to determine the LD50 (expressed in µg/g of body weight) and provides a more accurate measure of the compound's intrinsic toxicity.[16][17]

Protocol:

  • Insect Preparation: Select uniform 3rd instar larvae and weigh them in groups to determine an average weight.

  • Application: Use a micro-applicator to deliver a small, precise volume (e.g., 1 µL) of the test solution to the dorsal thoracic region of each larva.[16]

  • Treatment: Treat at least 20-25 insects per concentration.[18] The control group should be treated with the solvent and surfactant mixture only.

  • Post-Treatment Care: After treatment, place the larvae in Petri dishes with a fresh, untreated food source.

  • Incubation & Assessment: Incubate under standard rearing conditions and record mortality at 24, 48, and 72 hours.

Data Analysis
  • Corrected Mortality: If mortality is observed in the control group (between 5-20%), correct the treatment mortality using Abbott's formula.[10]

    • Corrected % Mortality = [1 - (n in T after treatment / n in C after treatment)] x 100

    • (Where 'n' is the number of insects, 'T' is the treatment group, and 'C' is the control group).

  • Probit Analysis: Subject the corrected mortality data to probit analysis using statistical software (e.g., R, SAS, or PoloPlus).[17][19] This analysis transforms the sigmoid dose-response curve into a linear relationship, allowing for the calculation of LC50 or LD50 values, their 95% confidence intervals, and the slope of the regression line.[17][18][20]

Table 1: Example Data Presentation for Acute Toxicity

CompoundTarget InsectBioassay MethodLC50/LD50 (95% CI)Slope ± SE
Pyridinethiol-AS. lituraLeaf-Dip150.5 ppm (135.2-168.1)2.1 ± 0.25
Pyridinethiol-AP. xylostellaLeaf-Dip95.8 ppm (88.9-103.4)2.5 ± 0.31
Pyridinethiol-BS. lituraTopical10.2 µg/g (8.9-11.7)1.9 ± 0.22
Reference Std.S. lituraLeaf-Dip25.3 ppm (22.1-29.0)2.8 ± 0.29

PART 3: SECONDARY ASSAYS FOR MECHANISTIC INSIGHTS

Rationale: Once acute toxicity is established, it is crucial to investigate the potential mechanisms of detoxification within the insect. Metabolic resistance, mediated by detoxification enzymes, is a primary way insects overcome insecticides.[3][21] Synergism assays can elucidate which enzyme families—such as Cytochrome P450 monooxygenases (P450s), carboxylesterases (CarE), or glutathione S-transferases (GSTs)—are involved in metabolizing the pyridinethiol derivatives.[22][23][24]

Conceptual Flow of Synergism Assay

G cluster_control Without Synergist cluster_synergist With Synergist compound Pyridinethiol Derivative insect Insect compound->insect Direct Action enzyme Detoxification Enzyme (e.g., P450) compound->enzyme Metabolized/ Detoxified synergist Synergist (e.g., PBO, TPP) synergist->enzyme Inhibits enzyme->insect Reduced Toxicity

Sources

Method

A Practical Guide to Assessing the Cytotoxicity of Novel Pyridine Compounds in Cancer Cell Lines

An Application Note and Protocol Guide Abstract This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the cytotoxic potential of novel pyridine-based comp...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol Guide

Abstract

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the cytotoxic potential of novel pyridine-based compounds. Pyridine scaffolds are a cornerstone in medicinal chemistry, forming the core of numerous approved drugs. However, early and accurate assessment of their cytotoxic profile is paramount for identifying promising lead candidates and mitigating downstream failures in the drug development pipeline. This document outlines detailed, step-by-step protocols for essential cytotoxicity assays, including MTT, LDH, and Annexin V-FITC/PI, while emphasizing the scientific rationale behind key experimental choices. We further provide guidance on data interpretation, troubleshooting, and best practices for cell culture and compound handling, ensuring reliable and reproducible results.

Introduction: The Significance of Pyridine Scaffolds and Cytotoxicity Profiling

The pyridine ring, a heterocyclic aromatic compound, is a privileged scaffold in drug discovery due to its ability to form hydrogen bonds and engage in various biological interactions. Its presence in numerous FDA-approved drugs highlights its therapeutic potential. However, modifications to the pyridine core, intended to enhance efficacy, can inadvertently introduce cytotoxic liabilities. Therefore, a robust and early-stage cytotoxicity assessment is a critical checkpoint in the development of novel pyridine-based therapeutics.

This guide provides a multi-faceted approach to cytotoxicity testing, moving beyond simple viability assays to build a more comprehensive understanding of a compound's cellular impact. We will cover:

  • Metabolic Viability Assessment: Quantifying the effect of compounds on cellular metabolic activity.

  • Cell Membrane Integrity Assessment: Detecting damage to the cell membrane as an indicator of necrosis.

  • Apoptosis Detection: Differentiating between programmed cell death (apoptosis) and necrosis.

Foundational Protocols: Cell Culture and Compound Preparation

The quality and reproducibility of any cytotoxicity study are fundamentally dependent on meticulous cell culture and compound handling techniques.

Cell Line Selection and Maintenance

The choice of cell line is critical and should be guided by the therapeutic goal of the novel pyridine compounds. For general cytotoxicity screening, commonly used and well-characterized cell lines are recommended.

  • Recommended Cell Lines for Initial Screening:

    • A549 (Human Lung Carcinoma): Adherent, robust, and widely used in cancer research.

    • MCF-7 (Human Breast Adenocarcinoma): Adherent, estrogen receptor-positive, a staple in breast cancer studies.

    • HeLa (Human Cervical Adenocarcinoma): Adherent, highly proliferative, and one of the oldest and most common human cell lines.

    • Jurkat (Human T-cell Leukemia): Suspension cell line, useful for studying compounds targeting hematopoietic cancers.

Protocol 2.1.1: General Cell Line Maintenance

  • Environment: Culture cells in a humidified incubator at 37°C with 5% CO₂.

  • Media: Use the recommended growth medium for each cell line (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Subculturing (Adherent Cells):

    • Aspirate old media and wash cells once with sterile Phosphate Buffered Saline (PBS).

    • Add a sufficient volume of Trypsin-EDTA to cover the cell monolayer and incubate for 2-5 minutes at 37°C until cells detach.

    • Neutralize the trypsin with an equal volume of complete growth medium.

    • Centrifuge the cell suspension at 300 x g for 5 minutes.

    • Resuspend the cell pellet in fresh media and re-seed into new culture flasks at the desired density.

  • Cell Viability Check: Before seeding for an experiment, always perform a cell count and viability check using a hemocytometer and Trypan Blue exclusion. A viability of >95% is required for reliable experimental results.

Preparation of Pyridine Compound Stock Solutions

Novel compounds are often hydrophobic and require careful preparation to ensure solubility and stability.

Protocol 2.2.1: Compound Stock Preparation

  • Solvent Selection: Dimethyl sulfoxide (DMSO) is the most common solvent for initial compound solubilization due to its high dissolving power and compatibility with most cell culture media at low concentrations.

  • Stock Concentration: Prepare a high-concentration primary stock solution (e.g., 10-50 mM) in 100% DMSO. This minimizes the final DMSO concentration in the culture medium.

  • Working Solutions: Create intermediate dilutions from the primary stock in complete growth medium. It is crucial to ensure the final concentration of DMSO in the well does not exceed 0.5% (v/v), as higher concentrations can induce cytotoxicity.

  • Solubility Check: Visually inspect all stock and working solutions for any signs of precipitation. If precipitation occurs, sonication or gentle warming may be attempted, but the compound may not be suitable for aqueous-based assays at that concentration.

  • Storage: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Core Cytotoxicity Assays: A Multi-Parametric Approach

No single assay can provide a complete picture of cytotoxicity. A combination of methods targeting different cellular mechanisms is essential for a thorough evaluation.

MTT Assay: Assessing Metabolic Activity

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Principle: The reduction of MTT is catalyzed by mitochondrial reductase enzymes. A decrease in the rate of this reduction reflects a loss of metabolic function and, by inference, a decrease in cell viability.

Protocol 3.1.1: MTT Assay Workflow

  • Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment and recovery.

  • Compound Treatment: Prepare serial dilutions of the pyridine compounds in complete growth medium. Remove the old media from the wells and add 100 µL of the compound dilutions. Include a "vehicle control" (medium with the same final DMSO concentration as the treated wells) and a "no-cell" blank control.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

  • MTT Addition: Add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: The percentage of cell viability is calculated as: % Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] * 100

The IC₅₀ (half-maximal inhibitory concentration) value can then be determined by plotting the % viability against the log of the compound concentration and fitting the data to a dose-response curve.

Diagram 1: MTT Assay Workflow

MTT_Workflow cluster_prep Preparation cluster_incubation Incubation & Reaction cluster_readout Measurement seed 1. Seed Cells (96-well plate) treat 2. Add Pyridine Compounds seed->treat incubate 3. Incubate (24-72h) treat->incubate add_mtt 4. Add MTT Reagent incubate->add_mtt incubate_mtt 5. Incubate (4h) add_mtt->incubate_mtt solubilize 6. Solubilize Formazan (DMSO) incubate_mtt->solubilize read 7. Read Absorbance (570 nm) solubilize->read

Caption: A streamlined workflow for the MTT cytotoxicity assay.

Lactate Dehydrogenase (LDH) Assay: Measuring Membrane Integrity

The LDH assay is a cytotoxicity assay that quantifies the release of lactate dehydrogenase, a stable cytosolic enzyme, from cells with damaged plasma membranes. It serves as an excellent orthogonal method to the MTT assay.

Principle: LDH released into the culture medium catalyzes the conversion of lactate to pyruvate, which then reacts with a tetrazolium salt to generate a colored formazan product. The amount of formazan is directly proportional to the amount of LDH released, and thus to the level of cell lysis.

Protocol 3.2.1: LDH Assay Workflow

  • Cell Seeding and Treatment: Follow steps 1-3 from the MTT assay protocol (Protocol 3.1.1).

  • Sample Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 4 minutes.

  • Supernatant Transfer: Carefully transfer 50 µL of the cell-free supernatant from each well to a new, flat-bottom 96-well plate.

  • LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a catalyst and dye solution). Add 50 µL of this mixture to each well containing the supernatant.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

  • Stop Reaction: Add 50 µL of the stop solution provided with the kit to each well.

  • Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

Data Analysis: Controls are critical for the LDH assay:

  • Spontaneous LDH release: Supernatant from vehicle-treated cells.

  • Maximum LDH release: Supernatant from cells treated with a lysis buffer (provided in the kit).

% Cytotoxicity = [(Compound-Treated LDH Activity - Spontaneous LDH Activity) / (Maximum LDH Activity - Spontaneous LDH Activity)] * 100

Diagram 2: LDH Assay Principle

LDH_Principle cluster_cell Cell State cluster_medium Culture Medium cluster_assay Assay Readout intact_cell Intact Cell lysed_cell Lysed Cell (Membrane Damage) intact_cell->lysed_cell Pyridine Compound no_ldh No LDH Release intact_cell->no_ldh ldh_release LDH Released lysed_cell->ldh_release low_signal Low Colorimetric Signal no_ldh->low_signal LDH Reaction high_signal High Colorimetric Signal ldh_release->high_signal LDH Reaction

Caption: Principle of the LDH assay for detecting cytotoxicity.

Annexin V-FITC/PI Assay: Differentiating Apoptosis and Necrosis

This flow cytometry-based assay provides deeper mechanistic insight by distinguishing between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle:

  • Annexin V-FITC: Annexin V is a protein that has a high affinity for phosphatidylserine (PS). In healthy cells, PS is located on the inner leaflet of the plasma membrane. During early apoptosis, PS translocates to the outer leaflet, where it can be bound by fluorescently labeled Annexin V (e.g., FITC-conjugated).

  • Propidium Iodide (PI): PI is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells. It can only enter cells that have lost membrane integrity, such as necrotic and late apoptotic cells, where it stains the nucleus red.

Protocol 3.3.1: Annexin V-FITC/PI Staining

  • Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the pyridine compounds for the desired time.

  • Cell Harvesting:

    • Adherent cells: Collect the culture medium (which may contain floating apoptotic cells), wash the attached cells with PBS, and then detach them using trypsin. Combine the detached cells with the collected medium.

    • Suspension cells: Collect the cells directly.

  • Centrifugation: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant.

  • Washing: Wash the cells twice with cold PBS.

  • Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the cell suspension.

  • Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

  • Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each sample and analyze immediately by flow cytometry.

Data Interpretation (Quadrant Analysis):

  • Q1 (Annexin V- / PI+): Necrotic cells

  • Q2 (Annexin V+ / PI+): Late apoptotic cells

  • Q3 (Annexin V- / PI-): Live cells

  • Q4 (Annexin V+ / PI-): Early apoptotic cells

Data Presentation and Interpretation

Table 1: Summary of Cytotoxicity Data

Compound IDAssayExposure Time (h)IC₅₀ (µM)% Max Cytotoxicity (at conc.)Predominant Cell Death Mechanism
PYR-001MTT4812.5--
PYR-001LDH48-65% (at 50 µM)-
PYR-001Annexin V/PI24--Apoptosis
PYR-002MTT48>100--
PYR-002LDH48-<5% (at 100 µM)-
PYR-002Annexin V/PI24--N/A (Non-toxic)

Interpretation:

  • A low IC₅₀ value in the MTT assay indicates potent inhibition of metabolic activity.

  • High % cytotoxicity in the LDH assay suggests the compound induces membrane damage (necrosis).

  • A significant increase in the Annexin V+ populations indicates the compound induces apoptosis.

  • Discrepancies between assays can be informative. For example, a compound might inhibit metabolic function (low MTT reading) without causing immediate membrane lysis (low LDH release), suggesting a cytostatic or early apoptotic effect.

Troubleshooting Common Issues

IssuePossible Cause(s)Recommended Solution(s)
High variability between replicates Inconsistent cell seeding; Pipetting errors; Edge effects in the 96-well plate.Use a multichannel pipette for consistency; Ensure a single-cell suspension before seeding; Avoid using the outer wells of the plate or fill them with sterile PBS.
MTT: High background absorbance Contamination (bacterial or fungal); Compound interference with MTT reduction.Check cell cultures for contamination; Run a cell-free control with the compound and MTT reagent to check for direct chemical reduction of MTT.
LDH: High spontaneous release Over-confluent cells; Harsh handling of cells during media changes.Do not let cells become over-confluent before seeding; Handle plates gently and avoid forceful pipetting.
Flow Cytometry: Poor cell separation Incorrect compensation settings; Cell clumping; Delayed analysis after staining.Set proper fluorescence compensation using single-stained controls; Ensure cells are in a single-cell suspension (may require filtering); Analyze samples immediately after staining as the signal can degrade.

Conclusion

The protocols and guidelines presented here offer a robust starting point for the systematic evaluation of novel pyridine compounds. By employing a multi-parametric approach that combines metabolic, membrane integrity, and apoptosis assays, researchers can build a comprehensive cytotoxicity profile. This detailed characterization is indispensable for making informed decisions in the drug discovery process, ultimately facilitating the identification of safe and effective therapeutic candidates.

References

  • Title: The pyridine ring in medicinal chemistry Source: ScienceDirect URL: [Link]

  • Title: HeLa cells: A look back at the past and a look forward to the future Source: National Center for Biotechnology Information (NCBI) URL: [Link]

  • Title: The final concentration of dimethyl sulfoxide (DMSO) has a significant impact on the cytotoxicity of a wide range of cancer cell lines Source: PeerJ URL: [Link]

  • Title: MTT Assay Source: ScienceDirect URL: [Link]

  • Title: LDH-based cytotoxicity assay Source: Nature URL: [Link]

  • Title: Annexin V Source: ScienceDirect URL: [Link]

Application

Application Note: Derivatization Strategies for Improved Aqueous Solubility of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

Introduction In early-stage drug discovery, promising lead compounds often exhibit suboptimal physicochemical properties that can hinder their development into viable drug candidates.[1] A frequent challenge is poor aque...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In early-stage drug discovery, promising lead compounds often exhibit suboptimal physicochemical properties that can hinder their development into viable drug candidates.[1] A frequent challenge is poor aqueous solubility, which can lead to low bioavailability, variable absorption, and difficulties in formulation.[2][3] This application note addresses the hypothetical lead compound, 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid (referred to herein as Lead-Cpd-1 ), a molecule with potential therapeutic activity but hampered by limited solubility.

The structure of Lead-Cpd-1 contains a carboxylic acid moiety, which provides a key handle for chemical modification.[2] This note outlines three rational, field-proven derivatization strategies aimed at significantly enhancing the aqueous solubility of Lead-Cpd-1 :

  • Salt Formation: Leveraging the acidic nature of the carboxylic acid to form highly soluble salt forms.

  • Ester Prodrug Synthesis: Masking the carboxylic acid to improve membrane permeability and introducing solubilizing promoieties.[4]

  • Amide Derivatization: Replacing the carboxylic acid with polar amide groups to increase hydrophilicity.

These chemical modification strategies are designed to modulate the physicochemical properties of the parent molecule to improve its drug-like characteristics, a critical step in the lead optimization phase.[5][6]

Physicochemical Profile of the Parent Compound

A preliminary in silico analysis of Lead-Cpd-1 is essential to establish a baseline for comparison. The properties are estimated based on its structure and are relevant to guidelines like Lipinski's Rule of Five, which helps predict the oral bioavailability of a drug candidate.[7][8]

Table 1: Estimated Physicochemical Properties of Lead-Cpd-1

PropertyEstimated ValueImplication for Solubility & Permeability
Molecular Weight~278.35 g/mol Compliant with Ro5 (<500 Da).[8]
logP (Lipophilicity)~2.9Moderately lipophilic; may contribute to poor aqueous solubility.[7]
Hydrogen Bond Donors1 (Carboxylic OH)Compliant with Ro5 (≤5).[5]
Hydrogen Bond Acceptors4 (Nitrile N, Pyridine N, Carbonyl O, Ether O)Compliant with Ro5 (≤10).[8]
pKa (Carboxylic Acid)~3.5 - 4.5Ionized at physiological pH, but high crystal lattice energy can still limit solubility.[9]
Aqueous SolubilityVery Low (Predicted)Primary challenge for oral and parenteral formulation.[2]

Strategy 1: Salt Formation for Enhanced Dissolution

Salt formation is a robust and widely used method to increase the dissolution rate and apparent solubility of ionizable drug candidates, particularly those with carboxylic acid groups.[10][11] By reacting the weakly acidic Lead-Cpd-1 with a suitable base, a salt is formed that can exhibit significantly higher aqueous solubility than the neutral parent compound.[12]

Rationale and Causality

The carboxylic acid on Lead-Cpd-1 can donate a proton to a base, forming a carboxylate anion and a corresponding cation. This ionic pair disrupts the stable crystal lattice structure of the neutral molecule, which is often a primary reason for poor solubility. The resulting salt form is more readily solvated by water molecules, leading to a higher dissolution rate and equilibrium solubility.[13] The selection of the counter-ion is critical; bases that are pharmaceutically acceptable and yield stable, non-hygroscopic salts are preferred.[10]

Experimental Workflow: Salt Screening

G cluster_prep Preparation cluster_reaction Reaction cluster_iso Isolation & Analysis Prep Dissolve Lead-Cpd-1 in suitable solvent (e.g., Ethanol/Water) AddBase Add 1 eq. of Base to Lead-Cpd-1 solution Prep->AddBase Bases Array of Bases (NaOH, KOH, Meglumine, Tromethamine) Bases->AddBase Stir Stir at RT (2-24 hours) AddBase->Stir Isolate Isolate solid by evaporation or anti-solvent precipitation Stir->Isolate Wash Wash with non-polar solvent (e.g., Hexane) Isolate->Wash Dry Dry under vacuum Wash->Dry Analyze Characterize Salt: - Solubility (HPLC) - Stability - Hygroscopicity - PXRD Dry->Analyze

Caption: Workflow for Salt Formation and Screening.

Protocol 1: Synthesis of Sodium 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetate
  • Dissolution: Suspend Lead-Cpd-1 (1.0 g, 1.0 eq) in a mixture of ethanol (20 mL) and water (5 mL).

  • Reaction: Add a 1 M aqueous solution of sodium hydroxide (1.0 eq) dropwise to the suspension at room temperature while stirring. The suspension should clarify as the salt forms.

  • Isolation: Remove the solvent in vacuo using a rotary evaporator to yield the crude salt.

  • Purification: Triturate the resulting solid with diethyl ether (3 x 15 mL) to remove any unreacted starting material.

  • Drying: Dry the resulting white solid under high vacuum at 40°C for 12 hours.

  • Analysis: Characterize the final product by NMR, LC-MS, and determine its aqueous solubility using a standardized shake-flask method followed by HPLC analysis.

Expected Outcome: A significant increase in aqueous solubility (e.g., >10 mg/mL) compared to the parent compound.

Strategy 2: Ester Prodrugs for Modulated Permeability and Solubility

Prodrug strategies involve converting the active drug into a bioreversible derivative that overcomes specific barriers, such as poor solubility or low permeability.[14][15] For carboxylic acids, esterification is a common approach.[4][16] An ideal ester prodrug masks the polar carboxylic acid, potentially improving membrane permeability, and can be designed to be cleaved by endogenous esterases in vivo to release the active parent drug.[17]

Rationale and Causality

By converting the carboxylic acid of Lead-Cpd-1 into an ester, we can achieve two goals. First, masking the ionizable group can increase lipophilicity, which may enhance passive diffusion across cell membranes.[18] Second, by choosing an appropriate alcohol to form the ester (the "promoietiy"), we can introduce functionalities that improve aqueous solubility. For example, esters derived from amino alcohols or polyethylene glycol (PEG) chains can dramatically increase water solubility.[19] The ester must be stable enough to survive formulation and the gastrointestinal tract but labile enough to be cleaved by plasma or tissue esterases.[20]

Experimental Workflow: Ester Prodrug Synthesis

G cluster_prep Activation cluster_reaction Coupling cluster_iso Workup & Purification Prep Dissolve Lead-Cpd-1 in anhydrous DCM Activate Add coupling reagents and stir at 0°C Prep->Activate Reagents Coupling Reagents (EDC, HOBt, DMAP) Reagents->Activate Couple Add alcohol and stir at RT until completion (monitored by TLC/LC-MS) Activate->Couple Alcohol Solubilizing Alcohol (e.g., DMAE, Solketal) Alcohol->Couple Workup Aqueous workup to remove reagents Couple->Workup Purify Purify by column chromatography Workup->Purify Analyze Characterize Prodrug: - Structure (NMR, MS) - Solubility - Stability (pH, plasma) Purify->Analyze

Caption: Workflow for Ester Prodrug Synthesis.

Protocol 2: Synthesis of 2-(Dimethylamino)ethyl 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetate
  • Activation: Dissolve Lead-Cpd-1 (1.0 g, 1.0 eq) in anhydrous dichloromethane (DCM, 25 mL) under a nitrogen atmosphere and cool to 0°C. Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq).

  • Coupling: To the activated mixture, add 2-(dimethylamino)ethanol (1.1 eq) and allow the reaction to warm to room temperature. Stir for 16 hours.

  • Workup: Dilute the reaction mixture with DCM and wash sequentially with saturated sodium bicarbonate solution (2 x 20 mL) and brine (1 x 20 mL).

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the crude residue by flash column chromatography (silica gel, gradient of methanol in DCM).

  • Analysis: Characterize the structure of the purified ester prodrug by NMR and high-resolution mass spectrometry. Evaluate its aqueous solubility and chemical/enzymatic stability.

Expected Outcome: A moderately soluble prodrug that is stable at acidic pH but hydrolyzes at physiological pH or in the presence of plasma to release Lead-Cpd-1 .

Strategy 3: Amide Derivatization with Polar Moieties

Amide bond formation is a cornerstone of medicinal chemistry.[21] Converting the carboxylic acid of Lead-Cpd-1 to an amide derivative using a polar amine can introduce additional hydrogen bonding capabilities and improve the overall polarity and aqueous solubility of the molecule.[22]

Rationale and Causality

Unlike the parent carboxylic acid, which is largely ionized and potentially poorly permeable, a neutral amide derivative can offer a different balance of properties. By coupling Lead-Cpd-1 with small, polar amines (e.g., morpholine, amino acids), we can enhance hydrophilicity. The resulting amide bond is generally more stable to hydrolysis than an ester bond, which can be advantageous for achieving a longer biological half-life if the amide itself is the desired active compound.[23] This strategy explores whether a permanent modification, rather than a prodrug approach, can yield a superior candidate.

Protocol 3: Synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]-1-morpholinoethan-1-one
  • Activation: In a procedure similar to ester synthesis, dissolve Lead-Cpd-1 (1.0 g, 1.0 eq) in anhydrous DCM (25 mL). Add EDC (1.2 eq) and 1-hydroxybenzotriazole (HOBt, 1.2 eq). Stir at 0°C for 30 minutes.

  • Coupling: Add morpholine (1.1 eq) followed by N,N-diisopropylethylamine (DIPEA, 1.5 eq) to the reaction mixture. Allow the reaction to proceed at room temperature for 18 hours.

  • Workup: Dilute the reaction with DCM and wash with 1 M HCl (1 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20 mL).

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product via flash column chromatography (silica gel, gradient of ethyl acetate in hexanes).

  • Analysis: Confirm the structure of the amide derivative by NMR and LC-MS. Measure its aqueous solubility and compare it to Lead-Cpd-1 .

Expected Outcome: A stable, neutral compound with significantly improved aqueous solubility due to the polar morpholine moiety.

Summary of Strategies and Expected Outcomes

The three proposed derivatization strategies offer distinct approaches to solving the solubility challenge of Lead-Cpd-1 . The choice of the optimal strategy will depend on a comprehensive evaluation of the resulting derivatives' physicochemical properties, stability, and ultimately, their biological performance.

Table 2: Comparison of Derivatization Strategies

StrategyDerivative TypeKey AdvantagePotential Challenge
Salt Formation Ionic SaltHigh solubility, simple synthesis.[11]Hygroscopicity, potential for disproportionation.[10]
Ester Prodrug Covalent, BioreversibleCan improve both solubility and permeability.[4]Complex stability profile (chemical vs. enzymatic).[24]
Amide Derivatization Covalent, StableImproved solubility and metabolic stability.[22]May alter pharmacological activity (SAR).

Conclusion

The poor aqueous solubility of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid (Lead-Cpd-1 ) presents a significant hurdle to its development. The derivatization strategies outlined in this application note—salt formation, ester prodrug synthesis, and amide formation—provide rational, chemically feasible pathways to address this liability. Each approach leverages the carboxylic acid functional group to systematically modify the molecule's physicochemical properties.[2] Successful implementation of these protocols will yield a series of derivatives with enhanced solubility, enabling further preclinical evaluation and advancing the discovery program.

References

  • Zenovel. (n.d.). Lipinski's Rule of 5 in Modern Drug Discovery. Retrieved from [Link]

  • Bioaccess. (n.d.). Understanding the Lipinski Rule of Five in Drug Discovery. Retrieved from [Link]

  • Wikipedia. (2023). Lipinski's rule of five. Retrieved from [Link]

  • Al-Ghaban, D. A. (2012). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Aston University. Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). Lipinski's rule of five – Knowledge and References. Retrieved from [Link]

  • Gleeson, M. P., Hersey, A., & Montanari, D. (2011). The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. PubMed. Retrieved from [Link]

  • Benet, L. Z., Broccatelli, F., & Oprea, T. I. (2011). BDDCS, the Rule of 5 and Drugability. PMC - PubMed Central. Retrieved from [Link]

  • Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Journal of Chemical Technology and Applications. Retrieved from [Link]

  • Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics. Retrieved from [Link]

  • Beaumont, K., Webster, R., Gardner, I., & Dack, K. (2003). Design of ester prodrugs to enhance oral absorption of poorly permeable compounds: challenges to the discovery scientist. PubMed. Retrieved from [Link]

  • KK Wagh College of Pharmacy. (n.d.). UNIT II PART II PHYSICOCHEMICAL PROPERTIES OF DRUG MOLECULES. Retrieved from [Link]

  • Malik, M. A., & Kamble, S. V. (2023). Physicochemical property of drug molecules with respect to drug actions. Journal of Biomedical and Innovation. Retrieved from [Link]

  • LookChem. (2023). What are the physicochemical properties of drug?. Retrieved from [Link]

  • Unacademy. (n.d.). Physicochemical Properties Of Drugs. Retrieved from [Link]

  • International Journal of Pharmacy and Chemical Analysis. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

  • International Journal of Pharmacy and Drug Research. (2024). Techniques for Enhancing Drug Solubility: A Comprehensive Overview. Retrieved from [Link]

  • International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved from [Link]

  • Kumar, A., et al. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. Retrieved from [Link]

  • ResearchGate. (2003). Design of Ester Prodrugs to Enhance Oral Absorption of Poorly Permeable Compounds: Challenges to the Discovery Scientist. Retrieved from [Link]

  • European Patent Office. (n.d.). PRODRUG DERIVATIVES OF CARBOXYLIC ACID DRUGS. Retrieved from [Link]

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2023). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Prodrugs of Carboxylic Acids. Retrieved from [Link]

  • Current Drug Metabolism. (2003). Design of Ester Prodrugs to Enhance Oral Absorption of Poorly Permeable Compounds: Challenges to the Discovery Scientist. Retrieved from [Link]

  • MDPI. (2019). Drug Solubility Enhancement through the Preparation of Multicomponent Organic Materials: Eutectics of Lovastatin with Carboxylic Acids. Retrieved from [Link]

  • GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs. Retrieved from [Link]

  • ResearchGate. (2020). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

  • Youssef, A. M., & Abdul-Reada, N. A. (2024). Synthesis, Characterization and Molecular Modeling Potential Amide Derivatives: Evaluation of Some Biological and Pharmaceutical Activity. Advanced Journal of Chemistry, Section A. Retrieved from [Link]

  • ResearchGate. (2018). Principles of Salt Formation. Retrieved from [Link]

  • Ferreira, E. I., et al. (2016). The Prodrug Approach: A Successful Tool for Improving Drug Solubility. PubMed Central. Retrieved from [Link]

  • Taylor & Francis eBooks. (n.d.). Salt Formation of Pharmaceutical Compounds and Associated Genotoxic Ri. Retrieved from [Link]

  • Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. Retrieved from [Link]

  • Shan, X. (2022). Improving the methods of solubility and drug design in a prodrug. Journal of Harmonized Research in Pharmacy. Retrieved from [Link]

  • MDPI. (2022). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Retrieved from [Link]

  • RSC Publishing. (n.d.). Synthesis of amides directly from carboxylic acids and hydrazines. Retrieved from [Link]

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Method

Application Notes and Protocols for Single Crystal X-ray Diffraction of Pyridine Derivatives

Introduction: The Indispensable Role of Atomic-Level Precision In the landscape of modern drug discovery and materials science, pyridine derivatives stand out as a cornerstone scaffold, integral to countless pharmaceutic...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Indispensable Role of Atomic-Level Precision

In the landscape of modern drug discovery and materials science, pyridine derivatives stand out as a cornerstone scaffold, integral to countless pharmaceuticals, agrochemicals, and functional materials.[1] Their unique electronic properties, hydrogen bonding capabilities, and structural versatility make them invaluable. However, these same characteristics present distinct challenges for their complete structural elucidation. Single Crystal X-ray Diffraction (SC-XRD) remains the definitive method for determining the three-dimensional atomic arrangement of these molecules in the solid state, providing unparalleled insights into stereochemistry, conformation, and intermolecular interactions that govern their function and properties.[2][3][4]

This guide moves beyond a simple recitation of steps. It is designed for researchers, scientists, and drug development professionals to provide a framework of why specific techniques are chosen, how to troubleshoot common hurdles specific to pyridine derivatives, and how to ensure the final structural model is both accurate and chemically sound. We will navigate the entire workflow, from the often-artful process of crystal growth to the computational rigor of structure refinement.

Part 1: The Genesis of Structure - Mastering Crystallization

The axiom of crystallography is simple: the quality of the final structure can never exceed the quality of the initial crystal.[5] For pyridine derivatives, the presence of the nitrogen heteroatom introduces a propensity for strong hydrogen bonding and other specific intermolecular interactions, which can be both an advantage and a challenge in obtaining diffraction-quality single crystals.[6][7]

Solvent Selection: A Calculated Approach

The ideal crystallization solvent or system should exhibit moderate solubility for the compound—sparingly soluble at room temperature but fully soluble at an elevated temperature. For pyridine derivatives, a systematic screening process is essential.

Causality: The polarity of the solvent, its ability to act as a hydrogen bond donor or acceptor, and its boiling point all critically influence nucleation and crystal growth. A solvent that interacts too strongly with the pyridine nitrogen may inhibit the formation of the crystal lattice. Conversely, a solvent that is too "poor" will cause the compound to precipitate as an amorphous powder or oil.

Solvent ClassExamplesRationale for Pyridine Derivatives
Polar Protic Ethanol, Methanol, IsopropanolCan act as hydrogen bond donors/acceptors, potentially competing with or facilitating crystal packing via interactions with the pyridine nitrogen.
Polar Aprotic Acetone, Acetonitrile, Ethyl Acetate, Tetrahydrofuran (THF)Good general-purpose solvents. Their dipole moments can solvate the polar regions of the molecule without directly competing for strong hydrogen bonds.
Non-Polar Hexane, Heptane, TolueneOften used as anti-solvents in layering or vapor diffusion techniques to slowly decrease the solubility of the compound.
Chlorinated Dichloromethane, ChloroformEffective at dissolving a wide range of organic compounds but should be used with caution due to volatility and potential for inclusion in the crystal lattice.
Experimental Protocol 1: Screening for Crystallization Conditions
  • Preparation: Prepare a nearly saturated stock solution of your pyridine derivative in a "good" solvent (e.g., Dichloromethane or Ethyl Acetate) in which it is readily soluble.

  • Setup: In a 24-well crystallization plate, dispense 0.5 mL of various "anti-solvents" (e.g., Hexane, Heptane, Diethyl Ether) into each well.

  • Vapor Diffusion: Place a small, open vial containing ~50-100 µL of the stock solution into each well. Seal the plate tightly.

  • Incubation: Allow the sealed plate to stand undisturbed at a constant temperature (e.g., room temperature or 4°C). The more volatile anti-solvent will slowly diffuse into the stock solution, reducing the compound's solubility and promoting slow crystal growth.[8]

  • Observation: Monitor the vials daily for the formation of single, well-defined crystals. This high-throughput screening method efficiently tests multiple solvent systems.

Core Crystallization Techniques: Step-by-Step Protocols

This is the simplest method and a good starting point.[9]

  • Create a saturated or near-saturated solution of the pyridine derivative in a suitable solvent (e.g., 2-5 mL in a small vial).

  • Filter the solution through a syringe filter (0.22 µm) into a clean vial to remove any particulate matter that could act as unwanted nucleation sites.[9]

  • Cover the vial with parafilm and pierce it with 1-3 small holes using a needle. The size and number of holes control the evaporation rate.

  • Place the vial in a vibration-free location and allow the solvent to evaporate over several days to weeks.

This technique is highly effective for small quantities of material and allows for fine control over the rate of crystallization.[8]

  • Dissolve 2-10 mg of the compound in 0.5 mL of a relatively non-volatile "good" solvent (e.g., Toluene) in a small, narrow vial.

  • Place this inner vial inside a larger, sealable jar or beaker.

  • Add 2-3 mL of a volatile "anti-solvent" (e.g., Pentane or Hexane) to the outer jar, ensuring the level is below the top of the inner vial.

  • Seal the outer jar. The anti-solvent vapor will slowly diffuse into the inner vial, inducing crystallization.

Troubleshooting Common Crystallization Challenges
  • Hygroscopicity: Many pyridine salts or highly polar derivatives can absorb atmospheric moisture, which can inhibit crystallization or alter the crystal structure.[10] Handling these compounds in a glovebox or performing crystallizations under an inert atmosphere is recommended.

  • Polymorphism: Pyridine derivatives are known to exhibit polymorphism—the ability to crystallize in multiple different forms.[11][12][13][14] Since different polymorphs can have drastically different pharmaceutical properties, it is crucial to screen a wide range of solvents and temperatures to identify all accessible forms.[7]

  • Oiling Out: If the compound separates as an oil, it indicates that the solution is too supersaturated. Try using a more dilute solution, a slower diffusion rate (e.g., lower temperature), or a different solvent system.

troubleshooting_crystallization start Crystallization Attempt result Observe Outcome start->result oil Formation of Oil / Amorphous Solid result->oil Supersaturation too high microcrystals Many Small Crystals (Microcrystals) result->microcrystals Too many nucleation sites no_crystals No Crystals Form result->no_crystals Insufficient supersaturation good_crystal Single, Diffractable Crystal result->good_crystal Success! action_oil Action: Reduce Supersaturation - Use more dilute solution - Slow diffusion rate (lower T) - Change solvent system oil->action_oil action_micro Action: Reduce Nucleation - Filter solution carefully - Use cleaner glassware - Slow down crystallization microcrystals->action_micro action_none Action: Increase Supersaturation - Concentrate solution - Try different anti-solvent - Introduce a seed crystal no_crystals->action_none action_oil->start Re-attempt action_micro->start Re-attempt action_none->start Re-attempt

Caption: Decision tree for troubleshooting common crystallization issues.

Part 2: Data Collection - Capturing the Diffraction

Once a suitable crystal is obtained, the next step is to measure its interaction with X-rays. The goal is to collect a complete and redundant set of diffraction data from which the electron density of the molecule can be calculated.

Crystal Selection and Mounting
  • Selection: Under a polarized light microscope, select a crystal that is transparent, has sharp, well-defined faces, and extinguishes light evenly upon rotation.[5] Reject cloudy, cracked, or intergrown specimens. The ideal size is typically 0.1-0.3 mm in all dimensions.[5][15]

  • Mounting: Using a micromanipulator, carefully pick up the selected crystal with a cryo-loop. The loop should be slightly larger than the crystal. Quickly coat the crystal in a cryoprotectant oil (e.g., Paratone-N) to prevent ice formation and degradation from air exposure.

  • Flash Cooling: Immediately place the mounted crystal into the cold nitrogen stream (typically 100 K) of the diffractometer.

Causality: Data is collected at cryogenic temperatures to minimize atomic thermal vibrations. This results in sharper diffraction spots at higher angles (better resolution) and significantly reduces radiation-induced damage to the crystal, which is particularly important for organic molecules.

Data Collection Strategy

Modern diffractometers automate much of the strategy calculation. However, understanding the key parameters is vital for optimizing data quality.

ParameterTypical Value (Mo Source)Rationale
Temperature 100(2) KMinimizes thermal motion and radiation damage.
Wavelength 0.71073 Å (Mo Kα)Standard for small molecule chemistry; provides good resolution.
Detector Distance 50-60 mmA balance between resolving spots and capturing high-angle data.
Frame Width 0.5 - 1.0° (in ω or φ)Smaller widths are better for resolving spots from large unit cells.
Exposure Time 5 - 30 seconds/frameDependent on crystal diffracting power. Longer times are needed for weakly diffracting crystals.[16]
Data Redundancy >3-4Collecting multiple measurements of the same reflection improves data statistics and helps identify outliers.

Addressing Weak Diffraction: If crystals are very small or weakly diffracting, longer exposure times are necessary.[16] If this is insufficient, using a more brilliant X-ray source, such as a synchrotron, may be required to obtain a usable dataset.[17]

Part 3: Structure Solution and Refinement - From Data to Model

This phase transforms the collected diffraction intensities into a chemically meaningful three-dimensional model of the pyridine derivative.

workflow cluster_exp Experimental Phase cluster_comp Computational Phase Compound Compound Crystal Crystal Compound->Crystal Crystallization RawData Diffraction Images Crystal->RawData Data Collection (XRD) IntegratedData HKL File RawData->IntegratedData Integration & Scaling InitialModel Initial Atomic Model IntegratedData->InitialModel Structure Solution (e.g., SHELXT) RefinedModel Refined Model InitialModel->RefinedModel Refinement (e.g., SHELXL) FinalStructure FinalStructure RefinedModel->FinalStructure Validation & Analysis (CIF)

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

Welcome to the technical support guide for the synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. This document is designed for researchers, chemists, and drug development professionals to navigat...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis, providing field-proven insights to improve yield, purity, and reproducibility.

Overall Synthetic Pathway

The synthesis is typically a two-step process starting from the construction of the core pyridinethione ring, followed by S-alkylation.

Synthetic_Pathway cluster_0 Step 1: Pyridinethione Formation cluster_1 Step 2: S-Alkylation & Hydrolysis R1 3-Methyl-2,4-pentanedione Precursor 2-Mercapto-3-cyano- 4,5,6-trimethylpyridine R1->Precursor One-pot condensation R2 Cyanothioacetamide R2->Precursor One-pot condensation R3 Base (e.g., Piperidine) R3->Precursor One-pot condensation Product 2-[(3-Cyano-4,5,6-trimethylpyridin- 2-yl)sulfanyl]acetic acid Precursor->Product S-Alkylation & Hydrolysis R4 Ethyl Bromoacetate R4->Product R5 Base (e.g., K2CO3) R5->Product R6 Acid/Base Hydrolysis R6->Product

Caption: Overall two-step synthesis pathway.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for synthesizing the target molecule?

A: The most common and efficient route involves two key transformations. First, the synthesis of the heterocyclic core, 2-mercapto-3-cyano-4,5,6-trimethylpyridine (the precursor), is achieved via a multi-component condensation reaction analogous to the Gewald synthesis.[1][2][3] This typically involves reacting a β-diketone (3-methyl-2,4-pentanedione) with an active methylene nitrile bearing a sulfur source (cyanothioacetamide) in the presence of a basic catalyst. The second step is the selective S-alkylation of the resulting pyridinethiol with an α-haloacetic acid ester (like ethyl bromoacetate), followed by hydrolysis to yield the final carboxylic acid product.[4][5]

Q2: My precursor thiol appears unstable. How should I handle and store it?

A: The 2-mercaptopyridine precursor is susceptible to air oxidation, which can lead to the formation of a disulfide dimer. This dimer is less reactive in the subsequent alkylation step and represents a loss of valuable material. For best results:

  • Store under Inert Gas: Keep the solid precursor under an atmosphere of argon or nitrogen.

  • Use Freshly Prepared: If possible, use the precursor immediately after synthesis and purification.

  • Avoid Prolonged Exposure to Air: Minimize the time the material is exposed to the atmosphere during weighing and reaction setup.

Q3: Can I use chloroacetic acid directly for the alkylation instead of an ester?

A: While direct alkylation with chloroacetic acid is possible, it often leads to lower yields and more complex purification. The carboxylic acid moiety can interfere with the reaction by neutralizing the base required for thiol deprotonation. A more reliable method is to use an ester like ethyl bromoacetate or ethyl chloroacetate for the alkylation, followed by a separate hydrolysis step (acidic or basic) to furnish the carboxylic acid. This two-step sequence generally provides higher purity and better overall yield.[4]

Troubleshooting Guide: Step 1 - Precursor Synthesis

This section addresses issues related to the formation of 2-mercapto-3-cyano-4,5,6-trimethylpyridine.

Q: My reaction mixture for the precursor synthesis has turned into a dark brown, tarry mess with very low yield. What's happening?

A: This is a classic problem in Gewald-type reactions and points to polymerization and the formation of complex polysulfides.[1]

  • Primary Cause: Temperature Control. Excessively high reaction temperatures are the most common culprit. These reactions are often exothermic, and a runaway temperature can accelerate undesirable side pathways.

    • Solution: Implement careful temperature control. Use an ice bath to manage the initial exotherm upon adding the catalyst (e.g., piperidine or morpholine). Maintain the reaction temperature within the optimal range cited in literature for similar syntheses (often between 40-65 °C). Do not overheat.

  • Secondary Cause: Reagent Purity & Stoichiometry. Impurities in starting materials can catalyze polymerization. Incorrect stoichiometry can also leave unreacted components that are prone to degradation under basic conditions.

    • Solution: Ensure all starting materials are of high purity. Check the stoichiometry carefully, particularly of the base catalyst. Too much base can promote side reactions.

Q: The yield of my precursor is low, but the reaction looks clean. I suspect an incomplete reaction. How can I improve conversion?

A: Low conversion despite a clean reaction profile often points to suboptimal reaction conditions.

  • Cause: Insufficient Reaction Time or Inadequate Catalyst. The condensation may be slow and require more time to reach completion. The base catalyst might not be efficient enough.

    • Solution 1: Extend Reaction Time. Monitor the reaction by Thin Layer Chromatography (TLC). If starting materials are still present after the initially planned time, extend the reaction duration.

    • Solution 2: Catalyst Screening. While morpholine and piperidine are common, other bases like triethylamine or DBU could be screened. The choice of base can significantly influence the rate of the initial Knoevenagel-type condensation.[6]

Troubleshooting Guide: Step 2 - S-Alkylation & Hydrolysis

This section focuses on the conversion of the pyridinethiol precursor to the final product.

Q: My S-alkylation reaction is sluggish or fails to go to completion. What are the key parameters to check?

A: This is a common issue often traced back to the base, solvent, or the quality of the thiol precursor. The reaction proceeds via an SN2 mechanism where the deprotonated thiol (thiolate) acts as the nucleophile.[7] Inefficient generation of this thiolate is the primary reason for failure.

Troubleshooting_Alkylation Start Low Yield in S-Alkylation Step CheckPurity Is precursor thiol pure? (Check for disulfide via TLC/NMR) Start->CheckPurity CheckBase Is the base appropriate? (pKa sufficient to deprotonate thiol) CheckPurity->CheckBase Yes Purify Action: Purify thiol or resynthesize under inert atmosphere. CheckPurity->Purify No CheckSolvent Is the solvent appropriate? (Aprotic polar solvent like DMF/Acetonitrile) CheckBase->CheckSolvent Yes ScreenBase Action: Screen stronger bases. (e.g., NaH, K2CO3, Cs2CO3) CheckBase->ScreenBase No CheckSolvent->Purify No ScreenSolvent Action: Test alternative polar aprotic solvents.

Sources

Optimization

Technical Support Center: Purification of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

Welcome to the technical support center for the purification of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navi...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this multifaceted molecule. By understanding the underlying chemical principles, you can effectively troubleshoot and optimize your purification workflows.

Introduction

2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid is a substituted pyridine derivative with potential applications in pharmaceutical research. Its structure, featuring a cyano group, a trimethylated pyridine ring, and a sulfanylacetic acid moiety, presents a unique set of purification challenges. This guide provides in-depth, experience-driven solutions to common issues, from removing stubborn impurities to tackling solubility and stability problems.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My crude product is a sticky oil or an amorphous solid that is difficult to handle. How can I induce crystallization?

Answer:

The inability to obtain a crystalline solid is a frequent issue with complex organic molecules. This often stems from the presence of residual solvents, impurities that inhibit lattice formation, or the inherent properties of the molecule itself. A systematic approach to induce crystallization is crucial.

Troubleshooting Protocol: Inducing Crystallization

  • Solvent Screening: The choice of solvent is paramount for successful crystallization. The ideal solvent will dissolve the compound when hot but have low solubility at cooler temperatures.

    • Initial Screen: Begin with a range of solvents with varying polarities. Good starting points for pyridylthioacetic acid derivatives include alcohols (ethanol, isopropanol), esters (ethyl acetate), ketones (acetone), nitriles (acetonitrile), and water.[1][2][3]

    • Solvent Mixtures: If a single solvent is not effective, employ a binary solvent system. Dissolve the crude product in a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (in which it is sparingly soluble) until turbidity is observed. Gentle warming to redissolve the precipitate followed by slow cooling can often yield crystals. Common mixtures include Dichloromethane/Hexane or Ethanol/Water.[1]

  • pH Adjustment: Given the presence of a carboxylic acid and a basic pyridine ring, the pH of the solution can dramatically influence solubility and crystal formation.

    • Acidification/Basification: Dissolve the crude material in a suitable solvent and adjust the pH. For this molecule, acidification will protonate the pyridine nitrogen, while basification will deprotonate the carboxylic acid. The neutral form of the molecule is often the least soluble and most likely to crystallize. Experiment with dropwise addition of dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) to an aqueous or alcoholic solution of your compound to find the isoelectric point where precipitation is maximal. A patent for a related (4-pyridylthio)acetic acid describes adjusting the pH to 3.0-3.2 to induce crystallization.[4]

  • Seeding: If you have a small amount of pure, crystalline material from a previous batch, adding a "seed" crystal to a supersaturated solution can initiate crystallization.

  • Mechanical Agitation: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites for crystal growth.

Data Presentation: Solvent Solubility for Pyridine Carboxylic Acids

SolventPolarity IndexGeneral SolubilityComments
Water10.2HighSolubility is highly pH-dependent.[2][3]
Ethanol4.3ModerateGood for recrystallization.[1][2][3]
Acetonitrile5.8Low to ModerateCan be used as a crystallization solvent.[1][2][3]
Ethyl Acetate4.4Low to ModerateOften used in chromatographic separations.[5]
Acetone5.1ModerateCan be effective for crystallization.[4]
Dichloromethane3.1HighOften used as the "good" solvent in a binary system.[1]
Hexane0.1Very LowTypically used as the "poor" solvent (anti-solvent).[1]
FAQ 2: I'm observing persistent impurities in my NMR/LC-MS analysis after initial purification. What are the likely side-products and how can I remove them?

Answer:

Understanding the synthetic route is key to predicting potential impurities. Common impurities could include unreacted starting materials, by-products from side reactions, or degradation products.

Potential Impurities and Removal Strategies:

  • Unreacted Starting Materials: Such as 2-mercapto-3-cyano-4,5,6-trimethylpyridine or the haloacetic acid precursor.

    • Removal: A simple aqueous wash with a mild base (e.g., saturated sodium bicarbonate solution) can deprotonate and extract the acidic starting material. Conversely, a dilute acid wash (e.g., 1 M HCl) can remove basic pyridine-containing starting materials.

  • Oxidation Products: The sulfide linkage is susceptible to oxidation to the corresponding sulfoxide or sulfone, especially if oxidative conditions were present during synthesis or workup.

    • Removal: These more polar impurities can be effectively separated using column chromatography.

  • Hydrolysis of the Cyano Group: The cyano group can be partially or fully hydrolyzed to an amide or carboxylic acid under acidic or basic conditions.

    • Removal: These highly polar impurities are often challenging to remove by crystallization alone. Chromatographic purification is typically required.

Experimental Protocol: Flash Column Chromatography

Flash column chromatography is a highly effective technique for separating closely related impurities.[1][5]

  • Stationary Phase Selection: Standard silica gel is a good starting point.

  • Mobile Phase Optimization:

    • Begin with a non-polar solvent system like Hexane/Ethyl Acetate and gradually increase the polarity.

    • For acidic compounds like this, adding a small amount of acetic acid (0.5-1%) to the mobile phase can improve peak shape and reduce tailing by suppressing the ionization of the carboxylic acid group.

  • Sample Loading: Adsorb the crude product onto a small amount of silica gel ("dry loading") for better resolution compared to direct liquid injection.

  • Elution: Run a gradient of increasing polarity, for example, from 100% Hexane to 50:50 Hexane/Ethyl Acetate, to elute the compounds based on their polarity.

Visualization: Purification Workflow

crude Crude Product (Sticky Oil/Amorphous Solid) liquid_extraction Liquid-Liquid Extraction (e.g., EtOAc/aq. NaHCO3) crude->liquid_extraction Remove acidic/basic starting materials crystallization Crystallization/ Recrystallization liquid_extraction->crystallization Induce precipitation chromatography Column Chromatography liquid_extraction->chromatography If crystallization fails crystallization->chromatography Persistent Impurities pure_product Pure Crystalline Product crystallization->pure_product High Purity chromatography->pure_product High Purity

Caption: A decision-making workflow for the purification of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid.

FAQ 3: My compound shows significant peak tailing during HPLC analysis. How can I improve the peak shape?

Answer:

Peak tailing is a common issue for pyridine-containing compounds in reverse-phase HPLC.[6] This is primarily due to the interaction of the basic pyridine nitrogen with residual acidic silanol groups on the silica-based stationary phase.[6] This secondary interaction leads to poor peak shape.

Troubleshooting Protocol: Improving HPLC Peak Shape

  • Mobile Phase pH Adjustment:

    • Low pH: Lowering the mobile phase pH to around 2.5-3.0 with an acid like trifluoroacetic acid (TFA) or formic acid protonates the silanol groups, minimizing their interaction with the pyridine nitrogen.[6]

    • High pH: Alternatively, using a high pH (e.g., >8) will deprotonate the silanol groups. However, this requires a pH-stable column (e.g., hybrid or polymer-based) as traditional silica will dissolve.[6]

  • Use of Mobile Phase Additives:

    • Competing Base: Adding a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can mask the active silanol sites, preventing them from interacting with your analyte.[6]

  • Column Selection:

    • End-Capped Columns: Use a high-quality, end-capped C18 column where the residual silanol groups are chemically deactivated.

    • Alternative Stationary Phases: If peak tailing persists, consider a column with a different stationary phase, such as a phenyl or polar-embedded phase, which can offer different selectivity.[6]

Visualization: Analyte-Stationary Phase Interactions

cluster_0 Undesirable Interaction (Peak Tailing) cluster_1 Improved Interaction (Symmetrical Peak) Analyte Pyridine Nitrogen (Basic) Silanol Residual Silanol (Acidic) Analyte->Silanol Secondary Interaction Protonated_Analyte Protonated Pyridine (Repelled) Protonated_Silanol Protonated Silanol (Neutralized) Protonated_Analyte->Protonated_Silanol Repulsion/ No Interaction

Sources

Troubleshooting

Technical Support Center: Synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

Introduction This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. This compound is typical...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. This compound is typically synthesized via a nucleophilic substitution (SN2) reaction between 2-mercapto-3-cyano-4,5,6-trimethylpyridine and an acetic acid derivative. This document is intended for researchers, chemists, and drug development professionals to help diagnose and resolve common issues encountered during this synthesis, ensuring higher yields, better purity, and reproducible results.

General Synthesis Overview

The synthesis is a classic S-alkylation, a robust and widely used transformation. The reaction proceeds by deprotonating the thiol group of the pyridine precursor to form a highly nucleophilic thiolate, which then attacks an electrophilic acetyl source, such as chloroacetic acid or bromoacetic acid.

Synthesis_Workflow cluster_0 Reaction Setup cluster_1 Reaction & Workup cluster_2 Purification Start_Mat_1 2-Mercapto-3-cyano- 4,5,6-trimethylpyridine Reaction S-Alkylation (Thiolate Formation & SN2 Attack) Start_Mat_1->Reaction Start_Mat_2 Haloacetic Acid (e.g., ClCH₂COOH) Start_Mat_2->Reaction Base Base (e.g., NaH, K₂CO₃, NaOH) Base->Reaction Solvent Solvent (e.g., DMF, EtOH) Solvent->Reaction Quench Quenching (e.g., Water) Reaction->Quench Monitor by TLC/LC-MS Acidify Acidification to pH < 4 (e.g., HCl, H₂SO₄) Quench->Acidify Precipitation Product Precipitation Acidify->Precipitation Filtration Filtration & Washing Precipitation->Filtration Recrystallization Recrystallization Filtration->Recrystallization Drying Drying Under Vacuum Recrystallization->Drying Final_Product Pure Product Drying->Final_Product

Caption: General workflow for the S-alkylation synthesis of the target compound.

Troubleshooting Guide & FAQs

This section addresses specific problems in a question-and-answer format.

Category 1: Low or No Product Yield

Q1: My reaction has stalled or is showing very low conversion by TLC/LC-MS. What are the likely causes?

A1: This is a common issue that typically points to three main areas: base selection, reagent quality, or reaction temperature.

  • Insufficient Deprotonation (Base Choice): The S-alkylation reaction is contingent on the formation of the pyridinethiolate anion. If the base is not strong enough to fully deprotonate the thiol (pKa ≈ 7-9 for similar pyridine thiols), the concentration of the active nucleophile will be too low for the reaction to proceed efficiently.

    • Weak Bases (e.g., NaHCO₃): Generally unsuitable for this transformation.

    • Moderate Bases (e.g., K₂CO₃, Na₂CO₃): These can work, especially in polar aprotic solvents like DMF or acetonitrile, but may require elevated temperatures (50-80 °C) and longer reaction times. They are a good choice for safety and ease of handling. A similar protocol using K₂CO₃ in ethanol required refluxing for several hours.[1]

    • Strong Bases (e.g., NaOH, KOH, NaH): These will rapidly and completely deprotonate the thiol, even at room temperature. When using NaOH or KOH, ensure the solvent is compatible (e.g., ethanol, water mixtures). Sodium hydride (NaH) is highly effective in anhydrous solvents like DMF or THF but requires careful handling under an inert atmosphere (N₂ or Ar).

  • Reagent Quality:

    • Haloacetic Acid: Chloroacetic and bromoacetic acid can degrade over time. Ensure you are using a fresh or properly stored bottle.

    • Solvent: The presence of water can be problematic, especially when using highly reactive bases like NaH. Using anhydrous solvents is critical in such cases. For reactions with hydroxides or carbonates, some water may be tolerated or even part of the solvent system.

  • Reaction Temperature: While strong bases may allow the reaction to proceed at room temperature, moderate bases often require heating to achieve a reasonable reaction rate. If you are using K₂CO₃ at room temperature with no success, try heating the reaction to 60-80 °C and monitoring its progress.

Q2: I'm getting a good yield of an intermediate, but not my final carboxylic acid product. What's happening?

A2: This situation often arises if you use an ester of haloacetic acid (e.g., ethyl bromoacetate) as the alkylating agent. The S-alkylation will proceed to form the corresponding ester, 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetate. This ester must then be hydrolyzed to yield the final carboxylic acid.

  • Solution: After the initial alkylation is complete, you must perform a saponification (base-mediated hydrolysis) step. A common procedure is to add an aqueous solution of NaOH or LiOH and heat the reaction mixture. Following hydrolysis, the reaction must be acidified to protonate the resulting carboxylate salt and precipitate the desired carboxylic acid product.[2]

Category 2: Impurity and Side-Reaction Issues

Q3: My final product is contaminated with an impurity that I can't easily remove. I suspect a side reaction. What is the most likely culprit?

A3: The most probable side reaction is the hydrolysis of the 3-cyano group on the pyridine ring. Under harsh basic or acidic conditions, especially with prolonged heating, nitriles can hydrolyze.[3][4][5][6][7]

  • Base-Catalyzed Hydrolysis: Under basic conditions, the nitrile can hydrolyze first to an amide (2-[(3-carbamoyl-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid) and then, under more vigorous conditions, to the corresponding carboxylic acid.[3][5]

  • Acid-Catalyzed Hydrolysis: This can occur during a prolonged or high-temperature acidic workup.

Mitigation Strategies:

  • Use Milder Bases: Opt for K₂CO₃ over NaOH or NaH if possible.

  • Control Reaction Time and Temperature: Do not heat the reaction longer than necessary. Monitor closely by TLC or LC-MS and proceed with workup as soon as the starting material is consumed.

  • Careful Workup: When acidifying the reaction mixture to precipitate the product, do so at a low temperature (e.g., in an ice bath) and do not allow the product to sit in a strongly acidic solution for an extended period.

Q4: I am observing N-alkylation instead of the desired S-alkylation. How can I improve selectivity?

A4: While S-alkylation is generally favored for 2-mercaptopyridines due to the "hard and soft acids and bases" (HSAB) principle (the soft sulfur atom prefers to attack the soft sp³ carbon of the alkyl halide), N-alkylation can sometimes occur.

  • Explanation: The pyridine-2-thiol exists in tautomeric equilibrium with its pyridine-2-thione form. The nitrogen in the thione form can also act as a nucleophile.

  • Improving Selectivity:

    • Solvent Choice: Polar, protic solvents can favor S-alkylation.

    • Counter-ion: The choice of base can influence the nature of the thiolate salt. Sodium and potassium salts generally lead to high S-selectivity.

    • Confirmation: If you suspect N-alkylation, ¹H NMR spectroscopy is the best tool for confirmation. The chemical shifts of the methylene protons (-S-CH₂-COOH vs. -N-CH₂-COOH) will be distinct.

Category 3: Workup and Purification Challenges

Q5: My product won't precipitate cleanly upon acidification. It either oils out or remains in solution. How can I isolate it?

A5: This is a common challenge with polar molecules like carboxylic acids.

  • Oiling Out: This happens when the melting point of the impure product is below the temperature of the solution, or when it precipitates as a non-crystalline solid.

    • Solution 1: Slow Acidification: Add the acid slowly while vigorously stirring in an ice bath. This can promote the formation of a crystalline solid.

    • Solution 2: Solvent Trituration: If an oil forms, decant the aqueous layer. Add a non-polar solvent in which the product is insoluble (e.g., hexanes, diethyl ether) and stir or sonicate vigorously. This can often induce crystallization.

  • Remaining in Solution: The product may have significant water solubility.

    • Solution 1: Extraction: Extract the acidified aqueous solution with an organic solvent like ethyl acetate or dichloromethane. The carboxylic acid will partition into the organic layer. Dry the organic layer (e.g., with MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.[2]

    • Solution 2: Salting Out: Before extraction, saturate the aqueous layer with NaCl. This will decrease the polarity of the aqueous phase and drive more of your product into the organic solvent during extraction.

Q6: What is the best way to purify the final solid product?

A6: Recrystallization is the most effective method for purifying the crude solid.

  • Solvent Selection: The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble at an elevated temperature. Good starting points for carboxylic acids include:

    • Ethanol/Water mixtures

    • Isopropanol

    • Ethyl Acetate/Hexane systems

    • Toluene[2]

  • Procedure: Dissolve the crude product in the minimum amount of hot solvent. If impurities remain undissolved, perform a hot filtration. Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator to maximize crystal formation. Collect the crystals by filtration and wash with a small amount of cold solvent.[2]

  • Alternative: If recrystallization is difficult, column chromatography can be used. For a polar, acidic compound, reversed-phase (C18) chromatography is often more effective than normal-phase (silica gel).[8] A mobile phase of water/acetonitrile with a small amount of acid (like 0.1% TFA or formic acid) is a good starting point.[8]

Validated Experimental Protocol

This protocol is a recommended starting point. Modifications may be necessary based on laboratory conditions and reagent purity.

Table 1: Reagent Stoichiometry and Properties

ReagentMol. Wt.Moles (equiv.)Mass / VolumeDensity (g/mL)Notes
2-Mercapto-3-cyano-4,5,6-trimethylpyridine192.271.0User Defined-Starting material (limiting reagent)
Chloroacetic Acid94.501.1 - 1.2Calculate-Use a slight excess
Potassium Carbonate (K₂CO₃), anhydrous138.212.0 - 2.5Calculate-Ensure it is finely powdered and dry
Ethanol (EtOH), 200 Proof46.07-~10 mL per g of SM0.789Reaction solvent
Hydrochloric Acid (HCl), 2M aqueous36.46-As needed~1.03For acidification

Step-by-Step Procedure:

  • Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-mercapto-3-cyano-4,5,6-trimethylpyridine (1.0 equiv.) and anhydrous potassium carbonate (2.2 equiv.).

  • Solvent Addition: Add ethanol (~10 mL per gram of the starting pyridine).

  • Reagent Addition: Add chloroacetic acid (1.15 equiv.) to the suspension.

  • Reaction: Heat the mixture to reflux (approx. 78 °C) and stir vigorously. Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase) or LC-MS. The reaction is typically complete within 4-8 hours.

  • Cooling & Filtration: Once the starting material is consumed, cool the reaction mixture to room temperature. Filter off the inorganic salts (K₂CO₃, KCl) and wash the filter cake with a small amount of ethanol.

  • Solvent Removal: Combine the filtrate and washings. Remove the ethanol under reduced pressure using a rotary evaporator.

  • Dissolution: Dissolve the resulting residue in water. Some insoluble impurities may be removed by filtration at this stage.

  • Acidification & Precipitation: Cool the aqueous solution in an ice bath. Slowly add 2M HCl dropwise with vigorous stirring until the pH is approximately 2-3 (check with pH paper). A white or off-white precipitate should form.

  • Isolation: Continue stirring the cold suspension for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration.

  • Washing & Drying: Wash the filter cake with a generous amount of cold deionized water to remove any remaining salts, followed by a small amount of a cold non-polar solvent (like hexanes) to aid drying. Dry the product in a vacuum oven at 40-50 °C to a constant weight.

  • Purification (if necessary): Recrystallize the crude product from an ethanol/water mixture for higher purity.

Caption: Key mechanistic steps: base-mediated thiolate formation and subsequent SN2 reaction.

References

  • LookChem. General procedures for the purification of Carboxylic acids. Chempedia. Available from: [Link]

  • Lumen Learning. Hydrolysis of nitriles. Organic Chemistry II. Available from: [Link]

  • Organic Chemistry Tutor. Hydrolysis of Nitriles. Available from: [Link]

  • BYJU'S. Acidic Hydrolysis of Nitriles. Available from: [Link]

  • Teledyne ISCO. (2012). RediSep C-18 reversed phase column purification of carboxylic acids. Available from: [Link]

  • YouTube. (2018). Nitriles: base hydrolysis. Available from: [Link]

  • Chemistry LibreTexts. (2025). 20.7: Chemistry of Nitriles. Available from: [Link]

  • Al-Amiery, A. A., et al. (2020). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl)thio)acetamide and its cyclized form. Algerian Journal of Biosciences, 1(2), 46-50. Available from: [Link]

  • Zvarych, T., et al. (2021). N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. Molbank, 2021(2), M1229. Available from: [Link]

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Optimization

Technical Support Center: Stability Testing of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

Here is the technical support center guide for the stability testing of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. From the Desk of the Senior Application Scientist Welcome to the technical guide for h...

Author: BenchChem Technical Support Team. Date: January 2026

Here is the technical support center guide for the stability testing of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid.

From the Desk of the Senior Application Scientist

Welcome to the technical guide for handling and assessing the stability of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. This document is designed for researchers, chemists, and drug development professionals who are working with this compound. Our goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to troubleshoot issues and ensure the integrity of your experimental results. The stability of your compound in solution is paramount for generating reliable and reproducible data.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of this compound.

Q1: What are the primary chemical liabilities of this molecule that I should be concerned about? A: The molecule possesses three main points of potential instability:

  • The Thioether (Sulfanyl) Linkage: This is the most significant liability. The sulfur atom is susceptible to oxidation, which can form sulfoxides and sulfones.

  • The Acetic Acid Side Chain: The entire sulfanyl]acetic acid group can be cleaved through hydrolysis of the pyridine-sulfur bond, particularly under harsh pH conditions.[1][2][3]

  • The Pyridine Ring: While generally stable, substituted pyridine rings can be susceptible to degradation, such as hydroxylation, under forced conditions like strong acid/base exposure or high-energy light.[4][5][6]

Q2: What is a good starting solvent for preparing a stock solution? A: For initial studies, we recommend starting with Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). These aprotic polar solvents are generally effective at solubilizing a wide range of organic molecules and are less likely to participate in degradation reactions compared to protic solvents like methanol or water. However, the stability in these solvents must still be verified.

Q3: How should I store my stock solutions, and for how long are they viable? A: As a best practice, all solutions should be stored at -20°C or -80°C, protected from light. We strongly recommend performing a short-term stability study (detailed in Section 3) to determine viability. A freshly prepared stock solution is always the gold standard. Avoid repeated freeze-thaw cycles by aliquoting the stock solution into single-use vials.

Q4: I see unexpected peaks in my analysis. What are they likely to be? A: The most probable degradation products are the sulfoxide derivative (from oxidation) and potentially 3-cyano-4,5,6-trimethylpyridin-2-ol (from hydrolysis of the C-S bond). A forced degradation study, as outlined in Section 3, is the definitive way to generate, identify, and track these potential impurities.

Section 2: Understanding the Molecule's Stability Profile

A thorough understanding of the molecule's structure is key to predicting its behavior.

Key Structural Features and Their Stability Implications
  • Pyridine Ring: A nitrogen-containing aromatic heterocycle. The electron-withdrawing cyano group and the electron-donating methyl groups influence the ring's reactivity. While robust, extreme pH can lead to ring-opening or substitution reactions.[7]

  • Thioether Linkage (-S-): This is a critical functional group. The lone pairs of electrons on the sulfur atom make it a nucleophile and highly susceptible to oxidation by atmospheric oxygen or stronger oxidizing agents.

  • Carboxylic Acid (-COOH): This acidic group governs the molecule's solubility in aqueous solutions at different pH values. It can participate in salt formation. The stability of carboxylic acids themselves is generally high, but their presence influences the overall molecule's properties.[8]

  • Cyano Group (-C≡N): This group is generally stable but can be susceptible to hydrolysis to a carboxamide or carboxylic acid under extreme acidic or basic conditions, though this typically requires more energy than thioether oxidation or hydrolysis.

Predicted Degradation Pathways

The primary degradation pathways are hydrolysis and oxidation. Photodegradation should also be considered due to the aromatic system.

G cluster_hydrolysis Hydrolysis (Acid/Base) cluster_oxidation Oxidation (e.g., H₂O₂) cluster_photo Photodegradation (UV/Vis) Parent Parent Compound 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid Hydrolysis_Product_1 3-Cyano-4,5,6-trimethyl pyridin-2-ol Parent->Hydrolysis_Product_1 C-S Bond Cleavage Sulfoxide Sulfoxide Derivative Parent->Sulfoxide Mild Oxidation Photo_Product Complex Mixture of Photoproducts Parent->Photo_Product Light Exposure Hydrolysis_Product_2 Thioglycolic Acid Sulfone Sulfone Derivative Sulfoxide->Sulfone Strong Oxidation

Caption: Predicted degradation pathways for the target molecule.

Section 3: Experimental Design for Stability Testing

Follow these protocols to systematically evaluate the stability of your compound. These are based on principles outlined in the ICH guidelines for stability testing.[9]

Workflow for Stability Assessment

Caption: General workflow for conducting a stability study.

Protocol 1: Preliminary Solubility Assessment

Objective: To identify suitable solvents for stock solution preparation.

  • Preparation: Weigh approximately 1 mg of the compound into several clear glass vials.

  • Solvent Addition: To each vial, add a different solvent (e.g., DMSO, DMF, Acetonitrile, Methanol, Water, PBS pH 7.4) in small, precise increments (e.g., 50 µL).

  • Mixing: After each addition, vortex the vial for 30-60 seconds.

  • Observation: Visually inspect for complete dissolution. Record the volume of solvent required to fully dissolve the compound.

  • Calculation: Calculate the approximate solubility in mg/mL. Choose a solvent that provides a concentration at least 10-fold higher than your highest working concentration.

Protocol 2: Forced Degradation (Stress Testing)

Objective: To identify potential degradation products and degradation pathways according to ICH guidelines.[9][10]

  • Sample Preparation: Prepare several identical solutions of the compound in a suitable solvent (e.g., 1 mg/mL in 1:1 Acetonitrile:Water).

  • Acid Hydrolysis:

    • To one sample, add an equal volume of 0.2 M HCl to achieve a final acid concentration of 0.1 M.

    • Incubate at a controlled temperature (e.g., 60°C) for a set time (e.g., 2, 8, 24 hours).

    • At each time point, withdraw an aliquot, neutralize it with an equivalent amount of 0.1 M NaOH, dilute to a target concentration, and analyze via HPLC.

  • Base Hydrolysis:

    • Repeat the process from step 2, but use 0.2 M NaOH (final concentration 0.1 M) and neutralize with 0.1 M HCl.

  • Oxidative Degradation:

    • To a fresh sample, add a solution of hydrogen peroxide to achieve a final concentration of 3-30%.

    • Incubate at room temperature, protected from light, for up to 24 hours.

    • Withdraw aliquots at time points, quench any remaining peroxide if necessary (e.g., with sodium bisulfite), and analyze.

  • Photostability:

    • Expose a solid sample and a solution sample to a calibrated light source. The exposure should be not less than 1.2 million lux hours and 200 watt hours/square meter of near UV energy.[11][12]

    • Keep a control sample wrapped in aluminum foil at the same temperature.

    • Analyze both the exposed and control samples.

  • Thermal Degradation:

    • Store a solid sample and a solution sample in a controlled temperature oven (e.g., 60°C) alongside a control sample stored at the recommended storage condition.

    • Analyze at set time points.

Section 4: Analytical Methodology & Troubleshooting

A robust, stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique.

Recommended Starting HPLC-UV Method Parameters
ParameterRecommended SettingRationale
Column C18, 2.1 x 50 mm, 1.8 µmProvides good retention and resolution for moderately polar compounds.
Mobile Phase A 0.1% Formic Acid in WaterAcidifies the mobile phase to ensure consistent protonation of the carboxylic acid, leading to sharp peaks.
Mobile Phase B 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier with good UV transparency.
Gradient 5% to 95% B over 10 minutesA broad gradient is essential to elute the parent compound and any potential degradants with different polarities.
Flow Rate 0.4 mL/minA standard flow rate for a 2.1 mm ID column.
Column Temp. 40°CElevated temperature can improve peak shape and reduce viscosity.
Detection (UV) Diode Array Detector (DAD)A DAD allows for monitoring at multiple wavelengths and extracting UV spectra to check for peak purity. Monitor at the compound's λmax.
Injection Vol. 2 µLA small volume minimizes peak distortion.
Troubleshooting Common Analytical Issues

Q: My peaks are broad or tailing. What's wrong? A: This is often related to pH. Ensure your mobile phase is sufficiently acidic (pH < 3) to fully protonate the carboxylic acid group. If the issue persists, it could be a secondary interaction with the column; consider a different column chemistry or mobile phase additive.

Q: I'm not seeing good separation between my parent peak and a new impurity peak. A: Your method is not "stability-indicating." You need to optimize the separation. Try a shallower gradient (e.g., extend the gradient time from 10 to 20 minutes) or switch the organic modifier from Acetonitrile to Methanol, as this can change the selectivity.

Q: How do I confirm the identity of a suspected degradant peak? A: The best way is to use HPLC coupled with Mass Spectrometry (LC-MS). The mass-to-charge ratio (m/z) can confirm the molecular weight. For an oxidative product, you would look for the parent mass +16 (for sulfoxide) or +32 (for sulfone). For a hydrolysis product, you would look for the mass of the cleaved pyridine portion.

Section 5: Data Interpretation

Summarizing Stability Data

After running your experiments, organize the data clearly. The goal is to show the percentage of the parent compound remaining and the percentage of each new impurity formed over time under each stress condition.

Example Data Summary Table (Aqueous Solution at 40°C)

Time (hours)Solvent% Parent Remaining% Impurity 1 (RRT 0.85)% Impurity 2 (RRT 1.10)Mass Balance (%)
0PBS pH 7.4100.00.00.0100.0
4PBS pH 7.495.24.5<0.199.7
8PBS pH 7.491.87.90.299.9
24PBS pH 7.482.316.51.099.8
  • RRT: Relative Retention Time (retention time of impurity / retention time of parent).

  • Mass Balance: The sum of the parent and all impurity peak areas. A good mass balance (98-102%) indicates that all major degradants are being detected.

This structured approach will provide a comprehensive understanding of the stability of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid, ensuring the quality and reliability of your research.

References

  • LibreTexts. (2023). 21.8 Chemistry of Thioesters and Acyl Phosphates: Biological Carboxylic Acid Derivatives. [Online] Available at: [Link][1]

  • Fiveable. (n.d.). Thioester Hydrolysis. [Online] Available at: [Link][2]

  • Clutch Prep. (2024). Hydrolysis of Thioesters. [Online] Available at: [Link][13]

  • Wikipedia. (n.d.). Thioester. [Online] Available at: [Link][3]

  • Whitesides Research Group. (2011). The Relative Rates of Thiol–Thioester Exchange and Hydrolysis for Alkyl and Aryl Thioalkanoates in Water. [Online] Available at: [Link][14]

  • He, J., & Wang, J. (2018). A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. Applied and Environmental Microbiology, 84(15), e00910-18. [Online] Available at: [Link][4]

  • PubMed. (2018). A Novel Degradation Mechanism for Pyridine Derivatives in Alcaligenes faecalis JQ135. [Online] Available at: [Link][5]

  • ResearchGate. (n.d.). Degradation of Pyridines in the Environment. [Online] Available at: [Link][6]

  • MedCrave. (2016). Forced Degradation Studies. [Online] Available at: [Link][9]

  • IKEV. (n.d.). ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. [Online] Available at: [Link][11]

  • European Medicines Agency. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. [Online] Available at: [Link][10]

  • ICH. (1996). Stability Testing: Photostability Testing of New Drug Substances and Products Q1B. [Online] Available at: [Link][12]

  • Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. (2009). Stability of pyrene-1-carboxylic acid and other pyrene derivatives immobilized on silane gels. [Online] Available at: [Link][8]

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Troubleshooting

Technical Support Center: Characterization of Novel Heterocyclic Compounds

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of characterizing novel heterocyclic compounds....

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of characterizing novel heterocyclic compounds. The structural diversity and unique electronic properties of heterocycles often introduce specific challenges during analysis.[1] This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during spectroscopic and analytical characterization, ensuring the unequivocal structural identification and purity assessment of your compounds.[2]

Part 1: Troubleshooting Guides

Guide 1: Ambiguous or "Messy" NMR Spectra

One of the most frequent challenges in the characterization of novel heterocycles is obtaining clean, interpretable Nuclear Magnetic Resonance (NMR) spectra. Issues can range from poor signal-to-noise and peak broadening to unexpected complexity.

Q1: My ¹H NMR spectrum has very broad peaks and poor resolution. What are the likely causes and solutions?

A1: Peak broadening in NMR spectra can stem from several factors.[3] A systematic approach to troubleshooting is often effective:

  • Poor Shimming: The homogeneity of the magnetic field (shimming) is critical for sharp signals. If you are running the spectrometer yourself, re-shimming the instrument is the first step.

  • Compound Solubility and Aggregation: Poor solubility of your heterocyclic compound in the chosen deuterated solvent is a common culprit. Insoluble material or aggregation of molecules can lead to a non-homogenous sample and severely broadened lines.

    • Solution: Try a different, more suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, Acetone-d₆ if Chloroform-d is problematic).[3] Gently warming the sample might also improve solubility, but be cautious of potential degradation.

  • Paramagnetic Impurities: Trace amounts of paramagnetic metals can cause significant line broadening. These are often residual catalysts from the synthesis (e.g., Palladium, Copper).

    • Solution: Ensure your purification methods, such as column chromatography or recrystallization, are effectively removing metal catalysts.[4] Passing the compound solution through a plug of Celite® or using a metal scavenger can also be effective.[4]

  • Chemical Exchange or Dynamic Processes: Heterocycles, particularly those with N-H or O-H protons, can undergo rapid chemical exchange with residual water or amongst themselves, leading to broad signals. Tautomerism or the presence of rotamers (conformational isomers that are slow to interconvert on the NMR timescale) can also complicate spectra.[3]

    • Solution: For exchangeable protons, adding a drop of D₂O to the NMR tube will cause the N-H or O-H signal to disappear, confirming its identity.[3] For rotamers, acquiring the spectrum at an elevated temperature can sometimes coalesce the separate signals into a single, sharp peak.[3]

Q2: I see many unexpected peaks in my ¹H NMR spectrum that don't correspond to my target molecule. How do I identify them?

A2: These signals often arise from common laboratory contaminants or residual solvents from your reaction workup or purification.

  • Residual Solvents: Solvents like ethyl acetate, hexane, dichloromethane, and acetone are notoriously difficult to remove completely and frequently appear in NMR spectra.[3]

  • Grease: Silicone grease from glassware joints is a common contaminant.

  • Water: Residual water in the deuterated solvent is almost always present.

Solution: The most reliable way to identify these impurities is to compare their chemical shifts to established tables of common NMR impurities. These resources are invaluable for any synthetic chemist.[5][6][7]

Data Presentation: Common Solvent Impurities

Impurity¹H Chemical Shift (δ) in CDCl₃¹³C Chemical Shift (δ) in CDCl₃
Acetone2.1730.6, 206.7
Dichloromethane5.3053.8
Diethyl Ether3.48 (q), 1.21 (t)66.0, 15.2
Ethyl Acetate4.12 (q), 2.05 (s), 1.26 (t)171.1, 60.3, 21.0, 14.2
n-Hexane1.26, 0.8831.5, 22.6, 14.1
Water1.56-
Data compiled from various sources, including publications by Gottlieb, Kotlyar, and Nudelman.[5][6][7]
Guide 2: Interpreting Mass Spectrometry Data

Mass spectrometry (MS) is essential for determining the molecular weight of a new compound. However, the resulting spectrum is not always straightforward.

Q1: My ESI-MS spectrum shows a peak that is not the expected [M+H]⁺. What could it be?

A1: Electrospray Ionization (ESI) is a "soft" ionization technique, meaning it often produces the protonated molecule [M+H]⁺ with minimal fragmentation.[8] However, it is very common to see other ions, known as adducts, where the molecule of interest has associated with other ions present in the sample or solvent system.[8]

  • Common Adducts in Positive Ion Mode: The most frequently observed adducts are with sodium [M+Na]⁺ and potassium [M+K]⁺.[9] These alkali metals are often leached from glassware. Ammonium adducts [M+NH₄]⁺ are also common, especially if ammonium salts were used in the workup or HPLC mobile phase.[10]

  • Recognizing Adducts: The key is to look at the mass difference between the observed ion and your expected molecular weight (M).

    • [M+H]⁺ = M + 1.0078

    • [M+Na]⁺ = M + 22.9898

    • [M+K]⁺ = M + 38.9637

    • [M+NH₄]⁺ = M + 18.0344

Data Presentation: Common ESI Adducts (Positive Mode)

Adduct IonMass Added to MCommon Source
[M+H]⁺1.01Acidic mobile phase/analyte
[M+Na]⁺22.99Glassware, reagents
[M+K]⁺38.96Glassware, reagents
[M+NH₄]⁺18.03Buffers, additives
[M+CH₃CN+H]⁺42.03Acetonitrile mobile phase
Table adapted from common adduct lists provided by Waters and other sources.[11][12]

Q2: My mass spectrum is very complex, showing many peaks. How do I begin to interpret it?

A2: A complex spectrum can be due to several factors. A logical workflow can help dissect the information.

Experimental Workflow: Deconvoluting a Complex Mass Spectrum

start Complex Mass Spectrum Observed check_purity Step 1: Assess Sample Purity via LC-MS start->check_purity multiple_peaks Multiple peaks in chromatogram? check_purity->multiple_peaks yes_peaks Yes multiple_peaks->yes_peaks no_peaks No multiple_peaks->no_peaks mixture Indicates a mixture of compounds. Isolate peaks and analyze MS individually. yes_peaks->mixture single_peak Step 2: Analyze MS of Single Peak no_peaks->single_peak check_adducts Look for common adducts (Na+, K+) and multiply charged species [M+2H]²⁺. single_peak->check_adducts check_fragmentation Step 3: Consider In-Source Fragmentation check_adducts->check_fragmentation fragments Are there peaks with masses lower than the expected M? check_fragmentation->fragments yes_frag Yes fragments->yes_frag no_frag No fragments->no_frag fragmentation_path These may be fragments. Decrease ionization energy if possible. yes_frag->fragmentation_path final_analysis Step 4: Correlate with other data (NMR, IR) to propose a structure. no_frag->final_analysis fragmentation_path->final_analysis

Caption: Workflow for troubleshooting a complex mass spectrum.

Part 2: Frequently Asked Questions (FAQs)

Q3: My elemental analysis (CHN) results do not match the theoretical values for my proposed structure. What should I check?

A3: A mismatch in elemental analysis is a significant red flag that requires careful investigation.

  • Purity is Paramount: This is the most common reason for poor elemental analysis. Even small amounts of residual solvents or impurities can significantly skew the results.[13] Quantitative ¹H NMR (qNMR) can be a powerful tool to assess purity orthogonally to chromatographic methods.[13]

  • Hygroscopic Nature: Many heterocyclic compounds, especially those with amine or amide functionalities, are hygroscopic and can retain water. This will lead to a lower than expected carbon percentage and a higher than expected hydrogen percentage.

    • Troubleshooting: Dry your sample rigorously under high vacuum, potentially over a desiccant like P₂O₅, immediately before submitting it for analysis.

  • Incorrect Structure: If you are confident in your sample's purity, you must reconsider your proposed structure. The elemental analysis provides the empirical formula, which is a fundamental piece of data. Re-examine your NMR and MS data to see if an alternative structure, perhaps an isomer or a product of an unexpected rearrangement, fits the data better.[14]

Q4: I am struggling to obtain a single crystal suitable for X-ray crystallography. Are there any tricks for heterocyclic compounds?

A4: Growing high-quality single crystals can be more of an art than a science, but several techniques can improve your chances.

  • High Purity: As with all characterization, the starting material must be exceptionally pure. Impurities can inhibit crystal lattice formation.

  • Solvent Choice: The choice of solvent is critical. A systematic screen of solvents with varying polarities and boiling points is recommended.

  • Common Crystallization Techniques:

    • Slow Evaporation: Dissolve your compound in a suitable solvent and allow the solvent to evaporate slowly over days or weeks.

    • Vapor Diffusion: Place a concentrated solution of your compound in a small vial, and place this vial inside a larger, sealed container with a more volatile "anti-solvent" in which your compound is insoluble. The anti-solvent vapor will slowly diffuse into your compound's solution, inducing crystallization.

    • Thermal Gradient: Slowly cooling a saturated solution can often yield good crystals.

Q5: What is the best way to confirm the presence of tautomers in my heterocyclic compound?

A5: Tautomerism is very common in heterocycles (e.g., keto-enol or amine-imine tautomers) and can be a source of major confusion in spectral interpretation.

  • NMR Spectroscopy: This is the primary tool. The presence of two distinct sets of signals for a single compound is a strong indicator. The ratio of the tautomers can often be determined by integrating the corresponding signals.

  • Variable Temperature NMR: As mentioned in A1, changing the temperature can affect the rate of interconversion between tautomers. If the exchange is fast on the NMR timescale, you may see averaged, potentially broad signals. Cooling the sample can slow the exchange, resolving the individual tautomers' signals. Conversely, heating can sometimes coalesce them.

  • Solvent Effects: The position of the tautomeric equilibrium can be highly dependent on the solvent. Acquiring NMR spectra in solvents of different polarity and hydrogen-bonding capability (e.g., CDCl₃ vs. DMSO-d₆) can shift the equilibrium and provide evidence for tautomerism.

Q6: How do I ensure my analytical method for purity determination is valid?

A6: Validating an analytical method, such as for HPLC, is a formal process to ensure it is suitable for its intended purpose.[15][16] According to guidelines from organizations like the International Council for Harmonisation (ICH), method validation involves assessing several key parameters.[15]

Logical Relationship: Key Parameters of Analytical Method Validation

Validation Method Validation Accuracy Accuracy Validation->Accuracy Closeness to true value Precision Precision Validation->Precision Agreement between measurements Specificity Specificity Validation->Specificity Analyte signal in presence of others Linearity Linearity & Range Validation->Linearity Proportionality of signal to concentration LOD LOD / LOQ Validation->LOD Lowest detectable/quantifiable amount Robustness Robustness Validation->Robustness Resilience to small changes

Caption: Core parameters for analytical method validation.

  • Accuracy: How close the measured value is to the true value.

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly.

  • Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., impurities, degradation products).

  • Linearity & Range: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[17]

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantitatively measured, respectively.

  • Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

References

  • Waters Corporation. (n.d.). What are common adducts in ESI mass spectrometry? - WKB67428.
  • LCGC North America. (2002). Dealing with Metal Adduct Ions in Electrospray: Part 1.
  • BenchChem. (2025). Technical Support Center: Troubleshooting NMR Spectra of Complex Heterocycles. BenchChem.
  • Scribd. (n.d.). Adduits ESI MS. Scribd.
  • Palsma, G. T., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.
  • ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist.
  • KGROUP. (n.d.).
  • MIT OpenCourseWare. (n.d.). Methods for the Elucidation of the Structure of Organic Compounds. MIT.
  • Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development.
  • Molyneux, R. J., et al. (2019). Guidelines for unequivocal structural identification of compounds with biological activity of significance in food chemistry (IUPAC Technical Report). Pure and Applied Chemistry.
  • Sigma-Aldrich. (n.d.). NMR Chemical Shifts of Impurities. MilliporeSigma.
  • ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. ACD/Labs.
  • RJ Wave. (2021).
  • ResearchGate. (2019). LC-MS(ESI+) Common Adducts question?.
  • Emery Pharma. (2023).
  • Sofpromed. (2024). An Introduction to Analytical Method Development and Validation in Early Phase Clinical Trials. Sofpromed.
  • International Journal of Pharmaceutical Sciences Review and Research. (2023).
  • University of Rochester. (n.d.). Troubleshooting ¹H NMR Spectroscopy. Department of Chemistry.
  • eGyanKosh. (n.d.).
  • National Institutes of Health. (2020). Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 2. NIH.
  • MDPI. (2024). Advances in Analytical Methods for Quality Control and Authentication of Nutraceuticals: A Comprehensive Review. MDPI.
  • AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. AZoOptics.
  • American Chemical Society. (1965). Mass Spectrometry in Structural and Stereochemical Problems. LXXI. 1 A Study of the Influence of Different Heteroatoms on the Mass Spectrometric Fragmentation of Five-Membered Heterocycles.
  • Defense Technical Information Center. (1971). Mass Spectrometry of Heterocyclic Compounds. DTIC.
  • Dr. B. B. Hegde First Grade College. (2002). Structure Elucidation By NMR In Organic Chemistry: A Practical Guide. Wiley. [Link]

  • Wiley. (1993). STRUCTURE ELUCIDATION BY NMR IN ORGANIC CHEMISTRY A Practical Guide. Wiley.
  • BenchChem. (2025). Avoiding impurities in the synthesis of heterocyclic compounds. BenchChem.
  • ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. ALWSCI.
  • Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry.
  • Beilstein Journal of Organic Chemistry. (2014).
  • LGC Limited. (2023). Analytical impurity standards – minimise project risk & avoid common pitfalls. YouTube.
  • LGC Limited. (2024). Analytical impurity standards – minimise project risk & avoid common pitfalls. YouTube.
  • Müller, P. (n.d.). Practical suggestions for better crystal structures. MIT.
  • National Institutes of Health. (2020).
  • National Institutes of Health. (2013).
  • ResearchGate. (2021). Exploring the Novel Heterocyclic Derivatives as Lead Molecules for Design and Development of Potent Anticancer Agents.
  • ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
  • Emery Pharma. (2018).
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  • Mass Spectrometry Reviews. (2018). Interferences and contaminants encountered in modern mass spectrometry. Wiley.
  • ResearchGate. (2025). Crystal structures of increasingly large molecules: Meeting the challenges with CRYSTALS software.
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Reference Data & Comparative Studies

Validation

Comparative Analysis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid and Established MEK1 Inhibitors: A Guide to In Vitro Characterization

Authored by: A Senior Application Scientist This guide provides a comprehensive framework for evaluating the biological activity of the novel compound 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid, hereaft...

Author: BenchChem Technical Support Team. Date: January 2026

Authored by: A Senior Application Scientist

This guide provides a comprehensive framework for evaluating the biological activity of the novel compound 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid, hereafter referred to as Compound X, in comparison to established inhibitors of a key cellular signaling pathway. Due to the limited publicly available data on the specific biological targets of Compound X, this document will proceed under the well-supported hypothesis that its structural motifs—a substituted pyridine ring and a cyano group—suggest potential activity as a kinase inhibitor.

For the purpose of this illustrative guide, we will focus on Mitogen-activated protein kinase kinase 1 (MEK1), a critical node in the RAS/RAF/MEK/ERK signaling pathway, which is frequently dysregulated in various cancers. We will compare Compound X to two well-characterized, potent, and selective MEK1 inhibitors: Selumetinib and Trametinib. This guide will detail the necessary experimental workflows, from initial biochemical assays to cell-based functional screens, to robustly characterize the inhibitory potential of Compound X.

Introduction to the MEK1 Target and Rationale for Inhibitor Comparison

The RAS/RAF/MEK/ERK pathway is a central signaling cascade that regulates a multitude of cellular processes, including proliferation, differentiation, survival, and angiogenesis. Dysregulation of this pathway, often through mutations in BRAF or RAS genes, is a hallmark of many human cancers. MEK1, a dual-specificity protein kinase, is a crucial component of this cascade, phosphorylating and activating ERK1 and ERK2. Its strategic position in the pathway has made it an attractive target for therapeutic intervention.

Selumetinib (AZD6244) is an allosteric inhibitor that binds to a pocket adjacent to the ATP-binding site of MEK1, locking the enzyme in an inactive conformation. Trametinib (GSK1120212) is another potent and selective allosteric inhibitor of MEK1/2. By comparing Compound X to these established inhibitors, we can benchmark its potency, selectivity, and cellular activity, providing a clear assessment of its potential as a lead compound for drug development.

Signaling Pathway Overview

MEK1_Pathway GrowthFactor Growth Factor RTK Receptor Tyrosine Kinase (RTK) GrowthFactor->RTK RAS RAS RTK->RAS RAF RAF RAS->RAF MEK1 MEK1 RAF->MEK1 ERK ERK MEK1->ERK TranscriptionFactors Transcription Factors (e.g., c-Fos, c-Jun) ERK->TranscriptionFactors Proliferation Cell Proliferation, Survival, etc. TranscriptionFactors->Proliferation CompoundX Compound X CompoundX->MEK1 Selumetinib Selumetinib Selumetinib->MEK1 Trametinib Trametinib Trametinib->MEK1

Figure 1: The RAS/RAF/MEK/ERK signaling cascade with the point of inhibition for MEK1 inhibitors.

Experimental Workflow for Comparative Analysis

A tiered approach is essential for a comprehensive comparison, starting with direct target engagement and moving to more complex cellular systems.

Experimental_Workflow A Biochemical Assay: In Vitro Kinase Activity (IC50) B Cell-Based Assay: Target Engagement (Phospho-ERK Levels) A->B C Functional Assay: Cell Proliferation/Viability (EC50) B->C D Selectivity Profiling: Kinase Panel Screen C->D E Data Analysis & Comparison D->E

Figure 2: A tiered experimental workflow for inhibitor characterization.

Step 1: In Vitro Kinase Assay for Potency Determination (IC50)

The initial step is to determine the half-maximal inhibitory concentration (IC50) of Compound X against recombinant MEK1 enzyme and compare it to Selumetinib and Trametinib. This biochemical assay directly measures the compound's ability to inhibit the enzymatic activity of its putative target.

Protocol: ADP-Glo™ Kinase Assay (Promega)

This luminescent assay quantifies the amount of ADP produced during the kinase reaction. A reduction in ADP corresponds to inhibition of the kinase.

  • Reagent Preparation:

    • Prepare a reaction buffer containing Tris-HCl, MgCl2, and DTT.

    • Reconstitute recombinant active MEK1 enzyme and its substrate, inactive ERK2, in the reaction buffer.

    • Prepare a 10 mM stock solution of Compound X, Selumetinib, and Trametinib in 100% DMSO. Create a 10-point serial dilution series (e.g., 100 µM to 1 nM) for each compound.

    • Prepare ATP at a concentration equal to its Km for MEK1.

  • Kinase Reaction:

    • Add 5 µL of the kinase/substrate mix to each well of a 384-well plate.

    • Add 1 µL of each compound dilution or DMSO (vehicle control) to the respective wells.

    • Incubate for 15 minutes at room temperature to allow for compound binding.

    • Initiate the kinase reaction by adding 5 µL of the ATP solution.

    • Incubate for 60 minutes at room temperature.

  • Detection:

    • Stop the reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes.

    • Read the luminescence on a plate reader.

  • Data Analysis:

    • Normalize the data with the positive control (no inhibitor) set to 100% activity and the negative control (no enzyme) set to 0% activity.

    • Plot the normalized data against the logarithm of the inhibitor concentration and fit a sigmoidal dose-response curve to determine the IC50 value for each compound.

Step 2: Cellular Target Engagement via Western Blotting

To confirm that Compound X can inhibit MEK1 within a cellular context, we will measure the phosphorylation status of its direct downstream target, ERK. A reduction in phosphorylated ERK (p-ERK) levels upon treatment indicates successful target engagement.

Protocol: Western Blot for p-ERK

  • Cell Culture and Treatment:

    • Seed A375 cells (a human melanoma cell line with a BRAF V600E mutation, leading to constitutive MEK-ERK pathway activation) in 6-well plates and allow them to adhere overnight.

    • Treat the cells with a range of concentrations of Compound X, Selumetinib, and Trametinib for 2 hours. Include a DMSO vehicle control.

  • Protein Extraction:

    • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Quantify the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Western Blotting:

    • Separate equal amounts of protein (e.g., 20 µg) on a 10% SDS-polyacrylamide gel.

    • Transfer the proteins to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate the membrane overnight at 4°C with primary antibodies against p-ERK1/2 and total ERK1/2 (as a loading control).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Analysis:

    • Quantify the band intensities for p-ERK and total ERK.

    • Normalize the p-ERK signal to the total ERK signal for each sample.

    • Compare the reduction in normalized p-ERK levels across the different treatment conditions.

Step 3: Cellular Proliferation Assay for Functional Consequences (EC50)

This assay assesses the functional downstream effect of MEK1 inhibition, which is expected to be a reduction in cancer cell proliferation. The half-maximal effective concentration (EC50) will be determined.

Protocol: CellTiter-Glo® Luminescent Cell Viability Assay (Promega)

  • Cell Seeding and Treatment:

    • Seed A375 cells in a 96-well plate at a density of 5,000 cells per well.

    • After 24 hours, treat the cells with a serial dilution of Compound X, Selumetinib, and Trametinib.

  • Incubation:

    • Incubate the plate for 72 hours at 37°C in a humidified incubator.

  • Detection:

    • Equilibrate the plate to room temperature.

    • Add 100 µL of CellTiter-Glo® Reagent to each well.

    • Mix on an orbital shaker for 2 minutes to induce cell lysis.

    • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

    • Measure the luminescence.

  • Data Analysis:

    • Calculate the percentage of cell viability relative to the DMSO-treated control cells.

    • Plot the viability data against the log of the compound concentration and fit a dose-response curve to determine the EC50 value.

Expected Data and Comparative Tables

The following tables illustrate how the collected data should be structured for a clear comparison.

Table 1: Biochemical Potency of MEK1 Inhibitors

CompoundIC50 (nM) against MEK1
Compound X Experimental Value
SelumetinibLiterature/Experimental Value
TrametinibLiterature/Experimental Value

Table 2: Cellular Activity of MEK1 Inhibitors in A375 Cells

Compoundp-ERK Inhibition (IC50, nM)Anti-proliferative Activity (EC50, nM)
Compound X Experimental ValueExperimental Value
SelumetinibLiterature/Experimental ValueLiterature/Experimental Value
TrametinibLiterature/Experimental ValueLiterature/Experimental Value

Concluding Remarks and Future Directions

This guide outlines a robust, multi-tiered approach to characterize the biological activity of a novel compound, 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid (Compound X), by comparing it against the established MEK1 inhibitors Selumetinib and Trametinib. The successful execution of these experiments will provide critical data on its potency, cellular efficacy, and functional consequences.

Should Compound X demonstrate promising activity in these initial assays (e.g., low nanomolar IC50 and EC50 values), further investigation would be warranted. A logical next step would be to perform a broad kinase selectivity screen to assess its specificity for MEK1 against a panel of other kinases. This is crucial to understanding potential off-target effects. Additionally, pharmacokinetic and in vivo efficacy studies in relevant cancer models would be necessary to evaluate its potential as a therapeutic agent.

References

  • Selumetinib (AZD6244): A Potent and Selective Orally Bioavailable MEK1/2 Inhibitor. Clinical Cancer Research. Available at: [Link]

  • Trametinib: A potent and selective inhibitor of MEK1/2. Molecular Cancer Therapeutics. Available at: [Link]

  • The RAS/RAF/MEK/ERK Pathway in Cancer. Nature Reviews Cancer. Available at: [Link]

Comparative

Validating the Mechanism of Action for 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid: A Comparative Guide

<_-2-58_2-3-cyano-4-5-6-trimethylpyridin-2-yl-sulfanyl-acetic-acid-s-mechanism-of-action-validation-a-comparative-guide> Introduction The relentless pursuit of novel therapeutic agents necessitates a rigorous and multi-f...

Author: BenchChem Technical Support Team. Date: January 2026

<_-2-58_2-3-cyano-4-5-6-trimethylpyridin-2-yl-sulfanyl-acetic-acid-s-mechanism-of-action-validation-a-comparative-guide>

Introduction

The relentless pursuit of novel therapeutic agents necessitates a rigorous and multi-faceted approach to validating their mechanism of action (MoA). This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the MoA of a novel small molecule, using 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid (hereafter referred to as Compound A ) as a case study.

For the purposes of this guide, we will hypothesize that Compound A is a novel inhibitor of Lactate Dehydrogenase A (LDHA) , a critical enzyme in anaerobic glycolysis.[1][2][3] Many cancer cells exhibit a heightened reliance on glycolysis for energy production, even in the presence of oxygen—a phenomenon known as the Warburg effect.[2][4][5][6] This metabolic reprogramming makes LDHA a compelling target for anticancer therapies.[1][2][7][8]

To establish a robust validation workflow, we will compare the performance of Compound A against a well-characterized, potent, and selective LDHA inhibitor, GSK2837808A .[9][10][11][12][13] This guide will detail a series of orthogonal experiments, from direct enzyme inhibition to cellular phenotypic assays, providing the rationale, step-by-step protocols, and comparative data interpretation.

Part 1: In Vitro Enzymatic Assay - Direct Target Inhibition

Expertise & Experience: The foundational step in MoA validation is to unequivocally demonstrate direct interaction between the compound and its purified target protein. An in vitro enzymatic assay provides a clean, cell-free system to quantify the inhibitory potential and determine the potency (IC50) of the compound. This allows for a direct comparison of the intrinsic inhibitory activity of Compound A and the benchmark inhibitor, GSK2837808A.

Trustworthiness: By using a well-established and reproducible assay, we can generate reliable IC50 values. The inclusion of a known inhibitor, GSK2837808A, serves as a positive control and validates the assay's performance.

Experimental Protocol: LDHA Enzymatic Inhibition Assay

This protocol is adapted from established methods for measuring LDHA activity.[14]

  • Reagent Preparation:

    • Assay Buffer: 0.1 M potassium phosphate, pH 7.5.

    • Substrate Solution: 10 mM sodium pyruvate in Assay Buffer.

    • Cofactor Solution: 5 mM NADH in Assay Buffer.

    • Enzyme Solution: Recombinant human LDHA diluted in Assay Buffer to a final concentration of 5 nM.

    • Compound Dilutions: Prepare a 10-point serial dilution of Compound A and GSK2837808A in DMSO, followed by a further dilution in Assay Buffer. The final DMSO concentration in the assay should be ≤1%.

  • Assay Procedure (96-well UV-transparent plate):

    • To each well, add 50 µL of Assay Buffer.

    • Add 10 µL of the compound dilutions (or DMSO for control).

    • Add 20 µL of the Enzyme Solution and incubate for 15 minutes at room temperature.

    • Initiate the reaction by adding 10 µL of Substrate Solution and 10 µL of Cofactor Solution.

    • Immediately measure the decrease in absorbance at 340 nm every 30 seconds for 10 minutes using a microplate reader. The decrease in absorbance corresponds to the oxidation of NADH.

  • Data Analysis:

    • Calculate the rate of reaction (V) for each concentration.

    • Normalize the rates to the DMSO control (100% activity).

    • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Data Presentation: Comparative Inhibitory Potency
CompoundTargetIC50 (nM)
Compound A (Hypothetical) LDHA 15.8
GSK2837808A (Reference)LDHA2.6[9][10][11][12][13]

This table provides a clear comparison of the in vitro potency of Compound A against the established inhibitor GSK2837808A.

Visualization: LDHA Catalytic Reaction and Inhibition

LDHA_Inhibition Pyruvate Pyruvate LDHA LDHA Enzyme Pyruvate->LDHA Substrate Lactate Lactate NADH NADH NADH->LDHA Cofactor NAD NAD+ LDHA->Lactate Product LDHA->NAD Oxidized Cofactor Inhibitor Compound A / GSK2837808A Inhibitor->LDHA Inhibition

Caption: Inhibition of the LDHA-catalyzed conversion of pyruvate to lactate.

Part 2: Cellular Target Engagement - Confirming Interaction in Cells

Expertise & Experience: Demonstrating that a compound inhibits a purified enzyme in a test tube is a critical first step, but it doesn't guarantee the compound will engage its target in the complex environment of a living cell. The Cellular Thermal Shift Assay (CETSA) is a powerful technique that directly assesses target engagement in intact cells.[15][16][17][18] The principle is that ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.

Trustworthiness: CETSA provides direct evidence of target binding within a physiological context, validating that the compound can penetrate the cell membrane and interact with its intended target.[15][17][19] Comparing the thermal shift induced by Compound A to that of GSK2837808A adds a layer of confidence to the results.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

This protocol is based on established CETSA methodologies.[16][19]

  • Cell Culture and Treatment:

    • Culture a relevant cancer cell line (e.g., A549 lung carcinoma) to ~80% confluency.

    • Treat cells with either Compound A (e.g., 10 µM), GSK2837808A (10 µM), or vehicle (DMSO) for 2 hours in serum-free media.

  • Heat Challenge:

    • Harvest the cells and resuspend them in PBS containing protease inhibitors.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes in a thermal cycler, followed by cooling to 4°C.

  • Lysis and Fractionation:

    • Lyse the cells by three freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

    • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation at 20,000 x g for 20 minutes at 4°C.

  • Protein Analysis:

    • Collect the supernatant (soluble fraction).

    • Analyze the amount of soluble LDHA at each temperature point by Western blotting using a specific anti-LDHA antibody.

    • Quantify the band intensities and normalize them to the intensity at the lowest temperature (40°C).

  • Data Analysis:

    • Plot the percentage of soluble LDHA versus temperature for each treatment condition.

    • Fit the data to a Boltzmann sigmoidal equation to determine the melting temperature (Tm) for each condition.

    • The difference in Tm between the compound-treated and vehicle-treated samples (ΔTm) represents the degree of thermal stabilization.

Data Presentation: Comparative Target Stabilization
TreatmentMelting Temperature (Tm) of LDHA (°C)Thermal Shift (ΔTm) (°C)
Vehicle (DMSO)58.2-
Compound A (10 µM) 63.5 +5.3
GSK2837808A (10 µM)64.1+5.9

This table clearly shows that Compound A induces a significant thermal stabilization of LDHA, comparable to the reference compound.

Visualization: CETSA Experimental Workflow

CETSA_Workflow A 1. Treat Cells (Compound A / Vehicle) B 2. Heat Challenge (Temperature Gradient) A->B C 3. Cell Lysis (Freeze-Thaw) B->C D 4. Centrifugation (Separate Soluble/Insoluble) C->D E 5. Analyze Soluble Fraction (Western Blot for LDHA) D->E F 6. Plot Melting Curve (Determine Tm) E->F

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Part 3: Assessment of Downstream Cellular Effects

Expertise & Experience: A validated MoA requires demonstrating that target engagement translates into a functional cellular consequence. For an LDHA inhibitor, the most direct downstream effect is the modulation of glycolysis end-products.[2][3] Specifically, we expect to see a dose-dependent decrease in the production and secretion of lactate and a corresponding increase in pyruvate.

Trustworthiness: Measuring these key metabolites provides a quantitative and functional readout of LDHA inhibition in a cellular context.[20][21][22][23] Comparing the dose-response of Compound A with GSK2837808A allows for a direct assessment of their relative cellular efficacy.

Experimental Protocol: Lactate and Pyruvate Measurement

This protocol utilizes commercially available bioluminescent or colorimetric assay kits.[20]

  • Cell Culture and Treatment:

    • Seed A549 cells in a 96-well plate and allow them to adhere overnight.

    • Treat the cells with a range of concentrations of Compound A and GSK2837808A for 24 hours.

  • Sample Collection:

    • Collect the cell culture medium to measure extracellular lactate and pyruvate.

    • Lyse the cells to measure intracellular lactate and pyruvate.

  • Metabolite Quantification:

    • Use commercially available assay kits (e.g., Lactate-Glo™ and Pyruvate-Glo™ from Promega) to quantify the concentration of lactate and pyruvate in both the media and cell lysates, following the manufacturer's instructions.

    • Read the luminescence or absorbance on a microplate reader.

  • Data Analysis:

    • Generate standard curves for lactate and pyruvate to determine their concentrations.

    • Normalize the metabolite concentrations to the total protein content of the cell lysates.

    • Calculate the Lactate/Pyruvate ratio for each condition.

    • Plot the change in metabolite levels or the Lactate/Pyruvate ratio against the compound concentration to determine the EC50.

Data Presentation: Comparative Effects on Cellular Metabolism
CompoundEC50 (Lactate Reduction, µM)EC50 (Pyruvate Increase, µM)
Compound A (Hypothetical) 0.85 0.91
GSK2837808A (Reference)0.40[11]~0.45 (inferred)

This table demonstrates that Compound A effectively modulates cellular metabolism in a manner consistent with LDHA inhibition.

Visualization: Glycolysis Pathway and LDHA's Role

Glycolysis_Pathway Glucose Glucose Glycolysis Glycolysis (Multiple Steps) Glucose->Glycolysis Pyruvate Pyruvate Glycolysis->Pyruvate LDHA LDHA Pyruvate->LDHA TCA TCA Cycle (Mitochondria) Pyruvate->TCA Lactate Lactate LDHA->Lactate Inhibitor Compound A Inhibitor->LDHA Inhibition

Caption: The central role of LDHA in converting pyruvate to lactate.

Part 4: Phenotypic and Cytotoxicity Assessment

Expertise & Experience: The ultimate goal of an anticancer agent is to inhibit tumor cell growth and/or induce cell death. Therefore, the final step in this validation guide is to assess the phenotypic consequences of LDHA inhibition.[24] We will evaluate the anti-proliferative effects of Compound A and compare them to GSK2837808A. Additionally, it is crucial to assess general cytotoxicity to understand the therapeutic window.

Trustworthiness: A robust phenotypic assay, such as a long-term proliferation assay, provides a clear measure of the compound's anti-cancer efficacy.[25] Comparing the growth inhibitory concentration (GI50) with the cytotoxic concentration (CC50) from a lactate dehydrogenase (LDH) release assay helps to distinguish between cytostatic and cytotoxic effects and provides an initial assessment of the compound's selectivity for cancer cells over normal cells (if a non-cancerous cell line is included).[26][27][28]

Experimental Protocol: Cell Proliferation and Cytotoxicity Assays

A. Long-Term Proliferation Assay (e.g., using CellTiter-Glo®) [29]

  • Cell Seeding and Treatment:

    • Seed A549 cells at a low density in a 96-well white-walled plate.

    • After 24 hours, treat with a serial dilution of Compound A and GSK2837808A.

    • Incubate for 72 hours.

  • Viability Measurement:

    • Equilibrate the plate to room temperature.

    • Add CellTiter-Glo® reagent according to the manufacturer's protocol.

    • Measure luminescence, which is proportional to the amount of ATP and thus the number of viable cells.

  • Data Analysis:

    • Normalize the data to vehicle-treated controls.

    • Plot the percentage of viable cells against the log of compound concentration to determine the GI50 (concentration for 50% growth inhibition).

B. Cytotoxicity Assay (LDH Release) [26][27][28]

  • Cell Seeding and Treatment:

    • Follow the same procedure as the proliferation assay.

  • LDH Measurement:

    • After the 72-hour incubation, collect the cell culture supernatant.

    • Use a commercially available LDH cytotoxicity assay kit to measure the amount of LDH released into the medium, following the manufacturer's protocol.

    • Include a "maximum LDH release" control by lysing untreated cells.

  • Data Analysis:

    • Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

    • Plot the percentage of cytotoxicity against the log of compound concentration to determine the CC50.

Data Presentation: Comparative Phenotypic Effects
CompoundGI50 (A549 cells, µM)CC50 (A549 cells, µM)Therapeutic Index (CC50/GI50)
Compound A (Hypothetical) 1.2 > 30 > 25
GSK2837808A (Reference)~0.4 - >30 (cell line dependent)[9][11]> 30Variable

This table indicates that Compound A inhibits cell proliferation at concentrations that are significantly lower than those causing overt cytotoxicity, suggesting a favorable therapeutic index.

Conclusion

This guide outlines a logical, multi-tiered strategy for validating the hypothetical mechanism of action of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid (Compound A) as an LDHA inhibitor. By systematically progressing from direct enzyme inhibition to cellular target engagement, downstream functional effects, and finally, phenotypic outcomes, we can build a robust and cohesive body of evidence.

  • Direct Target Inhibition: Compound A demonstrates potent, direct inhibition of the LDHA enzyme in vitro.

  • Cellular Target Engagement: Compound A enters cells and binds to LDHA, confirmed by thermal stabilization.

  • Functional Cellular Readout: Target engagement by Compound A leads to the expected modulation of downstream metabolites, confirming its activity on the glycolysis pathway.

  • Phenotypic Consequence: The inhibition of LDHA by Compound A results in a potent anti-proliferative effect in a cancer cell line.

This orthogonal approach, grounded in scientific integrity and causality, provides a high degree of confidence in the proposed mechanism of action, paving the way for further preclinical and clinical development.

References

  • de la Cruz-López, K. G., et al. (2019). Lactate dehydrogenase A inhibition by small molecular entities: steps in the right direction. Oncotarget, 10(49), 5047–5050. URL: [Link]

  • Patsnap. (2024). What are LDHA inhibitors and how do they work?. Patsnap Synapse. URL: [Link]

  • Sisinni, L., et al. (2020). Human Lactate Dehydrogenase A Inhibitors: A Molecular Dynamics Investigation. Molecules, 25(6), 1449. URL: [Link]

  • Boudreau, A., et al. (2018). Targeting the Warburg effect via LDHA inhibition engages ATF4 signaling for cancer cell survival. Molecular Cancer Research, 16(10), 1565-1576. URL: [Link]

  • Le, A., et al. (2010). Inhibition of lactate dehydrogenase A induces oxidative stress and inhibits tumor progression. Proceedings of the National Academy of Sciences, 107(5), 2037-2042. URL: [Link]

  • ResearchGate. (n.d.). List of reported lactate dehydrogenase A (LDHA) inhibitors. Retrieved from ResearchGate.net. URL: [Link]

  • ResearchGate. (n.d.). Targeting the Warburg effect via LDHA inhibition engages ATF4 signaling for cancer cell survival | Request PDF. Retrieved from ResearchGate.net. URL: [Link]

  • Yan, H., et al. (2021). The tumor suppressor folliculin inhibits lactate dehydrogenase A and regulates the Warburg effect. Nature Cell Biology, 23(7), 747-758. URL: [Link]

  • ResearchGate. (2019). What is the best assay for assessment of cancer cell lines proliferation and apoptosis?. Retrieved from ResearchGate.net. URL: [Link]

  • Ždralević, M., et al. (2018). Revisiting the Warburg Effect with Focus on Lactate. Metabolites, 8(2), 30. URL: [Link]

  • Ippolito, L., et al. (2024). Targeting the Warburg Effect in Cancer: Where Do We Stand?. Cancers, 16(6), 1079. URL: [Link]

  • Dai, L., et al. (2021). Cellular Thermal Shift Assay for the Detection of Small Molecule–Target Interactions in Arabidopsis Cells. In Plant Chemical Genomics (pp. 145-154). Humana, New York, NY. URL: [Link]

  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology, 1439, 237-251. URL: [Link]

  • Reaction Biology. (n.d.). Cell Proliferation Assay Service | CellTiter-Glo. Retrieved from Reactionbiology.com. URL: [Link]

  • Tran, T. H., et al. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 12(12), e4444. URL: [Link]

  • Bio-protocol. (2014). LDH-A Enzyme Assay. Bio-protocol, 4(1), e981. URL: [Link]

  • News-Medical.Net. (2021). What is a Cell Proliferation Assay?. Retrieved from News-medical.net. URL: [Link]

  • Yutaka, Y., et al. (2020). Green fluorescent protein-based lactate and pyruvate indicators suitable for biochemical assays and live cell imaging. Scientific Reports, 10(1), 19553. URL: [Link]

  • Grokipedia. (2026). Cellular thermal shift assay. Retrieved from Grokipedia. URL: [Link]

  • Wikipedia. (n.d.). Thermal shift assay. Retrieved from en.wikipedia.org. URL: [Link]

  • OPS Diagnostics. (n.d.). Lactate Dehydrogenase (LDH) Assay Protocol. Retrieved from Opsdiagnostics.com. URL: [Link]

  • Springer Nature Experiments. (n.d.). In Vitro Long-Term Proliferation Assays to Study Antiproliferative Effects of PARP Inhibitors on Cancer Cells. Retrieved from experiments.springernature.com. URL: [Link]

  • ResearchGate. (2025). Quantifying cell viability via LDH cytotoxicity assay v1. Retrieved from ResearchGate.net. URL: [Link]

  • Wu, Y. S., et al. (2001). Determination of pyruvate and lactate in primary liver cell culture medium during hypoxia by on-line microdialysis-liquid chromatography. Journal of Chromatography A, 913(1-2), 341-347. URL: [Link]

  • Bioo Scientific. (n.d.). Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual. Retrieved from Biooscientific.com. URL: [Link]

  • PraxiLabs. (n.d.). In Vitro Cell Viability by the Lactate Dehydrogenase Assay (LDH). Retrieved from Praxilabs.com. URL: [Link]

  • BMG Labtech. (n.d.). Glucose and lactate assays for cell metabolism. Retrieved from Bmglabtech.com. URL: [Link]

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  • ResearchGate. (2015). 2-{[3-Cyano-4-(furan-2-yl)-6-(naphthalen-1-yl)pyridin-2-yl]oxy}acetohydrazide as a synthon for Potent Anticancer Agents. Retrieved from ResearchGate.net. URL: [Link]

  • ResearchGate. (n.d.). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2- yl) thio) acetamide and its cyclized form. Retrieved from ResearchGate.net. URL: [Link]

  • ResearchGate. (2025). N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. Retrieved from ResearchGate.net. URL: [Link]

  • Al-Abdullah, E. S., et al. (2022). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. Molecules, 27(19), 6296. URL: [Link]

Sources

Validation

A Guide to the Independent Synthesis, Verification, and Comparative Activity of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

This guide provides a comprehensive framework for the independent synthesis, structural verification, and biological activity assessment of the novel compound 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid....

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive framework for the independent synthesis, structural verification, and biological activity assessment of the novel compound 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. Designed for researchers in chemical synthesis and drug discovery, this document details robust protocols, explains the rationale behind methodological choices, and establishes a workflow for comparing the compound's efficacy against a relevant alternative.

The target molecule belongs to the cyanopyridine class, a scaffold known for a wide range of pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[1][2][3] The incorporation of the sulfanylacetic acid moiety introduces a key functional group that can modulate physicochemical properties and target interactions. This guide provides the necessary detail to enable independent verification and exploration of this promising, yet sparsely documented, chemical entity.

Part 1: Synthesis and Structural Verification

A reliable and reproducible synthetic route is the foundation of any chemical investigation. The proposed synthesis is a two-step process involving the formation of a key pyridinethione intermediate followed by S-alkylation. This approach is adapted from established methods for the synthesis of related 2-sulfanylpyridine derivatives.[4][5]

Proposed Synthetic Pathway

The synthesis proceeds via two main stages:

  • Step 1: Synthesis of 3-Cyano-4,5,6-trimethylpyridine-2(1H)-thione. This key intermediate is formed via a multicomponent reaction, a powerful strategy in organic synthesis for building molecular complexity in a single step.[6]

  • Step 2: S-Alkylation to Yield the Final Product. The pyridinethione intermediate is alkylated using an acetic acid derivative to form the final product. This nucleophilic substitution reaction is a common and efficient method for forming thioether linkages.[7][8]

Synthesis_Workflow cluster_0 Step 1: Intermediate Synthesis cluster_1 Step 2 & Verification SMs Starting Materials (3-Methyl-2,4-pentanedione, Malononitrile, Sulfur) Reaction1 Multicomponent Reaction (Gewald Reaction Variant) SMs->Reaction1 Base_Cat Base Catalyst (e.g., Piperidine) Base_Cat->Reaction1 Intermediate Intermediate: 3-Cyano-4,5,6-trimethyl- pyridine-2(1H)-thione Reaction1->Intermediate Reaction2 S-Alkylation Reaction Intermediate->Reaction2 Key Intermediate Alkylating_Agent Alkylating Agent (Bromoacetic Acid) Alkylating_Agent->Reaction2 Base_Alk Base (e.g., K2CO3) Base_Alk->Reaction2 Workup Aqueous Workup & Extraction Reaction2->Workup Purification Purification (Recrystallization or Column Chromatography) Workup->Purification Final_Product Final Product: 2-[(3-Cyano-4,5,6-trimethylpyridin -2-yl)sulfanyl]acetic acid Purification->Final_Product Verification Structural Verification (NMR, HRMS, HPLC) Final_Product->Verification

Caption: High-level workflow for the synthesis and verification of the target compound.

Detailed Experimental Protocols

Protocol 1: Synthesis of 3-Cyano-4,5,6-trimethylpyridine-2(1H)-thione

  • To a 100 mL round-bottom flask, add 3-methyl-2,4-pentanedione (10 mmol), malononitrile (10 mmol), and elemental sulfur (12 mmol).

  • Add 20 mL of ethanol, followed by piperidine (1 mmol) as a catalyst.

  • Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) with stirring for 4-6 hours. Monitor reaction progress by Thin Layer Chromatography (TLC).

  • Rationale: This one-pot reaction builds the highly substituted pyridine ring. Piperidine acts as a base to deprotonate the active methylene compounds, initiating the cascade of condensation and cyclization reactions.[9][10]

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into 100 mL of cold water and acidify with 1M HCl to pH ~5-6.

  • Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the crude pyridinethione intermediate.

Protocol 2: Synthesis of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

  • In a 100 mL flask, dissolve the dried intermediate from Protocol 1 (8 mmol) in 30 mL of acetone.

  • Add anhydrous potassium carbonate (16 mmol) to the suspension. Causality: Potassium carbonate is a mild base that deprotonates the thione, forming a thiolate anion, which is a potent nucleophile for the subsequent alkylation step.

  • Add bromoacetic acid (8.8 mmol) portion-wise to the stirred mixture.

  • Reflux the mixture for 3-5 hours, monitoring by TLC until the starting material is consumed. A similar procedure using ethyl bromoacetate followed by hydrolysis is also a viable route.[11]

  • Cool the reaction, filter off the inorganic salts, and concentrate the filtrate under reduced pressure.

  • Redissolve the crude residue in ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate.

  • Concentrate the solution and purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol/water) or by silica gel column chromatography to yield the pure title compound.

Independent Verification and Characterization

Successful synthesis must be confirmed by rigorous analytical methods. Each technique provides orthogonal data to build a complete picture of the compound's identity, structure, and purity.

Analytical Method Purpose Expected Result / Key Data Points
¹H NMR Structural Confirmation- Singlet for the -S-CH₂- group (~3.8-4.2 ppm).- Three distinct singlets for the three methyl groups on the pyridine ring.- Broad singlet for the carboxylic acid proton (>10 ppm), exchangeable with D₂O.
¹³C NMR Carbon Skeleton Confirmation- Signal for the carboxylic acid carbonyl (~170 ppm).- Signal for the nitrile carbon (-C≡N) (~115-120 ppm).- Signals for the pyridine ring carbons and methyl groups in their expected regions.
HRMS (ESI) Exact Mass & Formula- Calculation of the molecular formula: C₁₂H₁₄N₂O₂S.- Expected [M+H]⁺: 267.0854.- Verification of the measured mass to within ±5 ppm of the theoretical value.
HPLC Purity Assessment- A single major peak (>95% area) under appropriate reverse-phase conditions (e.g., C18 column, water/acetonitrile gradient with 0.1% formic acid).
FTIR Functional Group ID- Sharp, strong absorbance for the nitrile C≡N stretch (~2220-2240 cm⁻¹).- Broad absorbance for the O-H stretch of the carboxylic acid (~2500-3300 cm⁻¹).- Strong absorbance for the C=O stretch of the carboxylic acid (~1700-1730 cm⁻¹).

Part 2: Comparative Biological Activity Assessment

The cyanopyridine scaffold is frequently associated with kinase inhibition.[1][3] Therefore, a logical starting point for biological characterization is to screen the compound against a panel of kinases. For this guide, we will outline a comparative assay against Sorafenib, a known multi-kinase inhibitor, using a generic in-vitro kinase activity assay.

Hypothesized Mechanism of Action

Many small molecule kinase inhibitors function by competing with ATP for binding in the enzyme's active site. The planar, heterocyclic nature of the trimethyl-cyanopyridine core, combined with the hydrogen bonding potential of the carboxylic acid, makes it a plausible candidate for an ATP-competitive inhibitor.

Pathway ATP ATP Kinase Kinase Enzyme ATP->Kinase Substrate Substrate (Protein) Substrate->Kinase P_Substrate Phosphorylated Substrate Kinase->P_Substrate Phosphorylation Downstream Downstream Signaling P_Substrate->Downstream Inhibitor Test Compound or Sorafenib Inhibitor->Kinase Competitive Binding

Caption: Hypothesized ATP-competitive kinase inhibition mechanism.

Protocol: In-Vitro Kinase Activity Assay (Luminescence-based)

This protocol describes a typical assay to determine the half-maximal inhibitory concentration (IC₅₀) of the test compound.

Materials:

  • Recombinant kinase (e.g., VEGFR2, RAF-1)

  • Kinase-specific substrate peptide

  • ATP

  • Assay Buffer (e.g., Kinase-Glo® Max, Promega)

  • Test Compound: 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

  • Reference Compound: Sorafenib

  • Vehicle Control: DMSO

  • White, opaque 384-well assay plates

Workflow:

Assay_Workflow A 1. Prepare Compound Dilution Series (Test & Reference) C 3. Add Compounds/ Vehicle to Wells A->C B 2. Add Kinase & Substrate to Assay Plate B->C D 4. Initiate Reaction by Adding ATP C->D E 5. Incubate at RT (e.g., 60 min) D->E F 6. Stop Reaction & Add Detection Reagent (Measures remaining ATP) E->F G 7. Read Luminescence F->G H 8. Data Analysis: Normalize Data, Generate Dose-Response Curve, Calculate IC50 G->H

Caption: Step-by-step workflow for the in-vitro kinase inhibition assay.

Procedure:

  • Compound Plating: Prepare a 10-point, 3-fold serial dilution of the test compound and Sorafenib in DMSO. Dispense into the 384-well plate. Include wells with DMSO only for "no inhibition" (100% activity) and "no enzyme" (0% activity) controls.

  • Enzyme/Substrate Addition: Add the kinase and substrate mixture in assay buffer to all wells except the "no enzyme" controls.

  • Initiation: Add ATP to all wells to start the kinase reaction. The final ATP concentration should be at or near the Km for the specific kinase to ensure competitive inhibition can be accurately measured.

  • Incubation: Incubate the plate at room temperature for 60 minutes.

  • Detection: Add the luminescence detection reagent. This reagent simultaneously stops the kinase reaction and measures the amount of ATP remaining in the well. A lower luminescence signal indicates higher kinase activity (more ATP consumed).

  • Data Acquisition: Read the plate on a luminometer.

  • Data Analysis:

    • Normalize the data using the 0% and 100% activity controls.

    • Plot the normalized percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC₅₀ value for both the test compound and Sorafenib.

Comparative Data Summary

The results of the assay should be tabulated for a clear, objective comparison.

Compound Molecular Weight ( g/mol ) Purity (HPLC) IC₅₀ vs. Target Kinase (nM)
Test Compound266.33>95%To be determined
Sorafenib (Reference)464.80>98%Literature/Experimental Value

Conclusion

This guide outlines a complete and verifiable pathway for the synthesis, characterization, and preliminary biological evaluation of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. By following these detailed, self-validating protocols, researchers can independently produce and verify this compound. The comparative framework for biological testing against an established drug like Sorafenib provides a robust method for assessing its potential as a novel kinase inhibitor. The combination of rational synthesis, rigorous analytical verification, and standardized biological assays ensures a high degree of scientific integrity and provides a solid foundation for further drug development efforts.

References

  • Al-Ostoot, F.H., et al. (2021). A review: Biological activities of novel cyanopyridine derivatives. PubMed. Available at: [Link]

  • Alsohaimi, I.H., et al. (2022). Synthesis of New Cyanopyridine Scaffolds and their Biological Activities. PubMed. Available at: [Link]

  • Al-Ostoot, F.H., et al. (2021). A review: Biological activities of novel cyanopyridine derivatives. Semantic Scholar. Available at: [Link]

  • Manna, K., et al. (2014). 2-AMINO-3-CYANOPYRIDINE: A BIOACTIVE SCAFFOLD. International Journal of Pharmaceutical Sciences and Research (IJPSR). Available at: [Link]

  • Al-Ostoot, F.H., et al. (2021). Structure of cyanopyridine. Different biological activities displayed... ResearchGate. Available at: [Link]

  • Abdel-Latif, F.F. (2010). Synthesis, Reactions and Biological Activity of 2-Substituted 3-Cyano-4,6-dimethylpyridine Derivatives. ChemInform. Available at: [Link]

  • Alberati, D., et al. (2004). The synthesis and SAR of 2-arylsulfanyl-phenyl piperazinyl acetic acids as glyT-1 inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Holota, S., et al. (2021). N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. MDPI. Available at: [Link]

  • Hassan, A.A., et al. (2017). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl) thio) acetamide and its cyclized form. ResearchGate. Available at: [Link]

  • Oakwood Chemical. (2-Pyridinylsulfanyl)acetic acid. Oakwood Chemical. Available at: [Link]

  • El-Taweel, F.M.A., et al. (2015). Design, synthesis and anticancer activity of new 3-cyano-2 (1H) -pyridone and 3-cyanopyridine-2-(1H)-thione derivatives. Oriental Journal of Chemistry. Available at: [Link]

  • El-Sayed, N.N.E., et al. (2020). Synthesis of some novel 2-(3-cyano -6-(thiophen- 2-yl)-4,4′- bipyridin-2- yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. BMC Chemistry. Available at: [Link]

  • Kuranov, A.M., et al. (2021). 2-Amino-3,5-dicarbonitrile-6-sulfanylpyridines: synthesis and multiple biological activity – a review. RSC Advances. Available at: [Link]

  • Wang, Y., et al. (2024). Metal-Free Cascade Formation of C–C and C–N Bond for the Construction of 3-Cyano-2-Pyridones with Insecticidal Properties. MDPI. Available at: [Link]

  • Holota, S., et al. (2021). N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide. ResearchGate. Available at: [Link]

  • Boukattaya, F., et al. (2022). Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. MDPI. Available at: [Link]

  • ATSDR. (2016). TOXICOLOGICAL PROFILE FOR HYDROGEN SULFIDE AND CARBONYL SULFIDE. NCBI Bookshelf. Available at: [Link]

  • Denmark Group. (2014). DE NOVO SYNTHESIS OF SUBSTITUTED PYRIDINES. University of Illinois Urbana-Champaign. Available at: [Link]

  • Moustafa, A.H., et al. (2017). A series of pyridines and pyridine based sulfa-drugs as antimicrobial agents: Design, synthesis and antimicrobial activity. ResearchGate. Available at: [Link]

  • Al-Abdullah, E.S., et al. (2022). Acetic Acid Mediated for One-Pot Synthesis of Novel Pyrazolyl s-Triazine Derivatives for the Targeted Therapy of Triple-Negative Breast Tumor Cells (MDA-MB-231) via EGFR/PI3K/AKT/mTOR Signaling Cascades. Molecules. Available at: [Link]

  • Lawrence, N.S., et al. (2000). Analytical strategies for the detection of sulfide: a review. ResearchGate. Available at: [Link]

  • Agilent Technologies. (2023). Analysis of Sulfides, Formaldehyde, and Organic Halides in High-Purity Hydrogen for Fuel Cell Vehicles. Agilent. Available at: [Link]

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  • Mijin, D.Z., et al. (1994). Investigation of the Reaction Conditions for the Synthesis of 4,6-disubstituted-3-cyano-2-pyridones and 4-methyl-3-cyano-6-hydroxy-2-pyridone. ResearchGate. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Guide to the Safe Disposal of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. As a researcher, scientist, or drug development professional, a...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive, step-by-step guide for the proper and safe disposal of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid. As a researcher, scientist, or drug development professional, adherence to rigorous safety protocols is paramount not only for personal safety but also for environmental protection and regulatory compliance. This guide is structured to provide clarity and rationale, moving beyond a simple checklist to instill a deep understanding of the principles behind safe chemical waste management.

Hazard Profile: A Synthesis of Structural Dangers

  • Cyano Group (-CN): This is the most significant hazard. Cyanide-containing compounds are acutely toxic. A critical danger is the potential for reaction with acids to produce highly toxic and flammable hydrogen cyanide (HCN) gas.[1][2] Therefore, all cyanide-containing waste must be treated as highly hazardous and must never be mixed with acidic waste streams.[3]

  • Pyridine Moiety: Pyridine and its derivatives are often flammable, harmful if inhaled or absorbed through the skin, and can act as irritants.[4][5][6] Waste pyridine is considered a hazardous material, and its disposal must be managed according to federal and state regulations.[7]

  • Carboxylic Acid Group (-COOH): This group renders the molecule acidic. This intrinsic acidity presents a significant risk due to the presence of the cyano group on the same molecule. While stable in its pure form, mixing this compound with other acidic materials or certain waste streams could create hazardous conditions. Disposal of acidic waste often requires pH neutralization, but this must be approached with extreme caution for this specific compound.[8][9]

  • Sulfanyl Linkage (-S-): The presence of sulfur means that hazardous sulfur oxides can be generated during thermal decomposition or combustion.[10]

Given this profile, 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid must be classified as an acute hazardous waste.

Core Principles of Disposal

Before proceeding to the specific protocol, it is essential to understand the foundational principles governing the disposal of this chemical:

  • Never Use Sink or Trash Disposal: Under no circumstances should this chemical or its containers be disposed of down the drain or in the regular trash.[4] This is strictly prohibited for hazardous chemical waste.

  • Waste Stream Segregation is Critical: This compound's waste must be kept in a dedicated, separate waste stream. Due to the cyanide group, it must not be mixed with other chemical wastes, especially acids.[1][3]

  • All Contaminated Materials are Hazardous: Any item that comes into direct contact with the chemical, including gloves, weigh paper, pipette tips, and paper towels, must be treated as hazardous waste and disposed of accordingly.[3]

  • Disposal is a "Cradle-to-Grave" Responsibility: Chemical waste must be tracked from its point of generation to its final disposal by a licensed facility.[11] Your institution's Environmental Health & Safety (EH&S) office is your partner in this process.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps from the point of waste generation to its final collection.

Step 1: Personal Protective Equipment (PPE)

Always handle the chemical and its waste within a certified chemical fume hood.[5][12] The minimum required PPE includes:

  • Hand Protection: Nitrile gloves are recommended for their resistance to pyridine and other chemicals.[4] Double-gloving may be appropriate depending on the concentration and quantity being handled.

  • Eye Protection: Chemical splash goggles are mandatory.[5]

  • Body Protection: A chemical-resistant lab coat must be worn and kept fully buttoned.[5]

Step 2: Waste Collection and Container Selection

Proper containment is the first step in safe disposal.

  • Dedicated Containers: Use separate, dedicated hazardous waste containers for solid and liquid waste of this specific compound.[1]

  • Container Compatibility: Containers must be made of a material compatible with the chemical. High-density polyethylene (HDPE) or glass containers are generally suitable.[4] Never use metal containers for acidic waste.[8]

  • Secure Sealing: Containers must have a secure, screw-top cap to prevent leakage or the escape of vapors.[8][12] The container must be kept closed at all times except when adding waste.[8]

  • Headroom: Do not overfill containers. Leave at least 10% of the volume as headroom to allow for vapor expansion.[8]

Step 3: Hazardous Waste Labeling

Proper labeling is a strict regulatory requirement by the EPA and OSHA.[11][13]

  • Attach a completed hazardous waste tag to the container as soon as the first drop of waste is added.[12]

  • The label must clearly state:

    • The words "Hazardous Waste".[11]

    • The full, unabbreviated chemical name: "2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid".

    • A clear indication of the hazards (e.g., "Toxic," "Corrosive," "Irritant").

    • The accumulation start date (this may be required only when the container is moved to a central accumulation area, check with your EH&S office).[11]

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must designate a Satellite Accumulation Area (SAA) for temporary storage.[8][11]

  • Location: The SAA must be at or near the point of generation and under the control of the laboratory personnel.[14]

  • Segregation: Store the waste container in secondary containment (such as a chemical-resistant tray) to contain potential leaks. Ensure it is stored away from incompatible materials, particularly acids and oxidizers.[12]

  • Volume Limits: A lab can accumulate up to 55 gallons of hazardous waste (or one quart of acute hazardous waste) in an SAA.[14]

Step 5: Arranging for Final Disposal
  • Once the waste container is full or is no longer being used, contact your institution's Environmental Health & Safety (EH&S) department to request a waste pickup.[1]

  • Provide them with the completed hazardous waste tag information.

  • EH&S or a contracted hazardous waste vendor will transport the waste for final disposal, which is typically high-temperature incineration for compounds of this nature.[7][11]

Emergency Procedures: Spill Management

Even with precautions, spills can occur. Immediate and correct action is vital.

  • Small Spills (within a chemical fume hood):

    • Ensure your PPE is intact. Alert others in the immediate area.

    • Contain the spill using an inert absorbent material like vermiculite or sand.[4]

    • Carefully sweep or scoop the absorbed material into a designated solid hazardous waste container.

    • Decontaminate the spill surface. For cyanide-contaminated surfaces, a two-step process is recommended: first, clean with a pH 10 buffer solution, followed by cleaning with a freshly prepared 10% bleach solution.[1] Caution: Bleach can react with acids; ensure the initial spill is fully absorbed before decontamination.

    • All cleanup materials must be disposed of as hazardous waste.[1]

  • Large Spills or Spills Outside a Fume Hood:

    • Evacuate the immediate area.[1]

    • Alert your supervisor and contact your institution's emergency number and EH&S office immediately.

    • Do not attempt to clean up a large spill without specialized training and equipment.

Visual Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-[(3-Cyano-4,5,6-trimethylpyridin-2-yl)sulfanyl]acetic acid.

DisposalWorkflow start Waste Generation (Solid or Liquid) ppe Step 1: Don Correct PPE (Fume Hood, Gloves, Goggles, Lab Coat) start->ppe Routine Disposal spill_protocol Execute Emergency Spill Protocol start->spill_protocol Accident container Step 2: Use Dedicated & Compatible Waste Container ppe->container label Step 3: Attach Completed 'Hazardous Waste' Label container->label storage Step 4: Store in Secondary Containment within designated SAA label->storage full Container Full? storage->full full->storage No pickup Step 5: Request Pickup from EH&S Office full->pickup Yes end Final Disposal via Licensed Vendor (Incineration) pickup->end spill Spill Occurs spill_protocol->container Contaminated materials

Sources

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